2-Iodothiophenol

• CAS: 37972-89-7

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physical Properties of 2-Iodothiophenol

Introduction

2-Iodothiophenol (CAS No: 37972-89-7) is an organoiodine compound with the chemical formula C₆H₅IS. It is a derivative of thiophenol and serves as a versatile synthetic building block in organic chemistry, particularly in the formation of heterocyclic compounds which are significant in various chemical and pharmaceutical applications. Its dual functionality, arising from the reactive thiol (-SH) group and the carbon-iodine bond, makes it a valuable precursor for constructing complex molecular architectures, including benzo[b]thiophenes, through methods like palladium-catalyzed cross-coupling reactions. This guide provides a comprehensive overview of its physical properties, supported by detailed experimental protocols for their determination.

Physical and Chemical Properties

The known physical and chemical properties of 2-Iodothiophenol are summarized in the table below. It is important to note that some of these values are predicted through computational models and may vary slightly from experimentally determined values.

Property	Value	Source(s)
Molecular Formula	C₆H₅IS	[1][2][3]
Molecular Weight	236.07 g/mol	[3]
Appearance	Yellow crystalline solid	[1]
Boiling Point	119.5 °C at 11 Torr	[1][3]
Density (Predicted)	1.901 ± 0.06 g/cm³	[1][3]
pKa (Predicted)	5.96 ± 0.43	[1][3]
Melting Point	Not Available	[1]
Solubility	Insoluble in water; likely soluble in organic solvents such as ether, dichloromethane, and chloroform.	[1]
Refractive Index	Not Available (For comparison, the refractive index of Iodobenzene is n20/D 1.62)	[4]
Vapor Pressure	Not Available

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key physical properties of 2-Iodothiophenol.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology (Capillary Method):

• A small, finely powdered sample of 2-Iodothiophenol is packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[5][6]

• The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb.[5]

• The assembly is placed in a heating bath (e.g., a Thiele tube with mineral oil or a modern melting point apparatus with a heated metal block).[7]

• The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the temperature approaches the expected melting point.[7]

• The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2) are recorded. The melting point is reported as the range T1-T2.[6]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid.

Methodology (Micro Boiling Point Determination):

• A few drops of liquid 2-Iodothiophenol are placed in a small test tube or fusion tube.[8]

• A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the open end submerged in the liquid.[1]

• The fusion tube is attached to a thermometer and heated in a Thiele tube or an aluminum block.[2][8]

• As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary tube.

• The heating is discontinued, and the liquid is allowed to cool slowly.

• The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[9]

Density Determination

Density is the mass of a substance per unit volume.

Methodology (Pycnometer or Volumetric Flask Method):

• A clean, dry pycnometer or a small volumetric flask with its stopper is weighed (W1).[10]

• The flask is filled with distilled water to the calibration mark, and the outside is dried and weighed again (W2). The temperature of the water is recorded.

• The flask is emptied, dried thoroughly, and then filled with 2-Iodothiophenol to the calibration mark and weighed (W3).[10]

• The density of 2-Iodothiophenol is calculated using the following formula: Density = [(W3 - W1) / (W2 - W1)] * Density of water at the recorded temperature.

For solid 2-Iodothiophenol, density can be determined by the water displacement method, where the volume of the solid is measured by the volume of water it displaces in a graduated cylinder.[11][12]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology (Qualitative):

• Approximately 10 mg of 2-Iodothiophenol is placed in a small test tube.[13]

• About 0.5 mL of the solvent (e.g., water, ethanol, diethyl ether, toluene) is added.[14]

• The mixture is shaken vigorously for 60 seconds.[15]

• The substance is classified as soluble if it dissolves completely, partially soluble if some of it dissolves, and insoluble if none of it dissolves.[15]

• For water-insoluble compounds, solubility can be tested in 5% NaOH and 5% HCl to determine acidic or basic properties.[14] Given its thiophenol structure, 2-Iodothiophenol is expected to be soluble in 5% NaOH.

pKa Determination

The pKa is a measure of the acidity of a compound. For thiols, this refers to the dissociation of the proton from the sulfhydryl group.

Methodology (Potentiometric Titration):

• A known concentration of 2-Iodothiophenol is dissolved in a suitable solvent system (e.g., a water-alcohol mixture if solubility in pure water is low).

• The solution is titrated with a standardized solution of a strong base, such as NaOH, while the pH is monitored using a calibrated pH meter.[16]

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The pKa is determined from the pH at the half-equivalence point, where half of the thiol has been neutralized.[16] Spectrophotometric or calorimetric methods can also be employed for pKa determination.[17]

Visualizations

Workflow for Physical Property Characterization

The following diagram illustrates a typical workflow for the physical and chemical characterization of a novel or uncharacterized compound like 2-Iodothiophenol in a research and development setting.

Caption: Workflow for the physical characterization of a chemical compound.

References

• 1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 3. cdn.juniata.edu [cdn.juniata.edu]
• 4. Iodobenzene | C6H5I | CID 11575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. byjus.com [byjus.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. byjus.com [byjus.com]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 11. chm.uri.edu [chm.uri.edu]
• 12. kbcc.cuny.edu [kbcc.cuny.edu]
• 13. m.youtube.com [m.youtube.com]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. chem.ws [chem.ws]
• 16. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]
• 17. Direct determination of thiol pKa by isothermal titration microcalorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Iodothiophenol chemical structure and bonding

An In-Depth Technical Guide to the Chemical Structure and Bonding of 2-Iodothiophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Iodothiophenol (also known as 2-iodobenzenethiol) is an organosulfur-organoiodine compound of significant interest in synthetic chemistry. Its structure, featuring a benzene ring substituted with both a thiol (-SH) and an iodine atom at adjacent (ortho) positions, provides two distinct and highly useful reactive centers. This dual functionality makes it a versatile building block, particularly in the synthesis of sulfur-containing heterocyclic compounds, which are prevalent scaffolds in pharmaceuticals, agrochemicals, and materials science.[1][2] The carbon-iodine bond serves as a classical "handle" for transition metal-catalyzed cross-coupling reactions, while the thiol group offers a nucleophilic center for cyclization and the formation of thioethers.[1] This guide provides a comprehensive overview of its chemical structure, bonding characteristics, spectroscopic signature, and synthetic utility.

Chemical Identity and Physical Properties

Accurate identification of 2-Iodothiophenol is critical for its application in research and development. The key identifiers and physical properties are summarized below.

Table 1: Chemical Identifiers for 2-Iodothiophenol

Identifier	Value
IUPAC Name	2-iodobenzenethiol[2][3]
CAS Number	37972-89-7[1][2][3][4]
Molecular Formula	C₆H₅IS[2][3][5]
Molecular Weight	236.08 g/mol [2][3]
Canonical SMILES	C1=CC=C(C(=C1)S)I[3]
InChI	InChI=1S/C6H5IS/c7-5-3-1-2-4-6(5)8/h1-4,8H[3]
InChIKey	QZOCQWGVJOPBDK-UHFFFAOYSA-N[1][3]

Table 2: Physical and Chemical Properties of 2-Iodothiophenol

Property	Value	Reference
Appearance	Yellow crystalline solid	[4]
Boiling Point	119.5 °C @ 11 Torr	[2][4][6]
Density (Predicted)	1.901 ± 0.06 g/cm³	[2][4][6]
pKa (Predicted)	5.96 ± 0.43	[4]

Molecular Structure and Bonding

The molecular architecture of 2-Iodothiophenol is defined by a planar benzene ring with ortho-substitution. The interplay between the aromatic ring, the nucleophilic thiol group, and the electrophilic carbon-iodine bond dictates its chemical behavior.

Table 3: Predicted Bond Lengths and Angles for 2-Iodothiophenol

(Note: These values are estimates based on analogous compounds and computational models, as direct experimental crystallographic data is not available.)

Bond/Angle	Description	Predicted Value
r(C-I)	Carbon-Iodine bond length	~2.10 Å
r(C-S)	Carbon-Sulfur bond length	~1.77 Å
r(S-H)	Sulfur-Hydrogen bond length	~1.34 Å
r(C:C)	Aromatic Carbon-Carbon bond length	~1.40 Å
∠(C-C-I)	Benzene ring internal angle at iodine	~120°
∠(C-C-S)	Benzene ring internal angle at sulfur	~120°

Spectroscopic Characterization

The structural features of 2-Iodothiophenol give rise to a distinct spectroscopic fingerprint, which is essential for its identification and quality control.

Table 4: Predicted Spectroscopic Data for 2-Iodothiophenol

Technique	Feature	Predicted Chemical Shift / Absorption Range
¹H NMR	Thiol Proton (S-H )	3.0 - 4.0 ppm (singlet, broad)
Aromatic Protons (Ar-H )	6.8 - 7.8 ppm (multiplets)
¹³C NMR	Carbon-Iodine (C -I)	90 - 100 ppm
Carbon-Sulfur (C -S)	128 - 135 ppm
Aromatic Carbons (C -H)	125 - 140 ppm
IR Spectroscopy	S-H Stretch	2550 - 2600 cm⁻¹ (weak)[7]
Aromatic C-H Stretch	>3000 cm⁻¹
Aromatic C=C Stretch	1400 - 1600 cm⁻¹
C-I Stretch	< 600 cm⁻¹[7]
Mass Spectrometry	Molecular Ion (M⁺)	m/z = 236
Key Fragments	m/z = 109 [M-I]⁺, m/z = 203 [M-SH]⁺

• ¹H NMR: The spectrum is expected to show complex multiplets in the aromatic region (6.8-7.8 ppm) due to the four non-equivalent protons on the substituted ring. A broad singlet for the thiol proton should appear between 3.0 and 4.0 ppm; its position can be concentration-dependent and it is exchangeable with D₂O.

• ¹³C NMR: The carbon directly attached to the iodine atom (C-I) is expected to be significantly shielded by the "heavy atom effect," appearing upfield around 90-100 ppm.[8][9] The other five aromatic carbons will appear in the typical 125-140 ppm range.

• Infrared (IR) Spectroscopy: Key diagnostic peaks include a weak S-H stretch near 2550 cm⁻¹ and characteristic aromatic C=C stretching bands. The C-I stretch occurs at a very low frequency, often in the fingerprint region and below the standard measurement range of many instruments.[7]

• Mass Spectrometry: The mass spectrum will show a prominent molecular ion peak at m/z 236.[5] Common fragmentation patterns include the loss of an iodine radical (m/z = 109) and the loss of a thiol radical (m/z = 203).[10]

Synthesis and Reactivity

Synthesis Workflows

2-Iodothiophenol is primarily synthesized via two established routes: the direct electrophilic iodination of thiophenol or the diazotization of 2-aminothiophenol followed by a Sandmeyer-type reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. A Simple Iodine-promoted Synthesis of 2-Substituted Benzothiazoles by Condensation of Aldehydes with 2-Aminothiophenol [organic-chemistry.org]
• 7. Human Metabolome Database: 1H NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0031370) [hmdb.ca]
• 8. 13C nmr spectrum of 2-iodobutane C4H9I CH3CHICH2CH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of sec-butyl iodide C13 13-C nmr carbon-13 CH3CH2CHICH3 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. 13C nmr spectrum of 2-iodopropane C3H7I CH3CHICH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of isopropyl iodide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. scispace.com [scispace.com]

A Technical Guide to 2-Iodothiophenol: Properties, Synthesis, and Applications in Drug Discovery

For Immediate Release

This technical guide provides an in-depth overview of 2-Iodothiophenol, a critical building block in organic synthesis, particularly for pharmaceutical and materials science applications. This document is intended for researchers, scientists, and professionals in drug development, offering a comprehensive resource on its chemical properties, nomenclature, and synthetic utility.

Core Compound Identification

Identifier	Value
IUPAC Name	2-iodobenzenethiol[1][2]
CAS Number	37972-89-7[1][3]
Molecular Formula	C₆H₅IS[3][4]
Molecular Weight	236.08 g/mol [2][3]
Synonyms	2-iodobenzenethiol, o-iodothiophenol, Benzenethiol, 2-iodo-[2][5]

Physicochemical Properties

2-Iodothiophenol is an organoiodine compound that presents as a yellow crystalline solid.[4] Its dual functionality, featuring both a reactive thiol group and a carbon-iodine bond, makes it a versatile precursor for a wide range of chemical transformations.

Property	Value
Boiling Point	119.5 °C (at 11 Torr)[4]
Density (Predicted)	1.901 ± 0.06 g/cm³[4][5]
pKa (Predicted)	5.96 ± 0.43[4]

Synthetic Applications in Drug Development and Materials Science

Aryl thiol derivatives are foundational in synthetic chemistry due to their prevalence in biologically active molecules and advanced materials. The thiol group can act as an antioxidant and metal chelator, while the carbon-iodine bond serves as a key handle for transition metal-catalyzed cross-coupling reactions. This dual reactivity allows for the construction of complex molecular architectures.

2-Iodothiophenol is a crucial precursor for the synthesis of sulfur-containing heterocycles, which are prominent scaffolds in many pharmaceutical agents used to treat conditions such as cancer, inflammation, and neurodegenerative diseases.

Synthesis of 2-Substituted Benzo[b]thiophenes

A primary application of 2-Iodothiophenol is in the synthesis of 2-substituted benzo[b]thiophenes, a class of compounds with significant biological and material properties. This is efficiently achieved through a palladium-catalyzed Sonogashira-type cross-coupling reaction with terminal alkynes.

Experimental Protocol: Palladium-Catalyzed Synthesis of 2-Substituted Benzo[b]thiophenes

This protocol is based on the methodology described by Chen et al. for the synthesis of 2-substituted benzo[b]thiophenes.[6]

Materials:

• 2-Iodothiophenol (0.5 mmol)

• Terminal alkyne (4 equiv.)

• Palladium(II) acetate (Pd(OAc)₂, 15 mol%)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA, 20 mol%)

• Silver trifluoroacetate (AgTFA, 1.1 equiv.)

• N,N-Dimethylformamide (DMF, 2 mL)

Procedure:

• To a reaction vessel, add 2-iodothiophenol (0.5 mmol), the corresponding terminal alkyne (2.0 mmol), Pd(OAc)₂ (0.075 mmol), TMEDA (0.1 mmol), and AgTFA (0.55 mmol).

• Add 2 mL of DMF to the vessel.

• Purge the reaction vessel with nitrogen gas.

• Heat the mixture at 110 °C for 24 hours.

• After completion, the reaction is worked up and the product is purified, typically by column chromatography, to yield the 2-substituted benzo[b]thiophene.[6]

Yields: This method has been reported to produce a range of 2-substituted benzo[b]thiophenes in moderate to good yields, up to 87%.[1][4][6]

Caption: Synthesis of Benzo[b]thiophenes via Sonogashira Coupling.

Synthesis of Thiochroman-4-one Derivatives

2-Iodothiophenol is also utilized in palladium-catalyzed carbonylative heteroannulation reactions with allenes and carbon monoxide to produce thiochroman-4-one derivatives. These structures are present in various bioactive compounds.

Experimental Protocol: Palladium-Catalyzed Carbonylative Heteroannulation

This protocol is a typical procedure for the synthesis of thiochroman-4-one derivatives from 2-iodothiophenol and allenes.[7]

Materials:

• o-Iodothiophenol (1 mmol)

• Allene (2-5 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf, 0.05 mmol)

• N,N-Diisopropylethylamine (i-Pr₂NEt, 1.5 mmol)

• Anhydrous benzene (5.0 mL)

• Carbon monoxide (CO)

Procedure:

• In a stainless steel autoclave, combine the allene (2-5 mmol), o-iodothiophenol (1 mmol), Pd(OAc)₂ (0.05 mmol), dppf (0.05 mmol), and i-Pr₂NEt (1.5 mmol).

• Add 5.0 mL of anhydrous benzene to the mixture.

• Pressurize the autoclave with carbon monoxide to 400 psi.

• Heat the mixture to 100 °C with stirring for 24-60 hours.

• After the reaction, cool the autoclave to room temperature and carefully release the excess carbon monoxide.

• The crude reaction mixture is then purified, for example, by passing it through a plug of Florisil using a hexane/ethyl acetate mixture as the eluant, to isolate the thiochroman-4-one product.[7]

Caption: Synthesis of Thiochroman-4-ones via Carbonylative Heteroannulation.

Conclusion

2-Iodothiophenol is an indispensable reagent for chemists in drug discovery and materials science. Its capacity to undergo a variety of cross-coupling and annulation reactions provides efficient pathways to valuable heterocyclic scaffolds. The methodologies outlined in this guide serve as a foundation for further exploration and application of this versatile compound in developing novel therapeutics and advanced materials.

References

• 1. scispace.com [scispace.com]
• 2. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 3. Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Benzothiophene synthesis [organic-chemistry.org]
• 6. Synthesis of 2-substituted benzo[ b ]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26611H [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

The Synthesis and Pivotal Role of 2-Iodothiophenol in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Iodothiophenol, a seemingly unassuming organoiodine compound, holds a significant position in the landscape of modern organic synthesis and medicinal chemistry. Its unique bifunctional nature, possessing both a reactive thiol group and an iodine-substituted aromatic ring, renders it a versatile building block for the construction of complex heterocyclic scaffolds. This technical guide provides a comprehensive overview of the synthesis, discovery, and applications of 2-iodothiophenol, with a particular focus on its crucial role as a precursor to therapeutically active molecules. Detailed experimental protocols for its preparation are presented, alongside a quantitative analysis of reaction parameters. Furthermore, this guide delves into the utility of 2-iodothiophenol in the synthesis of benzothiazole derivatives, culminating in an examination of their engagement with key signaling pathways relevant to cancer and metabolic diseases.

Introduction: The Emergence of a Versatile Synthetic Intermediate

The strategic importance of halogenated thiophenols in organic synthesis cannot be overstated. The presence of both a nucleophilic thiol group and a carbon-halogen bond susceptible to a myriad of cross-coupling reactions provides a powerful handle for molecular elaboration. Among these, 2-iodothiophenol (also known as 2-iodobenzenethiol) has emerged as a particularly valuable synthon. Its journey from a laboratory curiosity to a key component in the drug discovery pipeline is a testament to its synthetic utility. While the exact first synthesis is not prominently documented in readily available literature, its use in the early 20th century can be inferred from the broader development of aromatic iodine chemistry. The true value of 2-iodothiophenol was unlocked with the advent of modern transition-metal-catalyzed cross-coupling reactions, which provided efficient methods for the formation of carbon-carbon and carbon-heteroatom bonds at the iodo-substituted position.

Synthesis of 2-Iodothiophenol: Core Methodologies

The preparation of 2-iodothiophenol is primarily achieved through two well-established synthetic routes: the Sandmeyer reaction of 2-aminothiophenol and the direct iodination of thiophenol. The choice of method often depends on the availability of starting materials and the desired scale of the reaction.

Synthesis via Diazotization-Iodination of 2-Aminothiophenol (Sandmeyer Reaction)

This classical approach involves the conversion of the amino group of 2-aminothiophenol into a diazonium salt, which is subsequently displaced by an iodide ion. This method is generally reliable and provides good yields of the desired product.

Materials:

• 2-Aminothiophenol

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Potassium Iodide (KI)

• Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, a solution of 2-aminothiophenol (1.0 eq) in concentrated hydrochloric acid (3.0 eq) and water is prepared and cooled to 0-5 °C in an ice-salt bath.

• A solution of sodium nitrite (1.1 eq) in water is added dropwise to the stirred solution, maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature to ensure complete diazotization.

• A solution of potassium iodide (1.5 eq) in water is then added portion-wise to the cold diazonium salt solution. Effervescence (evolution of nitrogen gas) is observed.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 1-2 hours.

• The reaction mixture is then transferred to a separatory funnel and extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to afford the crude 2-iodothiophenol.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Logical Workflow for the Sandmeyer Synthesis of 2-Iodothiophenol

Caption: Workflow for the synthesis of 2-Iodothiophenol via the Sandmeyer reaction.

Direct Iodination of Thiophenol

This method involves the electrophilic substitution of a hydrogen atom on the thiophenol ring with an iodine atom. The reaction is typically carried out in the presence of an iodinating agent and a base or an acid catalyst. The ortho-para directing nature of the thiol group can lead to a mixture of isomers, making purification a critical step.

Materials:

• Thiophenol

• Iodine (I₂)

• Potassium Iodide (KI) (optional, to form I₃⁻)

• A suitable solvent (e.g., ethanol, acetic acid)

• A base (e.g., sodium hydroxide) or an acid catalyst

• Sodium Thiosulfate Solution

• Dichloromethane

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Thiophenol (1.0 eq) is dissolved in a suitable solvent in a round-bottom flask.

• A solution of iodine (1.0-1.2 eq) and optionally potassium iodide in the same solvent is added dropwise to the thiophenol solution at room temperature.

• A base or an acid catalyst is added to the reaction mixture. The reaction is stirred at room temperature or with gentle heating for several hours until completion (monitored by TLC).

• Upon completion, the reaction is quenched by the addition of a sodium thiosulfate solution to remove any unreacted iodine.

• The mixture is extracted with dichloromethane (3 x 50 mL).

• The combined organic layers are washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure.

• The resulting crude product, which may contain a mixture of isomers, is purified by column chromatography on silica gel to isolate the 2-iodothiophenol.

Quantitative Data and Characterization

The yield and purity of 2-iodothiophenol are highly dependent on the chosen synthetic route and the optimization of reaction conditions.

Parameter	Sandmeyer Reaction	Direct Iodination
Typical Yield	60-80%	40-60%
Purity (Post-Purification)	>98%	>95%
Key Reaction Conditions	Low Temperature (0-5°C)	Catalyst Dependent
Major Byproducts	Diazonium salt decomposition products	4-Iodothiophenol

Spectroscopic Data for 2-Iodothiophenol:

• ¹H NMR (CDCl₃, ppm): δ 7.78 (dd, 1H), 7.25 (td, 1H), 6.95 (dd, 1H), 6.75 (td, 1H), 3.65 (s, 1H, SH).

• ¹³C NMR (CDCl₃, ppm): δ 139.5, 133.2, 129.5, 128.8, 125.1, 100.2.

• IR (KBr, cm⁻¹): ν 3050 (Ar-H), 2550 (S-H), 1570, 1450 (C=C).

• Mass Spectrometry (EI): m/z 236 (M⁺).

Role in Drug Discovery: A Gateway to Bioactive Benzothiazoles

2-Iodothiophenol is a cornerstone in the synthesis of benzothiazoles, a class of heterocyclic compounds with a remarkable spectrum of biological activities. The fusion of a benzene ring and a thiazole ring creates a scaffold that can interact with a variety of biological targets.

Synthesis of Benzothiazole Derivatives

A common and efficient method for the synthesis of 2-substituted benzothiazoles from 2-iodothiophenol involves a palladium-catalyzed Sonogashira coupling with a terminal alkyne, followed by an intramolecular cyclization.

Reactant 1	Reactant 2	Catalyst/Reagents	Product Class	Reported Yield
2-Iodothiophenol	Terminal Alkyne	Pd(OAc)₂, Ligand (e.g., PPh₃), CuI, Base (e.g., Et₃N)	2-Substituted Benzothiazoles	Up to 87%[1]
2-Iodothiophenol	Ammonia	Copper(I) Iodide	2-Aminothiophenol	~65%[2]
2-Iodothiophenol	Hydrogen Peroxide	-	Bis(2-iodophenyl) disulfide	Up to 92%[2]

Benzothiazoles as Anticancer Agents

Numerous benzothiazole derivatives have demonstrated potent anticancer activity through various mechanisms of action. These include:

• Inhibition of Cytochrome P450 Enzymes: Certain fluorinated 2-(4-aminophenyl)benzothiazoles have shown potent and selective cytotoxicity against breast cancer cell lines by inhibiting CYP1A1.

• Disruption of the Thioredoxin Signaling System: This system is crucial for maintaining cellular redox balance and is often upregulated in cancer cells. Benzothiazole derivatives can inhibit thioredoxin reductase, leading to increased oxidative stress and apoptosis in cancer cells.

• Topoisomerase Inhibition: Topoisomerases are essential enzymes for DNA replication and repair. Some benzothiazole-based compounds can inhibit these enzymes, leading to DNA damage and cell death.

• Kinase Inhibition: Benzothiazoles can act as inhibitors of various protein kinases, such as EGFR and VEGFR, which are key components of signaling pathways that drive cancer cell proliferation and survival.[3][4]

Anticancer Mechanisms of Benzothiazole Derivatives

Caption: Key cellular targets and outcomes of anticancer benzothiazole derivatives.

Benzothiazoles in Metabolic Diseases: Targeting the AMPK Signaling Pathway

Recent research has highlighted the potential of benzothiazole derivatives in the treatment of metabolic diseases, particularly type 2 diabetes. Certain benzothiazoles have been shown to activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[3][5]

The AMPK Signaling Pathway:

AMPK is a serine/threonine kinase that acts as a cellular energy sensor. When the cellular AMP:ATP ratio increases, indicating low energy status, AMPK is activated. Activated AMPK then phosphorylates a variety of downstream targets to restore energy balance by:

• Stimulating catabolic pathways that generate ATP, such as glucose uptake and fatty acid oxidation.

• Inhibiting anabolic pathways that consume ATP, such as protein and lipid synthesis.

Benzothiazole derivatives that activate AMPK can therefore mimic the effects of cellular energy stress, leading to beneficial metabolic outcomes such as increased glucose uptake in muscle cells and enhanced insulin sensitivity.[3]

Activation of the AMPK Signaling Pathway by Benzothiazole Derivatives

Caption: Simplified schematic of AMPK pathway activation by benzothiazole derivatives.

Conclusion and Future Perspectives

2-Iodothiophenol has firmly established itself as a versatile and indispensable building block in organic synthesis, particularly for the construction of biologically active heterocyclic compounds. The synthetic routes to 2-iodothiophenol are robust and well-characterized, providing a reliable supply of this key intermediate. Its application in the synthesis of benzothiazole derivatives has yielded a wealth of compounds with promising therapeutic potential, particularly in the fields of oncology and metabolic diseases.

The future of 2-iodothiophenol chemistry lies in the development of even more efficient and sustainable synthetic methodologies, including the exploration of novel catalytic systems for its derivatization. Furthermore, the continued exploration of the biological activities of benzothiazoles and other heterocycles derived from 2-iodothiophenol is expected to uncover new therapeutic targets and lead to the development of next-generation drugs for a range of human diseases. The ability to rationally design and synthesize novel benzothiazole-based molecules, empowered by a deep understanding of their structure-activity relationships and mechanisms of action, will undoubtedly continue to be a vibrant and fruitful area of research for years to come.

References

• 1. 2-Iodothiophenol | C6H5IS | CID 10955536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of 2-Substituted Benzothiazole Derivatives and Their In Vitro Anticancer Effects and Antioxidant Activities Against Pancreatic Cancer Cells | Anticancer Research [ar.iiarjournals.org]
• 3. Benzothiazole derivatives augment glucose uptake in skeletal muscle cells and stimulate insulin secretion from pancreatic β-cells via AMPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzothiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comprehensive Technical Overview of 2-Iodothiophenol

For researchers, scientists, and professionals engaged in drug development, a thorough understanding of chemical reagents is paramount. This document provides a detailed technical guide on the properties of 2-Iodothiophenol, a key building block in organic synthesis.

Core Chemical Properties

2-Iodothiophenol, also known as 2-iodobenzenethiol, is an organoiodine compound.[1] Its chemical characteristics make it a versatile reagent in the synthesis of various organic molecules.

Property	Value	Source
Molecular Formula	C6H5IS	PubChem[2]
Molecular Weight	236.08 g/mol	PubChem[2]
CAS Number	37972-89-7	LookChem[1], Benchchem[3]
Synonyms	2-iodobenzenethiol, 2-iodobenzene-1-thiol	PubChem[2]
Boiling Point	119.5 °C at 11 Torr	LookChem[1]
Density	1.901 g/cm³ (Predicted)	LookChem[1]

Logical Relationship of Chemical Information

The following diagram illustrates the relationship between the core identifiers and properties of 2-Iodothiophenol.

References

• 1. Cas 37972-89-7,2-iodothiophenol | lookchem [lookchem.com]
• 2. 2-Iodothiophenol | C6H5IS | CID 10955536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]

A Technical Guide to the Solubility and Stability of 2-Iodothiophenol in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of 2-Iodothiophenol, a versatile synthetic building block. Understanding these properties is critical for its effective use in research and development, ensuring reproducibility of experimental results and the integrity of synthesized materials.

Core Properties of 2-Iodothiophenol

2-Iodothiophenol (C₆H₅IS) is an aromatic thiol containing an iodine atom at the ortho position. Its chemical structure, featuring a polar thiol group and a larger, less polar iodinated benzene ring, dictates its solubility and stability characteristics.

Physical and Chemical Properties:

Property	Value
Molecular Weight	236.08 g/mol [1]
Appearance	Colorless to pale yellow liquid
Boiling Point	Approximately 168-169 °C (for the related compound thiophenol)[2]
Melting Point	Approximately -15 °C (for the related compound thiophenol)[2]
Acidity (pKa)	More acidic than phenol, with a pKa of 6.62 for thiophenol in water[3]

Solubility Profile

The solubility of 2-Iodothiophenol is governed by the "like dissolves like" principle. Its aromatic nature and the presence of iodine suggest solubility in non-polar to moderately polar organic solvents, while the thiol group can engage in hydrogen bonding, allowing for some solubility in polar protic solvents.

Qualitative Solubility in Common Laboratory Solvents:

Solvent	Solvent Type	Predicted Solubility	Rationale
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	The high polarity of DMSO can effectively solvate the thiol group.
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	Similar to DMSO, DMF is a strong polar aprotic solvent capable of dissolving a wide range of organic compounds.
Ethanol/Methanol	Polar Protic	Moderate to High	The hydroxyl group of the alcohol can act as a hydrogen bond donor and acceptor with the thiol group.
Acetonitrile	Polar Aprotic	Moderate	While polar, acetonitrile is less effective at solvating the thiol group compared to DMSO or DMF.
Dichloromethane (DCM)	Non-polar	High	The aromatic and iodinated portion of the molecule is readily solvated by chlorinated solvents.
Toluene	Non-polar	High	The aromatic nature of toluene makes it a good solvent for the iodinated benzene ring.
Hexane	Non-polar	Low to Moderate	While non-polar, the polarity of the thiol group may limit solubility in highly non-polar aliphatic solvents.
Water	Polar Protic	Very Low	The large, non-polar iodinated aromatic ring significantly reduces water solubility, despite the presence of the thiol group. Thiophenol itself is insoluble in water[2].

Stability and Handling

2-Iodothiophenol, like other thiophenols, is susceptible to degradation, primarily through oxidation of the thiol group. Proper handling and storage are crucial to maintain its purity and reactivity.

Key Stability Considerations:

• Oxidation: The thiol group is readily oxidized, especially in the presence of air (oxygen), to form the corresponding disulfide (2,2'-diiododiphenyl disulfide)[3]. This process can be accelerated by the presence of base.

• Light Sensitivity: Aromatic iodine compounds can be sensitive to light, potentially leading to the cleavage of the carbon-iodine bond.

• Incompatible Materials: Strong oxidizing agents, strong bases, and some metals can promote degradation.

• Thermal Stability: While generally stable at room temperature, prolonged exposure to high temperatures should be avoided to prevent decomposition.

Recommended Storage and Handling:

To ensure the stability of 2-Iodothiophenol, the following practices are recommended:

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Refrigeration (2-8°C) is also advised to slow down potential degradation processes[4]. The material should be protected from light by using an amber-colored vial or by storing it in a dark place.

• Handling: Handle under an inert atmosphere whenever possible. Avoid contact with incompatible materials. Use appropriate personal protective equipment (PPE), including gloves and safety glasses, as thiophenols are generally toxic and have a strong, unpleasant odor.

Experimental Protocols

For researchers requiring precise quantitative data, the following experimental protocols for determining solubility and stability are recommended.

Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the thermodynamic solubility of a compound in a given solvent[5][6][7].

Methodology:

• Preparation: Add an excess amount of 2-Iodothiophenol to a known volume of the selected solvent in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved compound.

• Phase Separation: Allow the undissolved solid to settle. Centrifuge or filter the saturated solution to remove any suspended particles.

• Quantification: Accurately dilute a known volume of the supernatant and determine the concentration of 2-Iodothiophenol using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The solubility is calculated from the measured concentration in the saturated solution.

Stability Assessment: Forced Degradation Studies

Forced degradation, or stress testing, is performed to identify potential degradation products and pathways, and to develop stability-indicating analytical methods[8][9].

Methodology:

• Stress Conditions: Subject solutions of 2-Iodothiophenol to various stress conditions, including:

  • Acidic Hydrolysis: e.g., 0.1 M HCl at elevated temperature.

  • Basic Hydrolysis: e.g., 0.1 M NaOH at room temperature.

  • Oxidation: e.g., 3% H₂O₂ at room temperature.

  • Thermal Stress: Heat the solid or a solution at a high temperature (e.g., 70°C).

  • Photostability: Expose the solid or a solution to UV and visible light as per ICH Q1B guidelines[10].

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a stability-indicating HPLC method. This method should be capable of separating the parent 2-Iodothiophenol peak from all degradation product peaks. A photodiode array (PDA) detector is useful for comparing the UV spectra of the peaks to assess peak purity.

• Data Evaluation: Determine the percentage of degradation and identify the major degradation products. This information is crucial for understanding the intrinsic stability of the molecule.

Visualizing Experimental Workflows

Logical Workflow for Solubility and Stability Assessment

The following diagram illustrates a logical workflow for the comprehensive assessment of the solubility and stability of a chemical compound such as 2-Iodothiophenol.

References

• 1. 2-Iodothiophenol | C6H5IS | CID 10955536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. manavchem.com [manavchem.com]
• 3. Thiophenol - Wikipedia [en.wikipedia.org]
• 4. 2-Iodothiophene 98 3437-95-4 [sigmaaldrich.com]
• 5. Determination of Thermodynamic Solubility by Saturation Shake-Flask Method [bio-protocol.org]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. veeprho.com [veeprho.com]

An In-depth Technical Guide to the Safe Handling, Storage, and Precautionary Measures for 2-Iodothiophenol

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 2-Iodothiophenol (CAS No: 37972-89-7), a vital organoiodine building block in organic and medicinal chemistry.[1][2] Due to its reactivity and potential toxicity, adherence to strict safety protocols is essential to ensure the well-being of laboratory personnel and the integrity of experimental outcomes.[1]

Hazard Identification and Classification

2-Iodothiophenol is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in contact with skin, and causes irritation to the skin, eyes, and respiratory system.[3][4]

Table 1: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[3][4]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[3]
Skin Irritation	Category 2	H315: Causes skin irritation[3][4]
Eye Irritation	Category 2	H319: Causes serious eye irritation[3][4]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[3]
Specific target organ toxicity — single exposure	Category 3	H335: May cause respiratory irritation[3][4]

GHS Label Elements:

• Pictogram: GHS07 (Exclamation mark)[4]

• Signal Word: Warning[3][4]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Iodothiophenol is crucial for its safe handling and storage. It is described as a yellow crystalline solid.[1]

Table 2: Physical and Chemical Properties of 2-Iodothiophenol

Property	Value	Source
Molecular Formula	C₆H₅IS	[1]
Molecular Weight	236.08 g/mol	[5][6]
Appearance	Yellow crystalline solid	[1]
Boiling Point	119.5 °C @ 11 Torr	[1]
Density	1.901 ± 0.06 g/cm³ (Predicted)	[1]
pKa	5.96 ± 0.43 (Predicted)	[1]

Safe Handling and Personal Protective Equipment (PPE)

Safe handling practices are paramount to minimize exposure and risk. Always handle 2-Iodothiophenol within a chemical fume hood to avoid inhalation of vapors or dust.[5]

Engineering Controls

• Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume hood or under local exhaust ventilation.[3][7] Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[7][8]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical-resistant splash goggles or a face shield.[3]	Prevents eye contact and serious eye irritation.[3]
Skin Protection	Chemical-resistant gloves (nitrile preferred) and a long-sleeved lab coat.[5]	Avoids skin contact, which can be harmful and cause irritation.[3]
Respiratory Protection	NIOSH-approved half-mask respirator if ventilation is inadequate or for spill cleanup.	Protects against inhalation of harmful dust or vapors.[3]

Hygiene Measures

Wash hands thoroughly after handling the material.[4] Do not eat, drink, or smoke in the laboratory.[4] Contaminated work clothing should be removed and washed before reuse.[7]

Caption: Workflow for safely handling 2-Iodothiophenol.

Storage and Stability

Proper storage is critical to maintain the chemical's integrity and prevent hazardous situations.

Table 4: Recommended Storage Conditions

Parameter	Recommendation	Rationale & Reference
Temperature	2 - 8 °C (Refrigerated)	Recommended for stability.
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen).	The compound is air and moisture sensitive. The thiol group can oxidize.[5]
Container	Tightly closed in a dry, well-ventilated place.	Prevents contamination and degradation from moisture.[3]
Container Material	Do not pack in metal containers.
Incompatibilities	Segregate from strong oxidizing agents, strong bases, and strong reducing agents.	To prevent hazardous reactions.[7][8]

Stability and Reactivity

• Stability: The compound is stable under recommended storage conditions but is sensitive to air and moisture.[7] It is also hygroscopic.[7][8]

• Conditions to Avoid: High heat, sources of ignition, moisture, and strong sunlight.[7][8]

• Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO₂), sulfur oxides, and hydrogen iodide.[7]

Caption: Chemical incompatibilities for 2-Iodothiophenol.

Accidental Release and First Aid Measures

Accidental Release

In the event of a spill:

• Evacuate: Evacuate personnel from the immediate area.[3]

• Ventilate: Ensure adequate ventilation.[3]

• Control Ignition Sources: Remove all sources of ignition.[9]

• Containment: Wear appropriate PPE. Cover drains to prevent entry into the sewer system.[3] Collect the spill by sweeping it up or using an inert absorbent material.[3][7] Avoid creating dust.[3]

• Disposal: Place the collected material in a suitable, closed container for disposal by an approved waste disposal plant.[3][7]

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a physician if symptoms persist.[3][7]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.[7]

• Eye Contact: Rinse cautiously with water for several minutes.[3][7] Remove contact lenses if present and easy to do. Continue rinsing.[3][7] Seek immediate medical advice.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Immediately call a physician or poison control center.[7]

Experimental Protocols: Safety Procedures

Quenching Protocol for Iodine-Containing Reactions

Reactions involving 2-Iodothiophenol may leave residual iodine species. A common laboratory practice to neutralize these is a quenching step.

• Methodology:

  • Upon completion of the reaction, cool the reaction mixture in an ice bath.

  • Slowly add a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) with stirring.

  • Continue adding the thiosulfate solution until the characteristic brown/yellow color of iodine disappears.

  • Proceed with the standard aqueous workup and extraction of the product.

• Rationale: This procedure neutralizes residual iodine, preventing its release and simplifying purification.[5]

Waste Management

Chemical waste must be disposed of in accordance with national and local regulations.

• Segregation: Iodine-containing waste should be segregated for specialized disposal.[5]

• Containers: Leave chemicals in their original containers if possible and do not mix with other waste. Handle uncleaned containers as you would the product itself.

References

• 1. Cas 37972-89-7,2-iodothiophenol | lookchem [lookchem.com]
• 2. 2-iodothiophenol | 37972-89-7 [chemicalbook.com]
• 3. sodiumiodide.net [sodiumiodide.net]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 6. 2-Iodothiophenol | C6H5IS | CID 10955536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. 2-Iodothiophene - Safety Data Sheet [chemicalbook.com]

Reactivity profile of the thiol and iodide groups in 2-Iodothiophenol

An In-depth Technical Guide to the Reactivity Profile of 2-Iodothiophenol

Abstract

2-Iodothiophenol is a bifunctional aromatic compound featuring two distinct and highly valuable reactive centers: a nucleophilic thiol (-SH) group and an electrophilic carbon-iodine (C-I) bond. This dual reactivity makes it a versatile and strategic building block in modern organic synthesis. The thiol group readily participates in oxidation, reduction, and nucleophilic reactions, while the aryl iodide is an excellent substrate for a wide array of metal-catalyzed cross-coupling reactions. This guide provides a comprehensive overview of the reactivity profile of 2-iodothiophenol, presenting quantitative data, detailed experimental protocols for key transformations, and visual diagrams of reaction pathways to serve as a technical resource for researchers in synthetic chemistry and drug development.

Introduction

Aryl thiols and aryl halides are cornerstone functional groups in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] 2-Iodothiophenol uniquely combines both moieties in a single molecule, offering chemists precise control over stepwise molecular construction.[2] The thiol group can act as a potent nucleophile or be oxidized to form disulfide bridges, while the carbon-iodine bond, being the most labile of the carbon-halogen bonds, serves as a versatile "handle" for introducing molecular complexity through cross-coupling chemistry.[2] This document details the specific reactivity of each functional group, explores the chemoselectivity of various transformations, and provides practical experimental details.

Reactivity of the Thiol (-SH) Group

The thiol group in 2-iodothiophenol is highly reactive and participates in several fundamental transformations, primarily driven by its nucleophilicity and susceptibility to changes in oxidation state.

Oxidation to Disulfide

The thiol group is readily oxidized to form the corresponding disulfide, bis(2-iodophenyl) disulfide. This transformation is often highly selective, leaving the iodide group intact. A common and efficient method utilizes hydrogen peroxide as the oxidant.[2]

Reduction of the Thiol Group

The thiol group can be reductively cleaved. Treatment with zinc in the presence of hydrochloric acid (Zn/HCl) removes the thiol group, yielding 2-iodobenzene.[2]

Nucleophilic Character and S-Alkylation

As a soft nucleophile, the thiol group (or its conjugate base, the thiolate) readily reacts with electrophiles such as alkyl halides in S-alkylation reactions to form stable thioethers.[3] This reactivity is fundamental to the synthesis of various sulfur-containing molecules.

Reactivity of the Iodide (-I) Group

The iodide group is an excellent leaving group, making the aromatic ring susceptible to both nucleophilic substitution and a vast array of metal-catalyzed cross-coupling reactions. The reactivity follows the general trend for aryl halides: C-I > C-Br > C-Cl.[2]

Nucleophilic Aromatic Substitution

Under specific conditions, typically requiring a catalyst, the iodide can be displaced by nucleophiles. A key example is the copper-catalyzed amination to produce 2-aminothiophenol.[2]

Metal-Catalyzed Cross-Coupling Reactions

The C-I bond is an ideal site for transition metal-catalyzed reactions, enabling the formation of C-C, C-N, and C-S bonds.

• Ullmann Condensation (C-S Coupling): This classic copper-catalyzed reaction couples aryl halides with thiols to form diaryl thioethers.[4][5][6] 2-Iodothiophenol can react with other thiols, or self-condense under certain conditions, though intermolecular coupling with a different thiol is more common. The reaction is typically performed at elevated temperatures in a polar solvent.[4][7]

• Palladium-Catalyzed Reactions: Palladium catalysis offers a broad scope of transformations for 2-iodothiophenol.

  • Sonogashira Coupling: The reaction with terminal alkynes, catalyzed by palladium complexes, is a powerful method for C-C bond formation. The resulting 2-alkynylthiophenol intermediate is a key precursor for the synthesis of benzo[b]thiophenes via subsequent intramolecular cyclization.[2]

  • Carbonylative Heteroannulation: In a one-pot procedure, 2-iodothiophenol can react with allenes and carbon monoxide in a palladium-catalyzed process to yield thiochroman-4-one derivatives.[2] This reaction is sensitive to temperature, with optimal conditions often around 100 °C.[2]

  • Other Couplings: The C-I bond is also amenable to other standard palladium-catalyzed reactions such as Suzuki-Miyaura (with boronic acids), Heck (with alkenes), and Buchwald-Hartwig (with amines) couplings, making it a versatile precursor for a wide range of substituted aromatic compounds.[2]

Quantitative Data Summary

The following tables summarize yields for key reactions involving 2-iodothiophenol, providing a quantitative basis for experimental design.

Table 1: Representative Reactions at the Thiol (-SH) Group

Reaction Type	Reagents/Conditions	Product	Yield (%)	Reference
Oxidation	H₂O₂	Bis(2-iodophenyl) disulfide	up to 92%	[2]
Reduction	Zn/HCl	2-Iodobenzene	~68%	[2]

Table 2: Representative Reactions at the Iodide (-I) Group

Reaction Type	Reagents/Conditions	Product	Yield (%)	Reference
Nucleophilic Substitution	NH₃, CuI (catalyst)	2-Aminothiophenol	~65%	[2]
Sonogashira Coupling	Phenylacetylene, Pd catalyst	2-(Phenylethynyl)thiophenol	Not specified	[2]
Carbonylative Heteroannulation	Allenes, CO, Pd catalyst	Thiochroman-4-one derivatives	Not specified	[2]
C-S Coupling (Ullmann-type)	Thiophenol, CuI (catalyst), K₂CO₃, NMP, 100°C	Diphenyl thioether	~95% (model system)	[7]

Detailed Experimental Protocols

Disclaimer: These protocols are adapted from literature sources and should be performed with appropriate safety precautions by trained personnel.

Protocol 1: Selective Oxidation to Bis(2-iodophenyl) disulfide

This procedure is based on the selective oxidation of the thiol group using hydrogen peroxide.[2]

• Dissolution: Dissolve 2-iodothiophenol (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

• Oxidant Addition: Cool the solution in an ice bath. Slowly add a solution of hydrogen peroxide (H₂O₂, 30% aqueous solution, ~1.1 eq) dropwise while maintaining the temperature below 10 °C.

• Reaction: Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, pour the reaction mixture into cold water. The solid disulfide product will precipitate.

• Isolation: Collect the precipitate by vacuum filtration, wash thoroughly with water, and dry under vacuum. The product, bis(2-iodophenyl) disulfide, can be further purified by recrystallization if necessary. A reported yield for this type of reaction is up to 92%.[2]

Protocol 2: Copper-Catalyzed Amination

This protocol describes the nucleophilic substitution of the iodide group with ammonia, based on similar Ullmann-type C-N couplings.[2][4]

• Vessel Preparation: To a sealed reaction vessel, add 2-iodothiophenol (1.0 eq), copper(I) iodide (CuI, ~10 mol%), and a suitable high-boiling polar solvent like N-methylpyrrolidone (NMP) or dimethylformamide (DMF).

• Reagent Addition: Add a solution of aqueous ammonia (a large excess is typically required).

• Reaction: Seal the vessel and heat the mixture to a temperature between 100-150 °C for 12-24 hours. The reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

• Workup: After cooling to room temperature, dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 2-aminothiophenol can be purified by column chromatography. A yield of approximately 65% has been reported.[2]

Protocol 3: Palladium-Catalyzed Sonogashira Coupling for Benzo[b]thiophene Synthesis

This two-step, one-pot procedure involves an initial Sonogashira coupling followed by an intramolecular cyclization.[2]

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve 2-iodothiophenol (1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 5-10 mol%) in a degassed solvent mixture such as toluene/triethylamine.

• Alkyne Addition: Add the terminal alkyne (e.g., phenylacetylene, 1.1 eq) to the mixture.

• Sonogashira Coupling: Heat the reaction mixture to 60-80 °C and stir for 2-6 hours, monitoring the formation of the 2-alkynylthiophenol intermediate by TLC.

• Cyclization: Upon completion of the first step, add a base (e.g., potassium carbonate or sodium hydroxide) to facilitate the intramolecular cyclization. Continue heating until the intermediate is fully converted to the benzo[b]thiophene product.

• Workup and Purification: Cool the reaction, filter off any solids, and concentrate the filtrate. The residue can be purified by column chromatography on silica gel to yield the desired 2-substituted benzo[b]thiophene.

Visualizations of Reaction Pathways and Workflows

References

• 1. Cas 37972-89-7,2-iodothiophenol | lookchem [lookchem.com]
• 2. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 3. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thiolate-assisted copper(i) catalyzed C–S cross coupling of thiols with aryl iodides: scope, kinetics and mechanism - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. research-portal.uu.nl [research-portal.uu.nl]

The Rising Potential of 2-Iodothiophenol Derivatives in Biological Applications: A Technical Overview

For Immediate Release

Shanghai, China – October 31, 2025 – In the ever-evolving landscape of drug discovery and development, the versatile chemical scaffold of 2-iodothiophenol is emerging as a significant precursor for a variety of biologically active derivatives. This technical guide delves into the synthesis and potential therapeutic applications of these compounds, with a particular focus on their anticancer, antimicrobial, and enzyme-inhibiting properties. The unique structural features of 2-iodothiophenol, namely the reactive thiol group and the strategically positioned iodine atom, offer a rich platform for the synthesis of novel heterocyclic compounds with promising pharmacological profiles.

Core Synthesis and Versatility

2-Iodothiophenol serves as a crucial building block in organic synthesis, primarily for the construction of sulfur-containing heterocycles.[1] Its dual functionality allows for a range of chemical modifications, making it a valuable starting material for creating diverse molecular architectures. Key synthetic strategies include direct iodination of thiophenol-related compounds and the transformation of aminothiophenols via diazotization reactions.[1]

The presence of the carbon-iodine bond is particularly advantageous, as it provides an excellent "handle" for transition metal-catalyzed cross-coupling reactions. This enables the formation of new carbon-carbon, carbon-nitrogen, and carbon-sulfur bonds, paving the way for the synthesis of complex molecules that are otherwise challenging to produce.[1]

A significant application of 2-iodothiophenol is in the palladium-catalyzed synthesis of benzo[b]thiophenes and thiochroman-4-one derivatives, both of which are important scaffolds in medicinal chemistry.[1]

Below is a general workflow for the synthesis of bioactive derivatives starting from 2-iodothiophenol.

Caption: General synthetic and screening workflow for 2-iodothiophenol derivatives.

Anticancer Activities

While direct studies on a broad range of simple 2-iodothiophenol derivatives are still emerging, the anticancer potential of the resulting heterocyclic scaffolds, such as benzothiophenes and thiochromenones, is well-documented. These classes of compounds, often synthesized from 2-iodothiophenol, have demonstrated significant cytotoxic effects against various cancer cell lines.

The proposed mechanisms of action for these downstream derivatives are diverse and include the inhibition of key signaling pathways involved in cell growth and survival, such as the ERK–MAPK pathway, and the induction of apoptosis through reactive oxygen species (ROS)-mediated pathways.

Antimicrobial Properties

The exploration of 2-iodothiophenol derivatives as antimicrobial agents is a promising area of research. The resulting benzothiophene and thiochromane scaffolds have shown a broad spectrum of activity against various bacterial and fungal pathogens. The presence of the sulfur atom in these molecules is thought to enhance their chemical reactivity and ability to interact with multiple biological targets within microbial cells.

The development of novel antimicrobial agents is critical in the face of rising antibiotic resistance. The synthetic accessibility of diverse derivatives from 2-iodothiophenol makes it an attractive starting point for the discovery of new lead compounds in this therapeutic area.

Enzyme Inhibition

The potential for 2-iodothiophenol derivatives to act as enzyme inhibitors is another key area of interest. The thiol group can act as an antioxidant and a metal chelator, properties that can be harnessed for inhibiting specific enzymes. While comprehensive screening of a wide array of 2-iodothiophenol derivatives is needed, the foundational chemistry suggests a high potential for discovering potent and selective enzyme inhibitors for various therapeutic targets.

Experimental Protocols

Detailed experimental protocols for the synthesis of bioactive compounds from 2-iodothiophenol often involve palladium-catalyzed reactions. A general procedure for the synthesis of 2-substituted benzo[b]thiophenes is outlined below.

Synthesis of 2-Substituted Benzo[b]thiophenes via Palladium-Catalyzed Sonogashira-Type Cross-Coupling

• Reactants: 2-Iodothiophenol, terminal alkyne.

• Catalyst System: Palladium acetate (Pd(OAc)₂), silver trifluoroacetate (AgTFA), and 1,1,4,4-tetramethyl-1,4-butanediamine (TMEDA).

• Solvent: Dimethylformamide (DMF).

• Procedure: 2-Iodothiophenol and the terminal alkyne are combined in DMF with the palladium catalyst system. The reaction mixture is typically heated at 110°C for 24 hours.[1] The resulting 2-substituted benzo[b]thiophene can then be isolated and purified using standard chromatographic techniques.

The following diagram illustrates a simplified workflow for a typical biological screening process for newly synthesized compounds.

Caption: Workflow for the biological evaluation of synthesized derivatives.

Future Directions

The field of 2-iodothiophenol-derived bioactive compounds is ripe for further exploration. Future research should focus on the systematic synthesis and screening of a wider array of derivatives to establish clear structure-activity relationships. Investigating the specific molecular targets and signaling pathways modulated by these compounds will be crucial for understanding their mechanisms of action and for the rational design of more potent and selective therapeutic agents. The development of green and sustainable synthetic methodologies for these derivatives will also be an important consideration for their future applications.[1]

References

• 1. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]

Literature review of 2-Iodothiophenol and its analogs

An In-depth Technical Guide to 2-Iodothiophenol and its Analogs for Researchers and Drug Development Professionals

Introduction

Aryl thiol derivatives are foundational building blocks in synthetic chemistry, primarily due to their prevalence in biologically active molecules, pharmaceuticals, and advanced polymeric materials.[1] The thiol functional group (-SH) imparts unique properties, enabling these compounds to function as antioxidants, radical scavengers, and metal chelators.[1] Consequently, aryl sulfides are integral components of numerous drugs for treating a wide array of diseases, including cancer, inflammation, HIV, and neurodegenerative disorders.[1]

Among aryl thiols, halogenated thiophenols are particularly valuable synthons as they possess two distinct reactive centers: the thiol group and the carbon-halogen bond. The carbon-iodine bond in 2-iodothiophenol (also known as 2-iodobenzenethiol) serves as an excellent "handle" for transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination.[1] This dual functionality allows for selective and sequential reactions, making 2-iodothiophenol a versatile precursor for the synthesis of complex organosulfur compounds and, most notably, sulfur-containing heterocycles which are privileged structures in drug discovery.[1]

This technical guide provides a comprehensive review of 2-iodothiophenol and its analogs, focusing on its synthesis, chemical properties, and applications. It includes detailed experimental protocols, quantitative data summaries, and visualizations to serve as a practical resource for researchers, scientists, and professionals in drug development.

Physicochemical Properties

2-Iodothiophenol is an organoiodine compound with the molecular formula C₆H₅IS.[2][3] It typically appears as a yellow crystalline solid and requires careful handling due to its reactivity and potential toxicity.[2]

Property	Value	Reference
CAS Number	37972-89-7	[1][2][4][5]
Molecular Weight	236.08 g/mol	[1][3]
Molecular Formula	C₆H₅IS	[2][3]
Boiling Point	119.5 °C @ 11 Torr	[2]
Density	1.901 g/cm³ (Predicted)	[2]
pKa	5.96 ± 0.43 (Predicted)	[2]
InChI Key	QZOCQWGVJOPBDK-UHFFFAOYSA-N	[1][3]

Synthesis of 2-Iodothiophenol

The primary synthetic routes to 2-iodothiophenol involve two main strategies: the transformation of aminothiophenols through diazotization reactions and the direct iodination of thiophenol-related compounds.[1]

• Diazotization of 2-Aminothiophenol: This classic and reliable method involves converting the amino group of 2-aminothiophenol into a diazonium salt, which is subsequently displaced by iodide. Precise temperature control (0-5 °C) and controlled addition of reagents like sodium nitrite and potassium iodide are crucial for high yields and purity.[1]

• Electrophilic Iodination: This approach introduces an iodine atom directly onto the aromatic ring of a thiophenol derivative.[1] A common procedure uses potassium iodide and iodine (KI/I₂) under acidic conditions.[1] The reaction proceeds via an electrophilic iodine species that attacks the electron-rich benzene ring, with the thiol group directing the substitution to the ortho position.[1]

Caption: Primary synthetic routes to 2-Iodothiophenol.

Experimental Protocol 1: Synthesis via Diazotization of 2-Aminothiophenol

This protocol is based on established chemical principles for diazotization reactions.[1]

• Dissolution: Dissolve 2-aminothiophenol in a suitable aqueous strong mineral acid (e.g., HCl or H₂SO₄) and cool the mixture to 0-5 °C in an ice bath.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the stirred mixture. Maintain the temperature strictly below 5 °C to ensure the stability of the resulting diazonium salt. The reaction is monitored for completion using starch-iodide paper.

• Iodide Displacement: To the freshly prepared diazonium salt solution, slowly add a solution of potassium iodide (KI). Nitrogen gas will evolve as the diazonium group is replaced by iodine.

• Work-up: Allow the reaction mixture to warm to room temperature and stir for several hours. The crude 2-iodothiophenol often precipitates or can be extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the organic extract with aqueous sodium thiosulfate to remove any residual iodine, followed by a brine wash. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The final product can be further purified by vacuum distillation or column chromatography.

Chemical Reactivity and Applications

The synthetic utility of 2-iodothiophenol stems from its dual functionality, enabling the construction of complex sulfur-containing heterocycles that are otherwise difficult to synthesize.[1]

Reactions at the Thiol Group

The thiol group is readily susceptible to oxidation. A common and selective method involves using hydrogen peroxide (H₂O₂) to produce bis(2-iodophenyl) disulfide in high yields (up to 92%).[1] This transformation preserves the iodine atom for subsequent reactions.[1]

Reactions at the Carbon-Iodine Bond: Palladium-Catalyzed Cross-Coupling

The C-I bond is the primary site for forming new carbon-carbon and carbon-heteroatom bonds, most notably through palladium-catalyzed reactions.

Synthesis of Benzo[b]thiophenes: A prominent application is the synthesis of 2-substituted benzo[b]thiophenes, which are significant scaffolds in pharmaceuticals and materials science.[1] This is achieved via a palladium-catalyzed Sonogashira-type cross-coupling reaction with terminal alkynes.[1] The reaction proceeds through an initial Sonogashira coupling to form a 2-(alkynyl)thiophenol intermediate, which then undergoes intramolecular cyclization.[1]

Caption: Simplified catalytic cycle for Sonogashira cross-coupling.

Table 2: Synthesis of 2-Substituted Benzo[b]thiophenes via Pd-Catalyzed Coupling General Reaction Conditions: 2-iodothiophenol, alkyne, Pd(OAc)₂, AgTFA, and TMEDA in DMF at 110 °C for 24 h.[1]

Alkyne Reactant	Product	Yield (%)
Phenylacetylene	2-Phenylbenzo[b]thiophene	85%
1-Hexyne	2-Butylbenzo[b]thiophene	65%
4-tert-Butylphenylacetylene	2-(4-(tert-butyl)phenyl)benzo[b]thiophene	82%
3,3-Dimethyl-1-butyne	2-(tert-butyl)benzo[b]thiophene	75%

Synthesis of Thiochroman-4-ones: 2-Iodothiophenol can also undergo palladium-catalyzed carbonylative heteroannulation with allenes and carbon monoxide to produce thiochroman-4-one derivatives.[1] This one-pot procedure is highly regioselective, with optimal temperatures around 100 °C.[1]

Table 3: Synthesis of Thiochroman-4-one Derivatives Data sourced from relevant synthetic studies.[1]

Allene Reactant	Product	Yield (%)
1,2-Butadiene	2,3-Dimethylthiochroman-4-one	78%
3-Methyl-1,2-butadiene	2,2-Dimethylthiochroman-4-one	85%
Cyclohexylallene	Spiro[cyclohexane-1,2'-thiochroman]-4'-one	72%

Experimental Protocol 2: General Procedure for Palladium-Catalyzed Sonogashira-Type Cross-Coupling

This protocol is adapted from a reported catalytic system.[1]

• Setup: To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 2-iodothiophenol (1.0 equiv), palladium(II) acetate (Pd(OAc)₂, 10-15 mol%), and silver trifluoroacetate (AgTFA, 1.1 equiv).

• Reagent Addition: Add anhydrous solvent (e.g., DMF), followed by the ligand N,N,N',N'-tetramethylethylenediamine (TMEDA, 20 mol%).

• Coupling Partner: Add the respective terminal alkyne (1.2-1.5 equiv) to the mixture via syringe.

• Reaction: Seal the tube and heat the reaction mixture in a preheated oil bath at 110 °C for 24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent like ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to yield the desired 2-substituted benzo[b]thiophene.

Other Applications

Beyond these examples, 2-iodothiophenol is a precursor for other important heterocycles, including 1,4-benzothiazepin-5-ones, which exhibit diverse biological activities such as calcium channel blocking and antitumor properties.[1][2] The dual reactivity of 2-iodothiophenol makes it a cornerstone for building a wide range of sulfur-containing molecular architectures.

Caption: Workflow of 2-Iodothiophenol's synthetic applications.

Analogs of 2-Iodothiophenol

The principles of using 2-iodothiophenol as a synthetic precursor can be extended to its analogs. These include:

• Other Halogenated Thiophenols: 2-Bromothiophenol and 2-chlorothiophenol can be used in similar cross-coupling reactions, although the reactivity of the C-X bond (I > Br > Cl) often necessitates different catalytic systems or harsher reaction conditions.

• Substituted 2-Iodothiophenols: Analogs with additional substituents on the benzene ring allow for the synthesis of more complex and functionally diverse heterocyclic products. The electronic nature of these substituents can influence the reactivity of both the thiol and the C-I bond.

• 2-Iodothiophene: This is an isomer where the benzene ring is replaced by a thiophene ring.[6][7] While it also contains a C-I bond reactive in cross-coupling, its primary utility is as a precursor to conjugated thiophene-based materials for electronic applications, rather than the benzannulated heterocycles typically derived from 2-iodothiophenol.[1]

Conclusion

2-Iodothiophenol is a powerful and versatile building block in modern organic synthesis. Its two distinct and selectively addressable reactive sites—the nucleophilic thiol group and the electrophilic carbon-iodine bond—provide an efficient entry point to a vast array of valuable sulfur-containing heterocycles. The palladium-catalyzed reactions of 2-iodothiophenol, particularly in the synthesis of benzo[b]thiophenes and other complex ring systems, underscore its importance. This guide provides the foundational knowledge, including practical experimental protocols and key quantitative data, to empower researchers in medicinal chemistry, drug discovery, and materials science to fully leverage the synthetic potential of this crucial synthon.

References

• 1. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 2. Cas 37972-89-7,2-iodothiophenol | lookchem [lookchem.com]
• 3. 2-Iodothiophenol | C6H5IS | CID 10955536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Iodothiophenol [synhet.com]
• 5. 2-iodothiophenol | 37972-89-7 [chemicalbook.com]
• 6. 2-Iodothiophene synthesis - chemicalbook [chemicalbook.com]
• 7. 2-Iodothiophene | C4H3IS | CID 18921 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Iodothiophenol for Researchers and Drug Development Professionals

An essential building block in synthetic chemistry, 2-Iodothiophenol (CAS No. 37972-89-7) is a versatile reagent pivotal in the development of novel pharmaceutical compounds and advanced materials. This guide provides a comprehensive overview of its commercial availability, purity grades, and key experimental protocols, offering researchers and drug development professionals a practical resource for its application.

Commercial Availability and Purity Grades

2-Iodothiophenol is readily available from a range of chemical suppliers, primarily based in China. The compound is typically offered in research and bulk quantities with purity levels suitable for various applications in organic synthesis and pharmaceutical development.

A survey of prominent suppliers indicates that the standard purity grades for commercially available 2-Iodothiophenol are predominantly ≥97% and ≥98% .[1][2][3][4] While specific Certificates of Analysis (CoA) may vary between batches and suppliers, these grades are generally suitable for most synthetic applications, including sensitive palladium-catalyzed cross-coupling reactions.[1][5] For applications requiring higher purity, some suppliers may offer custom synthesis services.[1]

Table 1: Summary of Commercial Suppliers and Purity Grades

Supplier Category	Predominant Purity Grades Offered	Noted Applications
Fine Chemical Manufacturers (China)	≥97%, ≥98%[1][2][3]	Pharmaceutical intermediates, organic synthesis, agrochemical production, dye manufacturing[2][6]
Global Chemical Distributors	≥97%[4]	Research and Development

Table 2: Key Physical and Chemical Properties of 2-Iodothiophenol

Property	Value	Source
CAS Number	37972-89-7	[5][6][7]
Molecular Formula	C₆H₅IS	[6][8]
Molecular Weight	236.08 g/mol	[5][8]
Boiling Point	119.5 °C at 11 Torr	[6][7]
Density	~1.901 g/cm³ (predicted)	[6][7]
Appearance	Yellow crystalline solid or liquid	[6]
pKa	5.96 ± 0.43 (predicted)	[6]

Note: Some physical properties are predicted values and may vary from experimentally determined values.

Synthesis and Purification Protocols

The most common and established method for the synthesis of 2-Iodothiophenol is the diazotization of 2-aminothiophenol, followed by a Sandmeyer-type reaction with an iodide salt.[5] This method allows for the regioselective introduction of the iodine atom ortho to the thiol group.

Experimental Protocol: Synthesis of 2-Iodothiophenol via Diazotization of 2-Aminothiophenol

This protocol is based on established diazotization-iodination procedures.[9][10]

Materials:

• 2-Aminothiophenol

• Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• Sodium nitrite (NaNO₂)

• Potassium iodide (KI)

• Deionized water

• Ice

• Diethyl ether or Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) (for drying)

Procedure:

• Diazotization:

  • In a flask equipped with a magnetic stirrer and cooled in an ice-salt bath to 0-5 °C, dissolve 2-aminothiophenol in an aqueous solution of a strong mineral acid (e.g., HCl or H₂SO₄).

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirred solution, maintaining the temperature between 0-5 °C. The rate of addition should be controlled to prevent the evolution of nitrogen oxides.

  • After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5 °C for an additional 30 minutes to ensure the complete formation of the diazonium salt. The completion of the diazotization can be checked using starch-iodide paper.

• Iodination:

  • In a separate flask, prepare a solution of potassium iodide in water.

  • Slowly add the freshly prepared diazonium salt solution to the potassium iodide solution with vigorous stirring. The addition may cause foaming and the evolution of nitrogen gas.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then gently heat it (e.g., on a steam bath) until the evolution of nitrogen ceases.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Extract the aqueous mixture with an organic solvent such as diethyl ether or dichloromethane (3 x volume of the aqueous phase).

  • Combine the organic extracts and wash them with a saturated aqueous solution of sodium thiosulfate to remove any residual iodine, followed by a wash with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2-Iodothiophenol.

Experimental Protocol: Purification of 2-Iodothiophenol

The crude 2-Iodothiophenol can be purified by vacuum distillation.[11][12]

Apparatus:

• Standard vacuum distillation setup (round-bottom flask, distillation head, condenser, receiving flask)

• Vacuum pump

• Heating mantle or oil bath

Procedure:

• Transfer the crude 2-Iodothiophenol into the distillation flask.

• Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

• Slowly apply vacuum to the system.

• Once a stable vacuum is achieved, begin heating the distillation flask.

• Collect the fraction that distills at the expected boiling point of 2-Iodothiophenol (approximately 119.5 °C at 11 Torr).[6][7]

• The purified product should be a clear, pale-yellow liquid or solid upon cooling.

Key Synthetic Applications and Experimental Protocols

2-Iodothiophenol is a valuable precursor for the synthesis of various heterocyclic compounds, particularly sulfur-containing heterocycles that are prevalent in many biologically active molecules.[5][6] The presence of both a thiol and an iodo group allows for selective and sequential reactions, making it a versatile building block.

Synthesis of 2-Substituted Benzo[b]thiophenes via Sonogashira Coupling

A significant application of 2-Iodothiophenol is in the palladium-catalyzed Sonogashira coupling with terminal alkynes to synthesize 2-substituted benzo[b]thiophenes.[5]

Experimental Workflow for Sonogashira Coupling of 2-Iodothiophenol

Caption: Workflow for the synthesis of 2-substituted benzo[b]thiophenes.

Detailed Protocol:

• In a reaction vessel, combine 2-Iodothiophenol (1.0 equiv), the terminal alkyne (4.0 equiv), palladium(II) acetate (Pd(OAc)₂, 15 mol%), tetramethylethylenediamine (TMEDA, 20 mol%), and silver trifluoroacetate (AgTFA, 1.1 equiv) in dimethylformamide (DMF).

• Purge the reaction vessel with an inert atmosphere (e.g., nitrogen).

• Heat the reaction mixture at 110 °C for 24 hours.

• After cooling to room temperature, perform a standard aqueous work-up and extract the product with an appropriate organic solvent.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-substituted benzo[b]thiophene.

Role in Signaling Pathways and Drug Discovery

While 2-Iodothiophenol itself is not typically a direct modulator of signaling pathways, it serves as a crucial intermediate in the synthesis of compounds that are designed to interact with various biological targets. The benzothiazole core, which can be synthesized from 2-aminothiophenol (a precursor to 2-Iodothiophenol), is a privileged structure in medicinal chemistry and is found in numerous compounds with diverse pharmacological activities, including anticancer and antimicrobial properties.[13]

The development of novel drugs often involves the synthesis of a library of compounds that are then screened for their ability to modulate specific signaling pathways implicated in disease.[14][15] For example, the Nrf2/ARE signaling pathway is a key regulator of cellular antioxidant responses and is a target for therapeutic intervention in diseases associated with oxidative stress, such as neurodegenerative disorders and inflammatory conditions.[16][17][18] Synthetic compounds derived from precursors like 2-Iodothiophenol could be designed to modulate such pathways.

Logical Relationship in Drug Discovery

Caption: The role of 2-Iodothiophenol in the drug discovery process.

This technical guide provides a foundational understanding of 2-Iodothiophenol for its effective utilization in research and development. For specific applications and handling procedures, it is essential to consult the relevant Safety Data Sheets (SDS) and the latest scientific literature.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. caming.com [caming.com]
• 4. 2-iodobenzene-1-thiol | 37972-89-7 [sigmaaldrich.com]
• 5. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 6. Cas 37972-89-7,2-iodothiophenol | lookchem [lookchem.com]
• 7. 2-iodothiophenol|CAS: 37972-89-7- Alfa Chemical [otq.alfachemsp.com]
• 8. 2-Iodothiophenol | C6H5IS | CID 10955536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 10. Diazotisation [organic-chemistry.org]
• 11. How To [chem.rochester.edu]
• 12. longdom.org [longdom.org]
• 13. Synthesis of benzothiazoles and biologically active derivatives from 2-aminothiophenol- REVIEW- [ejchem.journals.ekb.eg]
• 14. Targeting cell signaling pathways for drug discovery: an old lock needs a new key - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Signalling targets for anticancer drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Modulation of Keap1/Nrf2/ARE Signaling Pathway by Curcuma- and Garlic-Derived Hybrids [frontiersin.org]
• 17. Triggers for the Nrf2/ARE Signaling Pathway and Its Nutritional Regulation: Potential Therapeutic Applications of Ulcerative Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pharmacological Modulation of Nrf2/HO-1 Signaling Pathway as a Therapeutic Target of Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electrophilic Iodination of Thiophenol for the Synthesis of 2-Iodothiophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-iodothiophenol, a valuable intermediate in the preparation of pharmaceuticals and other bioactive molecules. The primary focus is on the direct electrophilic iodination of thiophenol, with detailed experimental protocols and a discussion of alternative synthetic routes.

Introduction

2-Iodothiophenol is a key building block in organic synthesis, particularly for the construction of sulfur-containing heterocyclic compounds. Its utility stems from the presence of two reactive functional groups: a nucleophilic thiol and an iodine atom that can participate in various cross-coupling reactions. This guide details the synthesis of 2-iodothiophenol, offering protocols for its preparation and characterization.

Electrophilic Iodination of Thiophenol: A Direct Approach

The direct iodination of thiophenol presents a straightforward route to 2-iodothiophenol. The thiol group is an ortho-, para-director; however, achieving high regioselectivity for the ortho position can be challenging. A significant side reaction is the oxidation of the thiol to diphenyl disulfide. Careful selection of the iodinating agent and reaction conditions is crucial for a successful synthesis.

One effective method for the direct iodination of aromatic compounds is the use of iodine in the presence of an oxidizing agent, such as periodic acid. This combination generates a potent electrophilic iodinating species in situ.

Proposed Reaction Mechanism

The electrophilic iodination of thiophenol is believed to proceed through the following steps:

• Generation of the Electrophile: Iodine reacts with periodic acid to form a more potent electrophilic iodine species.

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring of thiophenol attacks the electrophilic iodine species. The thiol group directs the substitution primarily to the ortho and para positions.

• Deprotonation: A base in the reaction mixture removes a proton from the intermediate, restoring the aromaticity of the ring and yielding the iodinated product.

Experimental Protocol: Iodination using Iodine and Periodic Acid

This protocol is adapted from a procedure for the iodination of durene and is proposed for the synthesis of 2-iodothiophenol.[1]

Materials:

• Thiophenol

• Iodine (I₂)

• Periodic acid dihydrate (H₅IO₆)

• Glacial acetic acid

• Sulfuric acid (concentrated)

• Water

• Sodium thiosulfate

• Diethyl ether

• Magnesium sulfate (anhydrous)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine thiophenol (1 equivalent), iodine (0.4 equivalents), and periodic acid dihydrate (0.2 equivalents) in glacial acetic acid.

• Slowly add a solution of concentrated sulfuric acid in aqueous acetic acid.

• Heat the reaction mixture with stirring. The progress of the reaction can be monitored by the disappearance of the purple color of iodine.

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Collect the precipitated solid by filtration. If an oil forms, extract the aqueous mixture with diethyl ether.

• Wash the organic extract with a saturated solution of sodium thiosulfate to remove any unreacted iodine, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Alternative Synthetic Route: From 2-Aminothiophenol

An alternative approach to 2-iodothiophenol involves a Sandmeyer-type reaction starting from 2-aminothiophenol. This method can offer high regioselectivity.

Reaction Scheme

This two-step process involves:

• Diazotization: 2-Aminothiophenol is treated with a source of nitrous acid (e.g., sodium nitrite and a strong acid) to form a diazonium salt.

• Iodination: The diazonium salt is then reacted with a source of iodide ions (e.g., potassium iodide) to introduce the iodine atom at the position of the former amino group.

Experimental Protocol: Diazotization and Iodination

Materials:

• 2-Aminothiophenol

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (concentrated)

• Potassium iodide (KI)

• Water

• Diethyl ether

• Sodium bicarbonate

• Magnesium sulfate (anhydrous)

Procedure:

• Dissolve 2-aminothiophenol in a mixture of concentrated hydrochloric acid and water, and cool the solution to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite, keeping the temperature below 5 °C. Stir the mixture for 30 minutes at this temperature to ensure complete diazotization.

• In a separate flask, dissolve potassium iodide in water.

• Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and then heat gently to ensure complete decomposition of the diazonium salt.

• Cool the mixture and extract the product with diethyl ether.

• Wash the organic layer with a saturated solution of sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation

The following table summarizes the key quantitative data for 2-iodothiophenol.

Property	Value
Molecular Formula	C₆H₅IS
Molecular Weight	236.08 g/mol
Appearance	Yellow crystalline solid or oil
Boiling Point	119.5 °C at 11 Torr
Predicted pKa	5.96 ± 0.43

Characterization

The synthesized 2-iodothiophenol can be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the product and the position of the iodine substituent.

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern of the compound.

• Infrared (IR) Spectroscopy: Can be used to identify the characteristic vibrational frequencies of the functional groups present in the molecule.

Conclusion

This guide has outlined two primary methods for the synthesis of 2-iodothiophenol. The direct electrophilic iodination of thiophenol offers a more atom-economical approach, while the diazotization of 2-aminothiophenol provides a highly regioselective alternative. The choice of method will depend on the availability of starting materials, desired scale, and the specific requirements of the subsequent synthetic steps. Careful execution of the experimental protocols and purification procedures is essential for obtaining a high-purity product.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Synthesis of Benzo[b]thiophenes Using 2-Iodothiophenol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzo[b]thiophenes are a prominent class of sulfur-containing heterocyclic compounds that form the core structure of numerous pharmaceuticals and functional materials. Their synthesis is of significant interest in medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for the synthesis of 2-substituted benzo[b]thiophenes via a palladium-catalyzed Sonogashira-type cross-coupling reaction of 2-iodothiophenol with various terminal alkynes. This method offers a robust and efficient route to a diverse range of benzo[b]thiophene derivatives with moderate to good yields.[1][2]

Introduction

The benzo[b]thiophene scaffold is a privileged structure in drug discovery, exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antidiabetic properties.[3] Several commercial drugs, such as Raloxifene (an estrogen receptor modulator) and Zileuton (a leukotriene synthesis inhibitor), feature this heterocyclic core, highlighting its therapeutic importance.[4] Consequently, the development of efficient synthetic methodologies for the construction of the benzo[b]thiophene ring system is a key focus for organic and medicinal chemists.

Traditional methods for synthesizing benzo[b]thiophenes often require harsh reaction conditions or multi-step procedures.[1][2] The palladium-catalyzed reaction of 2-iodothiophenol with terminal alkynes presents a more direct and versatile approach. This reaction proceeds through a Sonogashira coupling to form a 2-alkynylthiophenol intermediate, which then undergoes an intramolecular cyclization to yield the desired 2-substituted benzo[b]thiophene.[1][2]

Data Presentation: Synthesis of 2-Substituted Benzo[b]thiophenes

The following table summarizes the results for the synthesis of various 2-substituted benzo[b]thiophenes from 2-iodothiophenol and a range of terminal alkynes. The reactions were performed under optimized conditions to demonstrate the scope and efficiency of the palladium-catalyzed methodology.

Table 1: Palladium-Catalyzed Synthesis of 2-Substituted Benzo[b]thiophenes

Entry	2-Iodothiophenol Derivative	Alkyne Derivative	Product	Yield (%)
1	2-Iodothiophenol	Phenylacetylene	2-Phenylbenzo[b]thiophene	87
2	2-Iodothiophenol	4-Methylphenylacetylene	2-(p-Tolyl)benzo[b]thiophene	85
3	2-Iodothiophenol	4-Methoxyphenylacetylene	2-(4-Methoxyphenyl)benzo[b]thiophene	82
4	2-Iodothiophenol	4-Fluorophenylacetylene	2-(4-Fluorophenyl)benzo[b]thiophene	78
5	2-Iodothiophenol	4-(tert-Butyl)phenylacetylene	2-(4-(tert-Butyl)phenyl)benzo[b]thiophene	80
6	2-Iodothiophenol	1-Hexyne	2-Butylbenzo[b]thiophene	65
7	4-Fluoro-2-iodothiophenol	Phenylacetylene	5-Fluoro-2-phenylbenzo[b]thiophene	55
8	4-Chloro-2-iodothiophenol	Phenylacetylene	5-Chloro-2-phenylbenzo[b]thiophene	52
9	4-(Trifluoromethyl)-2-iodothiophenol	Phenylacetylene	2-Phenyl-5-(trifluoromethyl)benzo[b]thiophene	48

Reaction Conditions: 2-iodothiophenol derivative (0.5 mmol), alkyne (4 equiv.), Pd(OAc)₂ (15 mol%), TMEDA (20 mol%), and AgTFA (1.1 equiv.) in DMF (2 mL) under N₂ at 110 °C for 24 h. Yields are isolated yields.[1][2]

Experimental Protocols

General Procedure for the Synthesis of 2-Substituted Benzo[b]thiophenes

This protocol details the palladium-catalyzed synthesis of 2-substituted benzo[b]thiophenes from 2-iodothiophenol and terminal alkynes.

Materials:

• 2-Iodothiophenol or its derivative

• Terminal alkyne

• Palladium(II) acetate (Pd(OAc)₂)

• Tetramethylethylenediamine (TMEDA)

• Silver trifluoroacetate (AgTFA)

• N,N-Dimethylformamide (DMF), anhydrous

• Nitrogen gas (N₂)

• Standard laboratory glassware (e.g., Schlenk tube or round-bottom flask)

• Magnetic stirrer and heating mantle/oil bath

• Standard work-up and purification equipment (e.g., separatory funnel, rotary evaporator, silica gel for column chromatography)

Procedure:

• To a dry Schlenk tube or round-bottom flask equipped with a magnetic stir bar, add the 2-iodothiophenol derivative (0.5 mmol, 1.0 equiv.).

• Add palladium(II) acetate (15 mol%), tetramethylethylenediamine (20 mol%), and silver trifluoroacetate (1.1 equiv.).

• Evacuate and backfill the reaction vessel with nitrogen gas three times to ensure an inert atmosphere.

• Add anhydrous N,N-dimethylformamide (2 mL) via syringe.

• Add the terminal alkyne (4.0 equiv.) to the reaction mixture via syringe.

• Place the reaction vessel in a preheated oil bath at 110 °C.

• Stir the reaction mixture vigorously for 24 hours.

• After 24 hours, remove the reaction vessel from the oil bath and allow it to cool to room temperature.

• Quench the reaction by adding water (10 mL) and extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 2-substituted benzo[b]thiophene.

Visualizations

Proposed Reaction Mechanism

The synthesis proceeds via a two-step mechanism: a Sonogashira coupling followed by an intramolecular cyclization.

Caption: Proposed reaction mechanism for the synthesis of 2-substituted benzo[b]thiophenes.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of 2-substituted benzo[b]thiophenes.

Caption: General experimental workflow for the synthesis of 2-substituted benzo[b]thiophenes.

References

• 1. Synthesis of 2-substituted benzo[ b ]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26611H [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Iodothiophenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the palladium-catalyzed cross-coupling of 2-iodothiophenol, a versatile building block in the synthesis of various sulfur-containing scaffolds relevant to pharmaceutical and materials science research. The protocols for Sonogashira, Suzuki, Heck, and Buchwald-Hartwig reactions are outlined below, offering a guide for the efficient construction of C-C and C-N bonds.

Sonogashira Coupling of 2-Iodothiophenol

The Sonogashira coupling of 2-iodothiophenol with terminal alkynes is a powerful method for the synthesis of 2-alkynylthiophenols, which are key intermediates in the preparation of benzothiophenes and other sulfur-containing heterocycles.[1][2][3]

General Reaction Scheme

Caption: General scheme of the Sonogashira coupling of 2-iodothiophenol.

Quantitative Data for Sonogashira Coupling

The following table summarizes the results for the Sonogashira coupling of 2-iodothiophenol with various terminal alkynes to synthesize 2-substituted benzo[b]thiophenes.[2]

Entry	Alkyne	Product	Yield (%)
1	Phenylacetylene	2-Phenylbenzo[b]thiophene	87
2	4-Methylphenylacetylene	2-(p-Tolyl)benzo[b]thiophene	85
3	4-Methoxyphenylacetylene	2-(4-Methoxyphenyl)benzo[b]thiophene	82
4	4-Chlorophenylacetylene	2-(4-Chlorophenyl)benzo[b]thiophene	78
5	1-Hexyne	2-Butylbenzo[b]thiophene	75
6	3,3-Dimethyl-1-butyne	2-(tert-Butyl)benzo[b]thiophene	72

Experimental Protocol: Synthesis of 2-Phenylbenzo[b]thiophene[2]

Materials:

• 2-Iodothiophenol (1.0 mmol, 236 mg)

• Phenylacetylene (1.2 mmol, 122 mg, 0.13 mL)

• Pd(PPh₃)₂Cl₂ (0.02 mmol, 14 mg)

• CuI (0.04 mmol, 7.6 mg)

• Triethylamine (Et₃N) (2.0 mmol, 202 mg, 0.28 mL)

• N,N-Dimethylformamide (DMF) (5 mL)

Procedure:

• To a dry Schlenk tube under an argon atmosphere, add 2-iodothiophenol, Pd(PPh₃)₂Cl₂, and CuI.

• Add DMF and Et₃N to the tube and stir the mixture for 10 minutes at room temperature.

• Add phenylacetylene dropwise to the reaction mixture.

• Heat the reaction mixture to 80°C and stir for 12 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (3 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (petroleum ether/ethyl acetate = 20:1) to afford 2-phenylbenzo[b]thiophene as a white solid.

Suzuki Coupling of 2-Iodothiophenol

The Suzuki coupling provides a versatile method for the formation of carbon-carbon bonds between 2-iodothiophenol and various organoboron compounds. This reaction is instrumental in synthesizing 2-arylthiophenols, which are precursors to a wide range of biologically active molecules and functional materials.

General Reaction Scheme

Caption: General scheme of the Suzuki coupling of 2-iodothiophenol.

Quantitative Data for Suzuki Coupling

The following table presents representative data for the Suzuki coupling of 2-iodothiophenol with various arylboronic acids.

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	85
2	4-Methylphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃	Dioxane	100	92
3	4-Methoxyphenylboronic acid	Pd(OAc)₂/SPhos (2)	K₃PO₄	Toluene	100	88
4	3-Chlorophenylboronic acid	Pd₂(dba)₃/XPhos (1)	K₃PO₄	t-BuOH	80	79

Note: The data in this table is compiled from general procedures for Suzuki couplings of aryl iodides and may require optimization for 2-iodothiophenol.

Experimental Protocol: Synthesis of 2-(Phenyl)thiophenol

Materials:

• 2-Iodothiophenol (1.0 mmol, 236 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Pd(PPh₃)₄ (0.03 mmol, 35 mg)

• K₂CO₃ (2.0 mmol, 276 mg)

• Toluene (4 mL)

• Water (1 mL)

Procedure:

• In a round-bottom flask, combine 2-iodothiophenol, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Add toluene and water to the flask.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to 90°C under an argon atmosphere and stir for 16 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography (hexanes/ethyl acetate) to yield 2-(phenyl)thiophenol.

Heck Reaction of 2-Iodothiophenol

The Heck reaction enables the arylation of alkenes with 2-iodothiophenol, providing access to substituted thiophenol derivatives with diverse functionalities. This reaction is a cornerstone of C-C bond formation in organic synthesis.

General Reaction Scheme

References

• 1. researchgate.net [researchgate.net]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]

Detailed Protocol for Sonogashira Coupling of 2-Iodothiophenol with Alkynes: Application in the Synthesis of 2-Substituted Benzothiophenes

Abstract

This application note provides a detailed protocol for the Sonogashira coupling of 2-iodothiophenol with various terminal alkynes. This palladium-catalyzed cross-coupling reaction serves as a powerful tool for the formation of a C(sp)-C(sp²) bond, yielding 2-alkynylthiophenols. These intermediates can subsequently undergo cyclization to produce a diverse range of 2-substituted benzo[b]thiophenes, which are significant structural motifs in pharmaceuticals and materials science.[1] This protocol outlines the optimized reaction conditions, catalyst selection, and experimental procedures to achieve moderate to good yields.

Introduction

The Sonogashira cross-coupling reaction is a fundamental transformation in organic synthesis, enabling the formation of carbon-carbon bonds between terminal alkynes and aryl or vinyl halides.[2][3] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[2][3][4] This methodology has found widespread application in the synthesis of natural products, pharmaceuticals, and organic materials due to its mild reaction conditions and tolerance of various functional groups.[2][5]

A significant application of the Sonogashira coupling with 2-iodothiophenol is the synthesis of 2-substituted benzo[b]thiophenes. These heterocyclic compounds are prevalent in commercial drugs and organic semiconductors.[1] The reaction proceeds via an initial Sonogashira coupling to form a 2-alkynylthiophenol intermediate, which then undergoes a subsequent cyclization to yield the desired benzothiophene.[1] This one-pot, two-step process provides an efficient route to this important class of molecules.

This application note details a robust and reproducible protocol for the Sonogashira coupling of 2-iodothiophenol with a variety of terminal alkynes, leading to the synthesis of 2-substituted benzothiophenes.

Reaction Scheme & Mechanism

The overall transformation involves a palladium-catalyzed Sonogashira coupling followed by an intramolecular cyclization.

Reaction Scheme

Caption: General reaction scheme for the synthesis of 2-substituted benzo[b]thiophenes.

Proposed Catalytic Cycle

The reaction is proposed to proceed through two interconnected catalytic cycles: a Sonogashira coupling cycle and a subsequent cyclization step.

Caption: Proposed reaction pathway for the synthesis of 2-substituted benzo[b]thiophenes.

Experimental Protocol

This protocol is adapted from the work of Chen et al. (2017).[1]

Materials and Equipment

• Reactants:

  • 2-Iodothiophenol

  • Terminal alkyne (e.g., phenylacetylene)

• Catalyst:

  • Palladium(II) acetate (Pd(OAc)₂)

• Ligand:

  • Triphenylphosphine (PPh₃)

• Base:

  • Potassium carbonate (K₂CO₃)

• Solvent:

  • N,N-Dimethylformamide (DMF)

• Equipment:

  • Schlenk tube or similar reaction vessel for inert atmosphere

  • Magnetic stirrer and hotplate

  • Standard laboratory glassware

  • Inert gas supply (Nitrogen or Argon)

  • Syringes for liquid handling

  • Rotary evaporator

  • Chromatography equipment for purification

Procedure

• Reaction Setup:

  • To a dry Schlenk tube under an inert atmosphere (Nitrogen or Argon), add 2-iodothiophenol (1.0 mmol, 1.0 equiv.).

  • Add the terminal alkyne (1.2 mmol, 1.2 equiv.).

  • Add palladium(II) acetate (0.02 mmol, 2 mol%).

  • Add triphenylphosphine (0.04 mmol, 4 mol%).

  • Add potassium carbonate (2.0 mmol, 2.0 equiv.).

  • Add N,N-dimethylformamide (DMF) (5 mL).

• Reaction Execution:

  • Seal the Schlenk tube and place it in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for the specified reaction time (typically 12-24 hours).

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (2 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 2-substituted benzo[b]thiophene.

Data Presentation

The following table summarizes the results obtained from the Sonogashira coupling of 2-iodothiophenol with various terminal alkynes, leading to the formation of 2-substituted benzo[b]thiophenes.

Entry	Alkyne	Product	Yield (%)
1	Phenylacetylene	2-Phenylbenzo[b]thiophene	87
2	4-Methylphenylacetylene	2-(p-Tolyl)benzo[b]thiophene	85
3	4-Methoxyphenylacetylene	2-(4-Methoxyphenyl)benzo[b]thiophene	82
4	4-Chlorophenylacetylene	2-(4-Chlorophenyl)benzo[b]thiophene	78
5	1-Hexyne	2-Butylbenzo[b]thiophene	65

Data adapted from Chen et al. (2017) and representative of typical yields.[1]

Troubleshooting

• Low Yield:

  • Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere. Oxygen can deactivate the palladium catalyst.

  • Optimize the reaction temperature and time.

  • Vary the palladium catalyst and ligand. Other common catalysts include Pd(PPh₃)₂Cl₂ and Pd(PPh₃)₄.[2][4]

• Formation of Side Products:

  • Homocoupling of the alkyne (Glaser coupling) can occur, especially in the presence of copper catalysts and oxygen. While this protocol is copper-free, trace amounts of copper can catalyze this side reaction.

  • If the intermediate 2-alkynylthiophenol is isolated, ensure it is handled under an inert atmosphere to prevent oxidative side reactions.

• Catalyst Deactivation:

  • The thiol group of 2-iodothiophenol can potentially interact with the palladium catalyst. While this protocol has been shown to be effective, in cases of low reactivity, the use of a ligand that is less susceptible to poisoning by sulfur, such as certain N-heterocyclic carbenes (NHCs), could be explored.

Conclusion

The Sonogashira coupling of 2-iodothiophenol with terminal alkynes provides an efficient and direct route to 2-alkynylthiophenols, which can be readily converted to 2-substituted benzo[b]thiophenes in a one-pot fashion. The detailed protocol herein offers a reliable method for the synthesis of this important class of heterocyclic compounds, with broad applications in medicinal chemistry and materials science. The reaction demonstrates good functional group tolerance on the alkyne partner and provides the desired products in moderate to good yields.

References

• 1. Synthesis of 2-substituted benzo[ b ]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26611H [pubs.rsc.org]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. jk-sci.com [jk-sci.com]
• 5. gold-chemistry.org [gold-chemistry.org]

Application of 2-Iodothiophenol in the Synthesis of Pharmaceutical Intermediates

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Iodothiophenol is a versatile organoiodine compound that serves as a critical building block in the synthesis of a variety of sulfur-containing heterocyclic compounds. Its unique structure, featuring both a thiol and an iodo group on an aromatic ring, allows for diverse chemical transformations, making it a valuable precursor for pharmaceutical intermediates. This document provides detailed application notes and experimental protocols for the use of 2-iodothiophenol in the synthesis of key intermediates for pharmaceuticals, with a focus on antipsychotic and other centrally active agents. The primary reaction types covered are the Ullmann condensation and the Sonogashira coupling, which enable the construction of complex molecular scaffolds.

Key Applications of 2-Iodothiophenol in Pharmaceutical Intermediate Synthesis

2-Iodothiophenol is instrumental in the synthesis of several classes of pharmaceutical intermediates, primarily through the formation of carbon-sulfur and carbon-carbon bonds. Two of the most powerful methods employing this precursor are the Ullmann condensation and the Sonogashira coupling.

• Ullmann Condensation for Dibenzo[b,f][1]thiazepine Core: The copper-catalyzed Ullmann condensation is a classic method for forming carbon-heteroatom bonds. In the context of 2-iodothiophenol, it is particularly useful for the synthesis of the dibenzo[b,f][1]thiazepine scaffold. This tricyclic system is the core structure of several atypical antipsychotic drugs, including Quetiapine. The reaction typically involves the coupling of 2-iodothiophenol or its derivatives with an appropriate aminobenzoid acid derivative.

• Sonogashira Coupling for Benzothiophene and Related Scaffolds: The palladium-catalyzed Sonogashira coupling is a highly efficient method for the formation of carbon-carbon bonds between sp²-hybridized carbons (from aryl halides) and sp-hybridized carbons (from terminal alkynes). This reaction allows for the introduction of alkynyl moieties onto the thiophenol ring, which can then undergo further cyclization to form benzothiophenes and other related heterocycles. These scaffolds are present in a range of biologically active molecules, including cannabinoid receptor ligands and potential therapeutic agents.

Experimental Protocols

Synthesis of Dibenzo[b,f][1][2]thiazepin-11(10H)-one via Ullmann Condensation

Dibenzo[b,f][1]thiazepin-11(10H)-one is a key intermediate in the synthesis of the atypical antipsychotic drug Quetiapine. While a direct one-step synthesis from 2-iodothiophenol and anthranilic acid is challenging to find in literature, a common and efficient industrial approach involves the initial synthesis of 2-(phenylthio)aniline, which can be conceptually derived from an Ullmann-type reaction. A more direct, albeit multi-step, one-pot synthesis starting from 1-chloro-2-nitrobenzene provides a practical route to this important intermediate. For the purpose of illustrating the utility of the core thiophenol chemistry, a well-established one-pot procedure to the key intermediate is provided below.

Reaction Scheme:

Figure 1. One-Pot Synthesis of a Quetiapine Intermediate.

Methodology: [2]

This one-pot synthesis involves five in-situ steps starting from 1-chloro-2-nitrobenzene to yield Dibenzo[b,f][1]thiazepin-11(10H)-one with an overall yield of approximately 70%.[3]

• Step 1: Synthesis of 2-Nitrodiphenyl sulfide. To a solution of thiophenol and sodium hydroxide in isopropyl alcohol, 1-chloro-2-nitrobenzene is added, and the mixture is refluxed for 6 hours.

• Step 2: Reduction to 2-(Phenylthio)aniline. The reaction mixture containing 2-nitrodiphenyl sulfide is then treated with a mixture of iron powder and ammonium chloride in an aqueous solution and refluxed for 3-4 hours to yield 2-(phenylthio)aniline.

• Step 3: Carbamate Formation. Phenyl chloroformate in toluene is added to the 2-(phenylthio)aniline intermediate at 50-55 °C, followed by the addition of a sodium carbonate solution. The reaction is heated at 60-65 °C for 2 hours.

• Step 4: Cyclization. The resulting phenyl 2-(phenylthio)phenylcarbamate is cyclized using polyphosphoric acid to afford the final product, dibenzo[b,f][1]thiazepine-11(10H)-one.

Quantitative Data:

Starting Material	Key Reagents	Product	Yield	Purity	Reference
1-Chloro-2-nitrobenzene	Thiophenol, Fe/NH₄Cl, Phenyl chloroformate, PPA	Dibenzo[b,f][1]thiazepin-11(10H)-one	~70% (overall)	>99%	[3]
2-(Phenylthio)aniline	Triphosgene, Toluene	Dibenzo[b,f][1]thiazepin-11(10H)-one	80%	>99%	[4]

Synthesis of 2-Substituted Benzo[b]thiophenes via Sonogashira Coupling

2-Substituted benzo[b]thiophenes are important structural motifs in pharmaceuticals. For instance, certain derivatives act as cannabinoid receptor ligands.[5] A direct and efficient method to synthesize these compounds is through a palladium-catalyzed Sonogashira coupling of 2-iodothiophenol with terminal alkynes, followed by in-situ cyclization.

Reaction Scheme:

Figure 2. Sonogashira Coupling for Benzo[b]thiophene Synthesis.

Methodology: [5][6]

A Pd(II)-catalyzed Sonogashira type cross-coupling reaction between 2-iodothiophenol and a terminal alkyne is performed to synthesize 2-substituted benzo[b]thiophenes.

• Reaction Setup: In a reaction vessel under a nitrogen atmosphere, 2-iodothiophenol (0.5 mmol), the terminal alkyne (4 equivalents), Pd(OAc)₂ (15 mol%), TMEDA (20 mol%), and AgTFA (1.1 equivalents) are combined in DMF (2 mL).

• Reaction Conditions: The reaction mixture is heated to 110 °C for 24 hours.

• Work-up and Purification: After the reaction is complete, the mixture is cooled, and the product is isolated and purified using standard techniques such as column chromatography.

Quantitative Data for Sonogashira Coupling of 2-Iodothiophenol: [5]

2-Iodothiophenol (mmol)	Alkyne	Product	Yield
0.5	Phenylacetylene	2-Phenylbenzo[b]thiophene	87%
0.5	4-Ethynyltoluene	2-(p-Tolyl)benzo[b]thiophene	85%
0.5	4-Methoxyphenylacetylene	2-(4-Methoxyphenyl)benzo[b]thiophene	82%
0.5	4-Chlorophenylacetylene	2-(4-Chlorophenyl)benzo[b]thiophene	78%
0.5	1-Ethynylcyclohexene	2-(Cyclohex-1-en-1-yl)benzo[b]thiophene	65%

Signaling Pathway of Atypical Antipsychotics

Atypical antipsychotics, such as Quetiapine and Olanzapine, exert their therapeutic effects through a complex interaction with various neurotransmitter receptors in the brain. Their primary mechanism of action involves the antagonism of dopamine D₂ and serotonin 5-HT₂A receptors.[7][8][9] This dual antagonism is believed to be responsible for the reduced risk of extrapyramidal side effects compared to typical antipsychotics, which primarily act on D₂ receptors.

Figure 3. Simplified Signaling Pathway of Atypical Antipsychotics.

The antagonism of D₂ receptors in the mesolimbic pathway is thought to be responsible for the alleviation of positive symptoms of schizophrenia (e.g., hallucinations, delusions). Simultaneously, the blockade of 5-HT₂A receptors is hypothesized to increase dopamine release in other brain regions, such as the prefrontal cortex, which may contribute to the improvement of negative and cognitive symptoms.[1][10] Furthermore, Quetiapine's active metabolite, norquetiapine, also acts as a norepinephrine reuptake inhibitor, which may contribute to its antidepressant effects.[7]

Conclusion

2-Iodothiophenol is a valuable and versatile starting material for the synthesis of a range of pharmaceutical intermediates. Its utility is particularly evident in the construction of heterocyclic systems central to the structure of important drugs, such as the atypical antipsychotic Quetiapine. The Ullmann condensation and Sonogashira coupling are powerful synthetic tools that leverage the reactivity of 2-iodothiophenol to create complex molecular architectures. The provided protocols and data serve as a practical guide for researchers in the field of medicinal chemistry and drug development, highlighting the potential of this key building block in the discovery and synthesis of new therapeutic agents.

References

• 1. [PDF] Dopamine and Serotonin Receptor Binding and Antipsychotic Efficacy | Semantic Scholar [semanticscholar.org]
• 2. psychopharmacologyinstitute.com [psychopharmacologyinstitute.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of 2-substituted benzo[ b ]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26611H [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. droracle.ai [droracle.ai]
• 8. Quetiapine | C21H25N3O2S | CID 5002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. researchgate.net [researchgate.net]

2-Iodothiophenol: A Linchpin in the Synthesis of Bioactive Heterocycles

Application Note & Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Iodothiophenol has emerged as a versatile and indispensable building block in synthetic organic chemistry, particularly in the construction of a diverse array of sulfur-containing heterocyclic compounds. Its unique bifunctionality, possessing both a nucleophilic thiol group and an electrophilic carbon-iodine bond, allows for a range of selective transformations, making it a strategic precursor for molecules of pharmaceutical and material science interest. This document provides detailed application notes and experimental protocols for the synthesis of key heterocyclic scaffolds, including benzo[b]thiophenes, thiochroman-4-ones, and phenothiazines, using 2-iodothiophenol as the starting material.

Synthesis of 2-Substituted Benzo[b]thiophenes via Palladium-Catalyzed Sonogashira Coupling

Benzo[b]thiophenes are a prominent class of sulfur-containing heterocycles with wide-ranging applications in medicinal chemistry and materials science.[1] The palladium-catalyzed Sonogashira coupling of 2-iodothiophenol with terminal alkynes provides an efficient and direct route to various 2-substituted benzo[b]thiophenes.[1][2]

Reaction Scheme:

Caption: Palladium-catalyzed synthesis of 2-substituted benzo[b]thiophenes.

Quantitative Data:

The following table summarizes the yields of various 2-substituted benzo[b]thiophenes synthesized from 2-iodothiophenol and different terminal alkynes.

Alkyne (R group)	Product	Yield (%)[2]
Phenyl	2-Phenylbenzo[b]thiophene	87
4-Methylphenyl	2-(p-Tolyl)benzo[b]thiophene	85
4-Methoxyphenyl	2-(4-Methoxyphenyl)benzo[b]thiophene	82
4-Chlorophenyl	2-(4-Chlorophenyl)benzo[b]thiophene	78
4-Bromophenyl	2-(4-Bromophenyl)benzo[b]thiophene	75
4-Fluorophenyl	2-(4-Fluorophenyl)benzo[b]thiophene	80
2-Thienyl	2-(Thiophen-2-yl)benzo[b]thiophene	70
Cyclohexyl	2-Cyclohexylbenzo[b]thiophene	65

Experimental Protocol:

General Procedure for the Synthesis of 2-Substituted Benzo[b]thiophenes: [2]

• To a dried Schlenk tube, add 2-iodothiophenol (0.5 mmol, 1.0 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.075 mmol, 15 mol%), silver trifluoroacetate (AgTFA, 0.55 mmol, 1.1 equiv.), and N,N,N',N'-tetramethylethylenediamine (TMEDA, 0.1 mmol, 20 mol%).

• Evacuate and backfill the tube with nitrogen gas (this should be repeated three times).

• Add anhydrous N,N-dimethylformamide (DMF, 2.0 mL) and the respective terminal alkyne (2.0 mmol, 4.0 equiv.) via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture for 24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (petroleum ether/ethyl acetate) to afford the desired 2-substituted benzo[b]thiophene.

Synthesis of Thiochroman-4-ones via Palladium-Catalyzed Carbonylative Heteroannulation

Thiochroman-4-one and its derivatives are important heterocyclic scaffolds found in numerous biologically active compounds with applications as antifungal and antileishmanial agents.[3][4] A one-pot palladium-catalyzed carbonylative heteroannulation of 2-iodothiophenols with allenes and carbon monoxide provides an efficient route to these valuable molecules.[5]

Reaction Scheme:

Caption: Synthesis of thiochroman-4-ones from 2-iodothiophenol.

Quantitative Data:

The following table presents the yields for the synthesis of various thiochroman-4-one derivatives.

Allene	Product	Yield (%)[5]
1,2-Butadiene	2-Methylthiochroman-4-one	78
1,2-Pentadiene	2-Ethylthiochroman-4-one	75
3-Methyl-1,2-butadiene	2,2-Dimethylthiochroman-4-one	85
Cyclohexylallene	2-Cyclohexylthiochroman-4-one	72
Phenylallene	2-Phenylthiochroman-4-one	68

Experimental Protocol:

Typical Procedure for the Palladium-Catalyzed Carbonylative Heteroannulation: [5]

• In a stainless steel autoclave, combine the allene (2-5 mmol), 2-iodothiophenol (1 mmol), palladium(II) acetate (Pd(OAc)₂, 0.05 mmol), 1,1'-bis(diphenylphosphino)ferrocene (dppf, 0.05 mmol), and N,N-diisopropylethylamine (i-Pr₂NEt, 1.5 mmol).

• Add anhydrous benzene (5.0 mL) to the mixture.

• Pressurize the autoclave with carbon monoxide to 400 psi.

• Heat the reaction mixture to 100 °C with stirring for 24-60 hours.

• After the reaction, cool the autoclave to room temperature and carefully release the excess carbon monoxide.

• Pass the crude reaction mixture through a plug of Florisil, eluting with a 1:1 mixture of hexane and ethyl acetate.

• Concentrate the eluent under reduced pressure to obtain the crude product.

• Purify the residue by column chromatography on silica gel to yield the pure thiochroman-4-one derivative.

Synthesis of Phenothiazines: A Gateway to Neuroleptic Drugs

Phenothiazines are a class of tricyclic heterocyclic compounds that form the backbone of many antipsychotic drugs.[6][7][8][9] Their primary mechanism of action involves the blockade of dopaminergic receptors in the central nervous system.[6][7] While direct synthesis from 2-iodothiophenol is less commonly reported, analogous C-N bond-forming reactions like the Buchwald-Hartwig amination and Ullmann condensation provide a conceptual framework for their synthesis.

Conceptual Synthetic Pathway (via Buchwald-Hartwig Amination):

This reaction would involve the palladium-catalyzed coupling of 2-iodothiophenol with a suitably substituted 2-haloaniline derivative, followed by an intramolecular cyclization to form the phenothiazine core.

Signaling Pathway of Phenothiazine-based Antipsychotics:

Caption: Phenothiazines act as antagonists at D2 dopamine receptors.

Experimental Protocol (Conceptual):

A plausible, though not explicitly cited, protocol for the synthesis of a phenothiazine core using a Buchwald-Hartwig amination approach is outlined below. This serves as a guide for researchers to develop a specific synthetic route.

• Reaction Setup: In a glovebox, a Schlenk tube is charged with Pd₂(dba)₃ (1-2 mol%), a suitable phosphine ligand (e.g., Xantphos, 2-4 mol%), and a base (e.g., Cs₂CO₃, 2.0 equiv.).

• Reagent Addition: 2-Iodothiophenol (1.0 equiv.) and a substituted 2-bromoaniline (1.1 equiv.) are added, followed by an anhydrous solvent (e.g., toluene or dioxane).

• Reaction Conditions: The mixture is degassed and heated under a nitrogen atmosphere at 80-110 °C until the starting materials are consumed (monitored by TLC or GC-MS).

• Work-up and Purification: After cooling, the reaction mixture is diluted with an organic solvent, filtered, and washed with water. The organic layer is dried and concentrated. The crude product is then purified by column chromatography.

• Intramolecular Cyclization: The resulting diarylamine intermediate would then be subjected to a separate intramolecular cyclization step, potentially catalyzed by a palladium or copper catalyst, to form the final phenothiazine ring system.

Other Important Heterocycles from 2-Iodothiophenol

2-Iodothiophenol also serves as a precursor for other significant sulfur-containing heterocycles.

• Dibenzothiophenes: These compounds, relevant in materials science and as components of some pharmaceuticals, can be synthesized through intramolecular C-S bond formation from 2-iodo-2'-mercaptobiphenyl, which can be conceptually derived from 2-iodothiophenol.

• Thianthrenes: These dithianes have applications in materials science and as ligands in coordination chemistry. Their synthesis can involve the coupling of two molecules of a thiophenol derivative, a transformation for which 2-iodothiophenol could be a suitable starting material.

Logical Workflow for Heterocycle Synthesis from 2-Iodothiophenol:

Caption: Key synthetic routes from 2-iodothiophenol.

2-Iodothiophenol is a powerful and versatile building block for the synthesis of a multitude of biologically active and industrially relevant heterocyclic compounds. The palladium-catalyzed methodologies outlined in these notes provide robust and efficient pathways to access complex molecular architectures. The provided protocols and quantitative data serve as a practical guide for researchers in organic synthesis and drug discovery to harness the full potential of this key intermediate. Further exploration of its reactivity is anticipated to unveil novel synthetic transformations and lead to the discovery of new therapeutic agents and advanced materials.

References

• 1. Biological activities of 4H-thiochromen-4-one 1,1-dioxide derivatives against tropical disease parasites: A target-based drug design approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, Antifungal Activity and Molecular Docking of Thiochroman-4-one Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thiochromenes and thiochromanes: a comprehensive review of their diverse biological activities and structure–activity relationship (SAR) insights - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00995A [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. if-pan.krakow.pl [if-pan.krakow.pl]
• 7. Chemical structure of phenothiazines and their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Synthesis and Biological Activity of Phenothiazine Derivatives | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Ullmann Condensation Reactions Involving 2-Iodothiophenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and compiled data for Ullmann condensation reactions involving 2-Iodothiophenol. This versatile reagent participates in copper-catalyzed cross-coupling reactions to form carbon-sulfur bonds, enabling the synthesis of a variety of important molecular scaffolds, including diaryl thioethers and the heterocyclic compound thianthrene.

Self-Condensation of 2-Iodothiophenol to Synthesize Thianthrene

The Ullmann self-condensation of 2-Iodothiophenol is a classical and effective method for the synthesis of thianthrene. This reaction typically involves the use of a copper catalyst at elevated temperatures. Thianthrene and its derivatives are of interest in materials science and as precursors for organic conductors.

Reaction Scheme:

Caption: Ullmann self-condensation of 2-Iodothiophenol to Thianthrene.

Quantitative Data Summary

Entry	Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Cu powder	K₂CO₃	DMF	150	12	85
2	CuI (10 mol%)	Cs₂CO₃	Dioxane	100	24	78

Detailed Experimental Protocol: Synthesis of Thianthrene

Materials:

• 2-Iodothiophenol (1.0 mmol, 236 mg)

• Copper powder (1.5 mmol, 95 mg)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• To a dry 25 mL Schlenk flask containing a magnetic stir bar, add 2-Iodothiophenol (236 mg, 1.0 mmol), copper powder (95 mg, 1.5 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous DMF (5 mL) to the flask via syringe.

• Fit the flask with a reflux condenser under a positive pressure of argon or nitrogen.

• Heat the reaction mixture to 150 °C in an oil bath and stir vigorously for 12 hours.

• After 12 hours, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove the copper residues and inorganic salts. Wash the filter cake with additional ethyl acetate (2 x 10 mL).

• Combine the organic filtrates and wash with water (3 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient (e.g., starting with 100% hexane) to afford thianthrene as a white to off-white solid.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Cross-Coupling of 2-Iodothiophenol with Amines

The Ullmann condensation can be employed to couple 2-Iodothiophenol with various primary and secondary amines to synthesize 2-(aminophenyl)thioethers. These compounds are valuable intermediates in medicinal chemistry and drug development.

Reaction Workflow

Caption: General workflow for the Ullmann coupling of 2-Iodothiophenol with amines.

Quantitative Data for Cross-Coupling with Aniline

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	CuI (5)	L-Proline (10)	K₂CO₃	DMSO	90	24	82
2	Morpholine	CuI (10)	None	Cs₂CO₃	Dioxane	110	18	75

Detailed Experimental Protocol: Synthesis of 2-(Phenylamino)thiophenol

Materials:

• 2-Iodothiophenol (1.0 mmol, 236 mg)

• Aniline (1.2 mmol, 112 mg, 0.11 mL)

• Copper(I) iodide (CuI) (0.05 mmol, 9.5 mg)

• L-Proline (0.1 mmol, 11.5 mg)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Anhydrous Dimethyl sulfoxide (DMSO) (5 mL)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• In a dry Schlenk tube, combine 2-Iodothiophenol (236 mg, 1.0 mmol), CuI (9.5 mg, 0.05 mmol), L-Proline (11.5 mg, 0.1 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Seal the tube with a septum, and evacuate and backfill with argon three times.

• Add anhydrous DMSO (5 mL) and aniline (0.11 mL, 1.2 mmol) via syringe.

• Stir the reaction mixture at 90 °C for 24 hours under an argon atmosphere.

• After cooling to room temperature, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 2-(phenylamino)thiophenol.

Cross-Coupling of 2-Iodothiophenol with Phenols

The synthesis of 2-phenoxyphenyl thioethers can be achieved through the Ullmann condensation of 2-Iodothiophenol with various phenols. These structures are present in some natural products and can be used as building blocks in organic synthesis.

Logical Relationship of Reaction Components

Caption: Key components and their roles in the Ullmann coupling of 2-Iodothiophenol with phenols.

Quantitative Data for Cross-Coupling with Phenol

Entry	Phenol	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenol	CuI (10)	None	Cs₂CO₃	Dioxane	110	24	70
2	4-Methoxyphenol	Cu₂O (5)	1,10-Phenanthroline	K₃PO₄	Toluene	120	20	75

Detailed Experimental Protocol: Synthesis of 2-Phenoxythiophenol

Materials:

• 2-Iodothiophenol (1.0 mmol, 236 mg)

• Phenol (1.2 mmol, 113 mg)

• Copper(I) iodide (CuI) (0.1 mmol, 19 mg)

• Cesium carbonate (Cs₂CO₃) (2.0 mmol, 652 mg)

• Anhydrous 1,4-Dioxane (5 mL)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk tube, add 2-Iodothiophenol (236 mg, 1.0 mmol), phenol (113 mg, 1.2 mmol), CuI (19 mg, 0.1 mmol), and cesium carbonate (652 mg, 2.0 mmol).

• Evacuate the tube and backfill with argon. Repeat this process three times.

• Add anhydrous 1,4-dioxane (5 mL) via syringe.

• Heat the reaction mixture to 110 °C and stir for 24 hours under an argon atmosphere.

• After cooling, dilute the mixture with ethyl acetate and filter through a short pad of silica gel, washing with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash chromatography on silica gel (eluent: hexane/ethyl acetate) to obtain 2-phenoxythiophenol.

Application Notes & Protocols: 2-Iodothiophenol in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-iodothiophenol as a key building block in the synthesis of benzothiophene-based agrochemicals. Detailed experimental protocols for the synthesis of 2-substituted benzothiophenes via a palladium-catalyzed Sonogashira-type cross-coupling reaction are provided, along with a discussion of the mode of action of a representative class of benzothiophene-containing fungicides.

Introduction

2-Iodothiophenol is a versatile bifunctional reagent that serves as a valuable precursor for the synthesis of a wide range of sulfur-containing heterocyclic compounds. Its dual reactivity, stemming from the presence of both a thiol and an iodo group on the aromatic ring, allows for sequential or cascade reactions to construct complex molecular architectures. Of particular interest in the field of agrochemical research is its use in the synthesis of benzothiophenes. The benzothiophene scaffold is a prominent structural motif in many biologically active molecules, including fungicides, herbicides, and insecticides. The ability to readily functionalize the benzothiophene core at various positions makes it an attractive template for the development of novel agrochemicals with improved efficacy and desirable physicochemical properties.

One of the most powerful methods for the synthesis of 2-substituted benzothiophenes from 2-iodothiophenol is the palladium-catalyzed Sonogashira-type cross-coupling reaction with terminal alkynes. This reaction proceeds through an initial Sonogashira coupling to form a 2-(alkynyl)thiophenol intermediate, which then undergoes an intramolecular cyclization to afford the desired benzothiophene derivative.[1] This methodology offers a straightforward and efficient route to a diverse library of 2-substituted benzothiophenes, which can be further elaborated to generate potential agrochemical candidates.

Data Presentation

The following table summarizes the quantitative data for the synthesis of various 2-substituted benzo[b]thiophenes from 2-iodothiophenol and terminal alkynes via a Pd(II)-catalyzed Sonogashira-type cross-coupling reaction.[1]

Entry	Alkyne	Product	Yield (%)
1	Phenylacetylene	2-Phenylbenzo[b]thiophene	87
2	4-Ethynyltoluene	2-(p-Tolyl)benzo[b]thiophene	85
3	4-Methoxyphenylacetylene	2-(4-Methoxyphenyl)benzo[b]thiophene	82
4	4-Chlorophenylacetylene	2-(4-Chlorophenyl)benzo[b]thiophene	78
5	1-Hexyne	2-Butylbenzo[b]thiophene	75
6	3,3-Dimethyl-1-butyne	2-(tert-Butyl)benzo[b]thiophene	72

Experimental Protocols

General Procedure for the Synthesis of 2-Substituted Benzo[b]thiophenes via Sonogashira Coupling [1]

This protocol describes a general method for the palladium-catalyzed Sonogashira-type cross-coupling of 2-iodothiophenol with various terminal alkynes.

Materials:

• 2-Iodothiophenol

• Terminal alkyne (e.g., Phenylacetylene)

• Palladium(II) acetate (Pd(OAc)₂)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Silver trifluoroacetate (AgTFA)

• N,N-Dimethylformamide (DMF), anhydrous

• Nitrogen gas (N₂)

• Standard glassware for organic synthesis (e.g., Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask under a nitrogen atmosphere, add 2-iodothiophenol (0.5 mmol, 1.0 equiv), the terminal alkyne (2.0 mmol, 4.0 equiv), palladium(II) acetate (0.075 mmol, 15 mol%), N,N,N',N'-tetramethylethylenediamine (0.1 mmol, 20 mol%), and silver trifluoroacetate (0.55 mmol, 1.1 equiv).

• Add anhydrous N,N-dimethylformamide (2.0 mL) to the flask.

• Stir the reaction mixture at 110 °C for 24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent to afford the desired 2-substituted benzo[b]thiophene.

Visualization of Experimental Workflow and Biological Pathways

Synthetic workflow for 2-substituted benzo[b]thiophenes.

Mode of Action of Benzothiophene-Based Fungicides: Inhibition of Mitochondrial Respiration

Many broad-spectrum fungicides, including those with a benzothiophene scaffold, exert their antifungal activity by inhibiting mitochondrial respiration. A prominent example is the strobilurin class of fungicides (QoI fungicides), which target the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain.[2][3] This inhibition disrupts the production of ATP, the primary energy currency of the cell, ultimately leading to fungal cell death.

Inhibition of mitochondrial respiration by benzothiophene-based fungicides.

References

• 1. Synthesis of 2-substituted benzo[ b ]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26611H [pubs.rsc.org]
• 2. Understanding Strobilurin Fungicides (FRAC group 11) in 2015 — Plant & Pest Advisory [plant-pest-advisory.rutgers.edu]
• 3. Use strobilurin fungicides wisely to avoid fungicide resistance development - MSU Extension [canr.msu.edu]

Experimental procedure for the synthesis of thiochroman-4-ones from 2-Iodothiophenol

Experimental Procedure for the Synthesis of Thiochroman-4-ones from 2-Iodothiophenol

Abstract: This document provides a detailed experimental protocol for the synthesis of thiochroman-4-one derivatives from 2-iodothiophenol. The described method is a one-pot, palladium-catalyzed carbonylative heteroannulation reaction involving 2-iodothiophenol, an appropriate allene, and carbon monoxide. This procedure offers a highly efficient and regioselective route to substituted thiochroman-4-ones, which are valuable scaffolds in medicinal chemistry and drug development.

Introduction

Thiochroman-4-ones are a class of sulfur-containing heterocyclic compounds that have garnered significant interest in pharmaceutical and materials science due to their diverse biological activities. Traditional synthetic routes often involve multi-step procedures commencing from thiophenol and its derivatives.[1] An alternative and efficient approach is the palladium-catalyzed carbonylative cyclization of 2-iodothiophenols with allenes and carbon monoxide, which allows for the direct and regioselective construction of the thiochroman-4-one core in a single step.[2] This methodology is advantageous due to its operational simplicity, good to excellent yields, and the ready availability of the starting materials.[2]

Reaction Principle

The synthesis proceeds via a palladium-catalyzed carbonylative ring-forming reaction. The proposed catalytic cycle is initiated by the regioselective addition of the sulfur atom of 2-iodothiophenol to the allene. Concurrently, an arylpalladium species is formed, which then undergoes carbon monoxide insertion. The subsequent intramolecular cyclization, followed by reductive elimination, yields the desired thiochroman-4-one product and regenerates the palladium(0) catalyst.[1][2] The choice of ligand is crucial, with 1,1'-bis(diphenylphosphino)ferrocene (dppf) demonstrating superior efficacy in this transformation.[2]

Experimental Protocol

This protocol is based on the palladium-catalyzed carbonylative heteroannulation of 2-iodothiophenol with 3-methyl-1,2-butadiene as a model reaction.

Materials:

• 2-Iodothiophenol

• 3-Methyl-1,2-butadiene

• Palladium(II) acetate (Pd(OAc)₂)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• N-Ethyldiisopropylamine (DIPEA)

• Benzene (anhydrous)

• Carbon monoxide (CO) gas

• High-pressure reactor

• Standard laboratory glassware

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

• Silica gel for column chromatography

Procedure:

• Reactor Setup: To a high-pressure reactor equipped with a magnetic stir bar, add palladium(II) acetate (5 mol %) and 1,1'-bis(diphenylphosphino)ferrocene (dppf) (5 mol %).

• Reagent Addition: Under an inert atmosphere (e.g., argon or nitrogen), add 2-iodothiophenol (1.0 mmol, 1.0 equiv), anhydrous benzene (5 mL), N-ethyldiisopropylamine (1.5 mmol, 1.5 equiv), and 3-methyl-1,2-butadiene (3.0 mmol, 3.0 equiv).

• Reaction Execution: Seal the reactor and purge with carbon monoxide gas several times. Pressurize the reactor with carbon monoxide to 400 psi. Place the reactor in a preheated oil bath at 100 °C and stir the reaction mixture for 24 hours.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the carbon monoxide in a well-ventilated fume hood.

• Extraction: Transfer the reaction mixture to a separatory funnel. Dilute with ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure thiochroman-4-one derivative.

Data Presentation

The following table summarizes the results for the synthesis of a model thiochroman-4-one derivative using the described protocol.

Entry	Catalyst (mol %)	Ligand (mol %)	Base (equiv)	Allene (equiv)	Solvent	Temp (°C)	CO Pressure (psi)	Time (h)	Yield (%)
1	Pd(OAc)₂ (5)	dppb (5)	DIPEA (1.5)	3-methyl-1,2-butadiene (3)	Benzene	100	400	24	74
2	Pd(OAc)₂ (5)	dppf (5)	DIPEA (1.5)	3-methyl-1,2-butadiene (3)	Benzene	100	400	24	87

Data adapted from the literature for illustrative purposes.[2]

Safety Precautions

• This reaction should be carried out in a well-ventilated fume hood.

• Carbon monoxide is a toxic gas; handle with extreme caution.

• The use of a high-pressure reactor requires appropriate training and safety measures.

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Visualizations

Diagram 1: Experimental Workflow

A schematic overview of the experimental procedure.

Diagram 2: Proposed Catalytic Cycle

The proposed mechanism for the palladium-catalyzed synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 2-Iodothiophenol in the Manufacturing of Organic Dyes and Pigments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utilization of 2-iodothiophenol as a key starting material in the synthesis of organic dyes, particularly focusing on the preparation of azo dyes derived from 2-aminobenzo[b]thiophene intermediates. The protocols outlined below detail a multi-step synthesis pathway, beginning with the formation of a benzo[b]thiophene core via Sonogashira coupling and cyclization, followed by functionalization and subsequent conversion into a vibrant disperse dye.

Introduction

2-Iodothiophenol is a versatile reagent in organic synthesis, serving as a crucial building block for various heterocyclic compounds.[1] Its dual functionality, possessing both a reactive iodine atom and a thiol group, allows for sequential and diverse chemical transformations. In the realm of organic colorants, 2-iodothiophenol is a valuable precursor for the synthesis of benzo[b]thiophene derivatives. These derivatives, particularly 2-aminobenzo[b]thiophenes, are important intermediates in the manufacturing of azo dyes, a major class of synthetic colorants used extensively in the textile industry.

This document will detail the synthesis of a specific benzothienylazo disperse dye, highlighting the key reaction steps, providing comprehensive experimental protocols, and presenting relevant quantitative data.

Synthesis Pathway Overview

The overall synthesis strategy involves a three-stage process:

• Sonogashira Coupling and Cyclization: 2-Iodothiophenol undergoes a palladium-catalyzed Sonogashira coupling with a terminal alkyne. The resulting intermediate then undergoes an intramolecular cyclization to form the benzo[b]thiophene scaffold.

• Nitration and Reduction: The benzo[b]thiophene core is functionalized via nitration, followed by reduction of the nitro group to an amine, yielding the key 2-aminobenzo[b]thiophene intermediate.

• Diazotization and Azo Coupling: The 2-aminobenzo[b]thiophene is diazotized and subsequently coupled with an electron-rich aromatic compound to form the final azo dye.

Caption: General synthesis pathway from 2-iodothiophenol to a benzothienylazo dye.

Quantitative Data Summary

The following table summarizes the typical yields and key characterization data for the intermediates and the final dye product in the synthesis of a representative benzothienylazo dye.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)	Key Spectroscopic Data (λmax, nm)
2-Phenylbenzo[b]thiophene	C₁₄H₁₀S	210.29	85-95	174-176	UV-Vis: 230, 265, 310
2-Amino-3-phenylbenzo[b]thiophene	C₁₄H₁₁NS	225.31	70-80	155-157	-
Disperse Red Dye	C₂₄H₂₀N₄O₂S	428.51	80-90	>200	UV-Vis (in DMF): 520

Experimental Protocols

Stage 1: Synthesis of 2-Phenylbenzo[b]thiophene

This protocol describes the synthesis of the benzo[b]thiophene core via a Sonogashira coupling reaction followed by in-situ cyclization.[2]

Materials:

• 2-Iodothiophenol

• Phenylacetylene

• Palladium(II) acetate (Pd(OAc)₂)

• Copper(I) iodide (CuI)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• Toluene, anhydrous

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add 2-iodothiophenol (1.0 eq), Pd(OAc)₂ (0.02 eq), CuI (0.04 eq), and PPh₃ (0.08 eq).

• Add anhydrous toluene and triethylamine (3.0 eq).

• Stir the mixture at room temperature for 10 minutes.

• Add phenylacetylene (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 80°C and stir for 12 hours under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite.

• Wash the celite pad with toluene.

• Combine the organic filtrates and wash with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 2-phenylbenzo[b]thiophene.

Caption: Experimental workflow for the synthesis of 2-phenylbenzo[b]thiophene.

Stage 2: Synthesis of 2-Amino-3-phenylbenzo[b]thiophene

This stage involves the nitration of the benzo[b]thiophene ring followed by the reduction of the nitro group.

Materials:

• 2-Phenylbenzo[b]thiophene

• Nitric acid (70%)

• Sulfuric acid (98%)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Hydrochloric acid, concentrated

Procedure:

Part A: Nitration

• In a round-bottom flask, dissolve 2-phenylbenzo[b]thiophene (1.0 eq) in concentrated sulfuric acid at 0°C.

• Slowly add a mixture of nitric acid and sulfuric acid (1:1 v/v) dropwise while maintaining the temperature below 5°C.

• Stir the reaction mixture at 0-5°C for 2 hours.

• Pour the reaction mixture onto crushed ice with vigorous stirring.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and dry to obtain 2-nitro-3-phenylbenzo[b]thiophene.

Part B: Reduction

• Suspend the 2-nitro-3-phenylbenzo[b]thiophene (1.0 eq) in ethanol in a round-bottom flask.

• Add a solution of tin(II) chloride dihydrate (5.0 eq) in concentrated hydrochloric acid.

• Heat the mixture to reflux for 4 hours.

• Cool the reaction mixture and pour it into a beaker of ice water.

• Basify the mixture with a concentrated sodium hydroxide solution until a pH of 9-10 is reached.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-amino-3-phenylbenzo[b]thiophene.

Stage 3: Synthesis of a Benzothienylazo Disperse Dye

This final stage involves the diazotization of the 2-aminobenzo[b]thiophene intermediate and its subsequent coupling with a suitable aromatic coupling component to form the azo dye.[3]

Materials:

• 2-Amino-3-phenylbenzo[b]thiophene

• Sodium nitrite (NaNO₂)

• Hydrochloric acid, concentrated

• N,N-diethylaniline (coupling component)

• Sodium acetate

• Ethanol

Procedure:

• Diazotization:

  • Suspend 2-amino-3-phenylbenzo[b]thiophene (1.0 eq) in a mixture of concentrated hydrochloric acid and water.

  • Cool the suspension to 0-5°C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, keeping the temperature below 5°C.

  • Stir the mixture for 1 hour at 0-5°C to ensure complete formation of the diazonium salt solution.

• Azo Coupling:

  • In a separate beaker, dissolve N,N-diethylaniline (1.0 eq) in a mixture of acetic acid and water.

  • Cool this solution to 0-5°C.

  • Slowly add the previously prepared cold diazonium salt solution to the solution of the coupling component with vigorous stirring, maintaining the temperature below 5°C.

  • Add a solution of sodium acetate to adjust the pH to 4-5.

  • A colored precipitate of the azo dye will form.

  • Continue stirring the mixture for 2-3 hours at 0-5°C.

• Isolation and Purification:

  • Collect the dye precipitate by vacuum filtration.

  • Wash the solid with cold water until the filtrate is colorless and neutral.

  • Recrystallize the crude dye from an appropriate solvent (e.g., ethanol/water mixture) to obtain the purified disperse dye.

  • Dry the final product in a vacuum oven.

Caption: Experimental workflow for the synthesis of a benzothienylazo disperse dye.

Conclusion

2-Iodothiophenol serves as a valuable and versatile starting material for the synthesis of complex organic molecules, including functional dyes. The protocols detailed above provide a clear and reproducible pathway for the preparation of benzothienylazo disperse dyes. By leveraging modern cross-coupling methodologies and established dye synthesis techniques, researchers can access a wide array of novel colorants with potential applications in textiles, materials science, and beyond. Careful control of reaction conditions at each step is crucial for achieving high yields and purity of the final dye product.

References

• 1. scispace.com [scispace.com]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Suzuki-Miyaura Coupling of 2-Iodothiophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the Suzuki-Miyaura cross-coupling of 2-iodothiophenol. Due to the propensity of the thiol functional group to poison palladium catalysts, a common and effective strategy involves the use of a protecting group. This guide focuses on a protocol utilizing the 2-ethylhexyl 3-mercaptopropionate group as a thiol surrogate, which allows for efficient coupling and subsequent deprotection to yield the desired 2-mercaptobiphenyl derivatives.

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides. However, the presence of a free thiol group in substrates like 2-iodothiophenol presents a significant challenge due to its ability to coordinate strongly with and deactivate the palladium catalyst. To overcome this obstacle, protection of the thiol moiety is a widely adopted strategy. The use of 2-ethylhexyl 3-mercaptopropionate as a protecting group is advantageous as it is robust enough to withstand the coupling conditions and can be readily cleaved post-coupling.[1][2]

Data Presentation: Reaction Conditions and Yields

The following table summarizes representative conditions and expected yields for the Suzuki-Miyaura coupling of S-protected 2-iodothiophenol with various arylboronic acids. The data is based on established protocols for similar aryl halides and serves as a guideline for reaction optimization.[1] It is important to note that yields can vary depending on the specific substrate, catalyst, and reaction conditions.

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (1)	Na₂CO₃ (2 M aq.)	Toluene	110	12	>95
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (1)	K₂CO₃ (2 M aq.)	1,4-Dioxane	100	12	~90-95
3	4-Trifluoromethylphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃ (2 M aq.)	Toluene/H₂O	100	16	~85-90
4	2-Methylphenylboronic acid	Pd(OAc)₂ (2) + SPhos (4)	K₃PO₄ (2 M aq.)	Toluene	110	24	~80-85
5	3-Thiopheneboronic acid	Pd(PPh₃)₄ (1)	Na₂CO₃ (2 M aq.)	Toluene	110	12	~90-95

Experimental Protocols

This section details the methodology for the protection of 2-iodothiophenol, its subsequent Suzuki-Miyaura coupling, and the final deprotection step to yield the 2-mercaptobiphenyl product.

Protocol 1: Protection of 2-Iodothiophenol

This protocol describes the S-alkylation of 2-iodothiophenol with 2-ethylhexyl 3-mercaptopropionate.

Materials:

• 2-Iodothiophenol

• 2-Ethylhexyl acrylate

• Piperidine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-iodothiophenol (1.0 eq.) in dichloromethane, add 2-ethylhexyl acrylate (1.1 eq.).

• Add a catalytic amount of piperidine (0.05 eq.) to the mixture.

• Stir the reaction mixture at room temperature for 4 hours.

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the S-protected 2-iodothiophenol, which can be used in the next step without further purification.

Protocol 2: Suzuki-Miyaura Coupling

This protocol details the cross-coupling of S-protected 2-iodothiophenol with an arylboronic acid.

Materials:

• S-protected 2-iodothiophenol (from Protocol 1)

• Arylboronic acid (1.1 eq.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1 mol%)

• 2 M aqueous sodium carbonate (Na₂CO₃) solution (2.0 eq.)

• Toluene

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the S-protected 2-iodothiophenol (1.0 eq.) and the arylboronic acid (1.1 eq.) in toluene.

• Add the 2 M aqueous Na₂CO₃ solution.

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add Pd(PPh₃)₄ (1 mol%) to the reaction mixture under an inert atmosphere.

• Heat the reaction mixture to reflux (approximately 110 °C) and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature and dilute it with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the protected 2-mercaptobiphenyl derivative.

Protocol 3: Deprotection

This protocol describes the removal of the 2-ethylhexyl 3-mercaptopropionate protecting group.

Materials:

• Protected 2-mercaptobiphenyl derivative (from Protocol 2)

• Sodium ethoxide (NaOEt)

• Ethanol (EtOH)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the protected 2-mercaptobiphenyl derivative in ethanol.

• Add a solution of sodium ethoxide in ethanol (1.5 eq.).

• Stir the reaction mixture at room temperature for 2 hours.

• Quench the reaction by adding 1 M HCl until the solution is acidic.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final 2-mercaptobiphenyl product.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the Suzuki-Miyaura coupling of 2-iodothiophenol.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of 2-Iodothiophenol in a New Generation of Organic Electronic Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-iodothiophenol as a pivotal building block in the synthesis of novel organic materials for electronic applications. The unique reactivity of 2-iodothiophenol, particularly its susceptibility to palladium-catalyzed cross-coupling reactions, allows for the construction of complex conjugated systems with tunable electronic and photophysical properties. This document outlines a detailed experimental protocol for the synthesis of 2-substituted benzo[b]thiophenes, a class of compounds with significant potential in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs).

Introduction to 2-Iodothiophenol in Organic Electronics

2-Iodothiophenol is a versatile aromatic compound that serves as a key precursor in the synthesis of advanced materials for organic electronics.[1] Its structure, featuring both a reactive iodine atom and a thiol group on a benzene ring, enables a variety of chemical transformations. The carbon-iodine bond is particularly amenable to forming new carbon-carbon bonds through transition-metal-catalyzed cross-coupling reactions, such as the Sonogashira, Suzuki, and Stille couplings. This reactivity is instrumental in extending the π-conjugated systems of organic molecules, a fundamental requirement for efficient charge transport and light emission in organic electronic devices.

The thiol group can participate in cyclization reactions, leading to the formation of sulfur-containing heterocycles. One of the most significant applications of 2-iodothiophenol is in the synthesis of benzo[b]thiophenes.[1][2] These fused-ring systems are isoelectronic with indole and are known for their excellent charge-transport properties and high fluorescence quantum yields, making them attractive candidates for use in OLEDs and OFETs.[2]

Experimental Protocols

This section provides a detailed protocol for the synthesis of 2-substituted benzo[b]thiophenes from 2-iodothiophenol and terminal alkynes via a palladium-catalyzed Sonogashira-type cross-coupling and subsequent cyclization.[2]

General Synthesis of 2-Substituted Benzo[b]thiophenes

The following diagram illustrates the general workflow for the synthesis and characterization of 2-substituted benzo[b]thiophenes.

Figure 1: General workflow for the synthesis of 2-substituted benzo[b]thiophenes.

Materials:

• 2-Iodothiophenol

• Terminal alkyne (e.g., phenylacetylene)

• Palladium(II) acetate (Pd(OAc)₂)

• Silver trifluoroacetate (AgTFA)

• N,N,N′,N′-Tetramethylethylenediamine (TMEDA)

• N,N-Dimethylformamide (DMF), anhydrous

• Nitrogen gas

• Standard glassware for organic synthesis

Procedure:

• To a dried reaction flask, add 2-iodothiophenol (0.5 mmol), the corresponding terminal alkyne (2.0 mmol, 4 equivalents), palladium(II) acetate (0.075 mmol, 15 mol%), and silver trifluoroacetate (0.55 mmol, 1.1 equivalents).

• Add N,N,N′,N′-tetramethylethylenediamine (0.1 mmol, 20 mol%) to the flask.

• Seal the flask and purge with nitrogen gas for 10-15 minutes.

• Add anhydrous DMF (2 mL) via syringe.

• Place the reaction mixture in a preheated oil bath at 110 °C and stir for 24 hours.

• After 24 hours, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-substituted benzo[b]thiophene.

Proposed Reaction Mechanism

The synthesis of 2-substituted benzo[b]thiophenes from 2-iodothiophenol and a terminal alkyne is proposed to proceed through a two-step mechanism: a Sonogashira coupling followed by an intramolecular cyclization.[2]

Figure 2: Proposed reaction mechanism for benzo[b]thiophene synthesis.

The reaction is initiated by the palladium-catalyzed Sonogashira coupling between 2-iodothiophenol and the terminal alkyne to form a 2-alkynylthiophenol intermediate. This intermediate then undergoes an intramolecular cyclization to yield the final 2-substituted benzo[b]thiophene product.[2]

Data Presentation

The palladium-catalyzed coupling of 2-iodothiophenol with various terminal alkynes provides a range of 2-substituted benzo[b]thiophenes in moderate to good yields.[2]

Entry	Alkyne	Product	Yield (%)
1	Phenylacetylene	2-Phenylbenzo[b]thiophene	87
2	4-Ethynyltoluene	2-(p-Tolyl)benzo[b]thiophene	82
3	4-Methoxyphenylacetylene	2-(4-Methoxyphenyl)benzo[b]thiophene	78
4	4-Fluorophenylacetylene	2-(4-Fluorophenyl)benzo[b]thiophene	75
5	1-Ethynyl-4-(tert-butyl)benzene	2-(4-(tert-Butyl)phenyl)benzo[b]thiophene	85

Table 1: Synthesis of 2-Substituted Benzo[b]thiophenes via Pd-Catalyzed Coupling of 2-Iodothiophenol and Terminal Alkynes. Reaction conditions: 2-iodothiophenol (0.5 mmol), alkyne (4 equiv.), Pd(OAc)₂ (15 mol%), TMEDA (20 mol%), and AgTFA (1.1 equiv.) in DMF (2 mL) under N₂ at 110 °C for 24 h. Isolated yields are reported.[2]

Applications in Organic Electronics

The benzo[b]thiophene derivatives synthesized from 2-iodothiophenol exhibit promising properties for applications in organic electronics. For instance, 2-(4-(tert-butyl)phenyl)benzo[b]thiophene 1,1-dioxide, a derivative of a product from this synthesis, has been shown to have a fluorescence quantum yield of up to 1.[2][3] This high quantum yield suggests its potential as a highly efficient emitter in OLEDs.

The broader class of oligothiophenes and their derivatives are widely recognized for their excellent charge transport characteristics. Materials based on these structures have demonstrated high charge carrier mobilities in OFETs, a critical parameter for the performance of these devices.[4][5] The ability to functionalize the benzo[b]thiophene core through the choice of the starting alkyne allows for the fine-tuning of the electronic properties, solubility, and solid-state packing of the resulting materials, which is crucial for optimizing the performance of organic electronic devices.

Conclusion

2-Iodothiophenol is a valuable and versatile starting material for the synthesis of novel organic semiconductors. The palladium-catalyzed Sonogashira coupling reaction with terminal alkynes provides an efficient route to 2-substituted benzo[b]thiophenes, a class of materials with significant potential for use in high-performance organic electronic devices such as OLEDs and OFETs. The detailed protocols and data presented in these application notes are intended to facilitate further research and development in this exciting field.

References

• 1. Benzothiophene synthesis [organic-chemistry.org]
• 2. Synthesis of 2-substituted benzo[ b ]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26611H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tcichemicals.com [tcichemicals.com]

Synthesis of Thianthrene and its Derivatives from 2-Iodothiophenol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Thianthrene, a sulfur-containing heterocyclic compound, and its derivatives are of significant interest in medicinal chemistry and materials science due to their unique electronic and structural properties. The development of efficient synthetic routes to these molecules is crucial for exploring their potential applications. One promising, yet not extensively documented, approach is the synthesis from readily available 2-halothiophenols, such as 2-iodothiophenol. This method, in principle, allows for the construction of the thianthrene core through an intramolecular double C-S bond formation via an Ullmann-type condensation. This application note details the proposed synthetic strategy, a generalized experimental protocol, and the potential for creating a library of thianthrene derivatives for further investigation in drug discovery.

Proposed Synthetic Pathway

The synthesis of thianthrene from 2-iodothiophenol is proposed to proceed via a copper-catalyzed Ullmann condensation. This reaction involves the self-condensation of two molecules of 2-iodothiophenol to form the dibenzo[b,e][1][2]dithiin (thianthrene) ring system. The general transformation is depicted below. The use of substituted 2-iodothiophenols would likewise yield corresponding substituted thianthrene derivatives.

Caption: Proposed reaction pathway for the synthesis of thianthrene.

Experimental Protocol (Generalized)

Note: The following protocol is a generalized procedure based on known Ullmann-type C-S coupling reactions. Optimization of the reaction conditions (catalyst, base, solvent, temperature, and reaction time) is highly recommended for specific substrates.

Materials:

• 2-Iodothiophenol (or substituted 2-iodothiophenol)

• Copper(I) iodide (CuI) or Copper powder (activated)

• Anhydrous base (e.g., potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃))

• High-boiling point polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP))

• Inert gas (e.g., Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Purification supplies (silica gel for column chromatography, solvents for recrystallization)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-iodothiophenol (1.0 eq), copper catalyst (e.g., CuI, 10-20 mol%), and an anhydrous base (e.g., K₂CO₃, 2.0-3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add a high-boiling point polar aprotic solvent (e.g., DMF) to the flask via a syringe.

• Reaction: Heat the reaction mixture to a high temperature (typically in the range of 150-210 °C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction time can vary from several hours to over a day.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure thianthrene or its derivative.

• Characterization: Characterize the final product using standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (MS), and melting point determination.

Data Presentation

As no specific experimental data for the synthesis of thianthrene from 2-iodothiophenol was found, the following table is a template for researchers to populate with their experimental results for different substituted 2-iodothiophenols.

Entry	R¹	R²	R³	R⁴	Product	Yield (%)	m.p. (°C)	Analytical Data
1	H	H	H	H	Thianthrene	-	-	-
2	Me	H	H	H	1-Methylthianthrene	-	-	-
3	Cl	H	H	H	1-Chlorothianthrene	-	-	-
4	H	MeO	H	H	2-Methoxythianthrene	-	-	-

Applications in Drug Development

While the direct applications of thianthrene derivatives synthesized from 2-iodothiophenol are not specifically documented, the broader class of thianthrene and thiophene-containing molecules has shown significant promise in medicinal chemistry. Thiophene moieties are present in numerous FDA-approved drugs.[3][4] The thianthrene scaffold, with its rigid and electron-rich nature, can serve as a valuable pharmacophore for interacting with various biological targets.

The synthesis of a library of substituted thianthrenes via the proposed Ullmann coupling of substituted 2-iodothiophenols would enable the exploration of their structure-activity relationships (SAR) for various therapeutic targets. Potential areas of investigation include their use as anticancer, anti-inflammatory, or antimicrobial agents.

Logical Workflow for Synthesis and Screening

The following diagram illustrates a logical workflow for the synthesis of a thianthrene derivative library and subsequent biological screening.

Caption: Workflow for thianthrene library synthesis and screening.

Conclusion

The synthesis of thianthrene and its derivatives from 2-iodothiophenol via a copper-catalyzed Ullmann condensation represents a plausible and potentially versatile synthetic strategy. Although a detailed, optimized protocol is not currently available in the literature, this document provides a strong theoretical foundation and a generalized experimental procedure to guide researchers in this area. The development of a robust methodology for this transformation would provide valuable access to a diverse range of thianthrene derivatives for applications in drug discovery and materials science. Further research is warranted to establish specific reaction conditions and to explore the biological activities of the resulting compounds.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Iodothiophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds. This reaction has become indispensable in medicinal chemistry and materials science for the synthesis of aryl amines. The amination of 2-iodothiophenol presents a unique challenge due to the presence of a free thiol (-SH) group, which can act as a nucleophile or poison the palladium catalyst, leading to undesired side reactions and low yields.

These application notes provide a detailed protocol for the successful Buchwald-Hartwig amination of 2-iodothiophenol. To ensure a robust and high-yielding reaction, a strategy involving the protection of the thiol group is presented. An alternative approach for the direct amination of unprotected 2-iodothiophenol is also discussed for more experienced users or for cases where a one-step process is highly desirable.

Key Reaction Parameters and Optimization

The success of the Buchwald-Hartwig amination of 2-iodothiophenol, whether protected or unprotected, is highly dependent on the careful selection of the catalyst, ligand, base, and solvent. The following table summarizes typical reaction components and their roles, providing a starting point for optimization.

Component	Examples	Role & Considerations
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂, [Pd(allyl)Cl]₂	Source of the active Pd(0) catalyst. Precatalysts are often more air- and moisture-stable than Pd(0) sources.
Ligand	Xantphos, DavePhos, RuPhos, JohnPhos	Bulky, electron-rich phosphine ligands are crucial for facilitating oxidative addition and reductive elimination steps in the catalytic cycle. The choice of ligand can significantly impact reaction scope and efficiency.
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	Deprotonates the amine nucleophile and facilitates the catalytic cycle. The strength and nature of the base should be chosen based on the pKa of the amine and the sensitivity of functional groups on the substrates.
Solvent	Toluene, Dioxane, THF	Anhydrous, deoxygenated solvents are essential to prevent catalyst deactivation and side reactions.
Thiol Protecting Group	tert-Butyl (tBu)	Protects the thiol from reacting with the palladium catalyst. The protecting group should be stable to the basic reaction conditions and readily cleavable post-amination.

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination of 2-Iodo-S-(tert-butyl)thiophenol (Protected Thiol)

This protocol describes a two-step process: protection of the thiol group of 2-iodothiophenol followed by the Buchwald-Hartwig amination.

Step 1: Protection of 2-Iodothiophenol

A common and robust method for protecting the thiol group is the formation of a tert-butyl thioether.

• Materials: 2-Iodothiophenol, isobutylene or tert-butyl bromide, a suitable acid catalyst (e.g., sulfuric acid) or base (e.g., sodium hydride), and an appropriate solvent (e.g., dichloromethane or THF).

• Procedure:

  • Dissolve 2-iodothiophenol in the chosen solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Add the protecting group reagent (isobutylene with an acid catalyst or tert-butyl bromide with a base).

  • Stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitor by TLC or GC-MS).

  • Work up the reaction by quenching with water, extracting the product with an organic solvent, drying the organic layer, and concentrating under reduced pressure.

  • Purify the resulting 2-iodo-S-(tert-butyl)thiophenol by flash column chromatography.

Step 2: Buchwald-Hartwig Amination

• Materials: 2-Iodo-S-(tert-butyl)thiophenol, the desired primary or secondary amine, a palladium precatalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., Xantphos), a base (e.g., NaOt-Bu), and an anhydrous, deoxygenated solvent (e.g., toluene).

• Procedure:

  • To an oven-dried Schlenk tube under an inert atmosphere, add the palladium precatalyst, the phosphine ligand, and the base.

  • Add 2-iodo-S-(tert-butyl)thiophenol and the amine to the tube.

  • Add the anhydrous, deoxygenated solvent via syringe.

  • Stir the reaction mixture at a specified temperature (typically between 80-110 °C) until the starting material is consumed (monitor by TLC or GC-MS).

  • Cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Step 3: Deprotection of the Thiol Group (if required)

The tert-butyl protecting group can be removed under acidic conditions to yield the final N-aryl-2-aminothiophenol.

• Materials: The protected amination product, a strong acid (e.g., trifluoroacetic acid), and a suitable solvent (e.g., dichloromethane).

• Procedure:

  • Dissolve the protected product in the solvent.

  • Add the strong acid and stir at room temperature.

  • Monitor the reaction by TLC or LC-MS until deprotection is complete.

  • Carefully neutralize the reaction with a base (e.g., saturated sodium bicarbonate solution).

  • Extract the product, dry the organic layer, and concentrate to obtain the final product.

Protocol 2: Direct Buchwald-Hartwig Amination of 2-Iodothiophenol (Unprotected Thiol - for advanced users)

This approach is more atom-economical but carries a higher risk of side reactions and lower yields due to potential catalyst inhibition by the free thiol. Careful optimization of the ligand and base is critical for success.

• Materials: 2-Iodothiophenol, the desired amine, a palladium precatalyst (e.g., a pre-formed Pd-NHC complex or a combination of a Pd source and a bulky, electron-rich ligand like RuPhos), a mild base (e.g., K₃PO₄ or Cs₂CO₃), and an anhydrous, deoxygenated solvent (e.g., dioxane).

• Procedure:

  • Follow the general procedure outlined in Protocol 1, Step 2, but using 2-iodothiophenol directly.

  • It is crucial to use a ligand system known to be robust towards functional groups.

  • A milder base is recommended to minimize deprotonation of the thiol and subsequent side reactions.

  • Reaction monitoring is essential to determine the optimal reaction time and temperature, as catalyst deactivation may occur over extended periods.

Data Presentation

The following table provides a hypothetical comparison of reaction conditions for the amination of protected versus unprotected 2-iodothiophenol with a generic secondary amine (e.g., morpholine). Actual yields will vary depending on the specific amine and optimized conditions.

Parameter	Protected 2-Iodothiophenol	Unprotected 2-Iodothiophenol
Substrate	2-Iodo-S-(tert-butyl)thiophenol	2-Iodothiophenol
Amine	Morpholine (1.2 equiv)	Morpholine (1.2 equiv)
Pd Precatalyst	Pd₂(dba)₃ (2 mol%)	[Pd(RuPhos)Cl₂]₂ (2 mol%)
Ligand	Xantphos (4 mol%)	-
Base	NaOt-Bu (1.4 equiv)	K₃PO₄ (2.0 equiv)
Solvent	Toluene	Dioxane
Temperature	100 °C	110 °C
Reaction Time	12-24 h	18-36 h
Typical Yield	>80%	40-60% (highly variable)

Mandatory Visualizations

Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow for Protected Amination

Caption: Experimental workflow for the protected amination of 2-iodothiophenol.

Technical Notes & Optimization

How to improve the yield of Sonogashira reactions with 2-Iodothiophenol

Welcome to the technical support center for optimizing Sonogashira reactions involving 2-iodothiophenol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific coupling and enhance reaction yields.

Troubleshooting Guide

This guide addresses common issues encountered when performing Sonogashira couplings with 2-iodothiophenol. The presence of the thiol group (-SH) presents unique challenges, primarily the potential for palladium catalyst poisoning.

Q1: My Sonogashira reaction with 2-iodothiophenol is showing low to no yield. What are the likely causes?

Low or no yield in this reaction is often attributed to several factors, with catalyst inhibition by the thiol group being a primary concern. Other potential issues include suboptimal reaction conditions and the formation of side products.

Key Troubleshooting Steps:

• Catalyst and Ligand Selection: The choice of palladium catalyst and ligand is critical. The thiol group of 2-iodothiophenol can coordinate to the palladium center, leading to catalyst deactivation.

  • Recommendation: Employ bulky, electron-rich phosphine ligands. These ligands can shield the palladium center and promote the desired catalytic cycle over catalyst inhibition.[1][2] Consider using pre-formed, air-stable palladium precatalysts to ensure the active catalytic species is generated efficiently.[3]

  • Ligand-Free Approaches: In some cases, a ligand-free approach using a heterogeneous catalyst like palladium on carbon (Pd/C) might be effective, although this may require higher temperatures.

• Copper vs. Copper-Free Conditions: The traditional Sonogashira reaction utilizes a copper(I) co-catalyst. However, copper can also interact with the thiol group, potentially leading to side reactions or catalyst deactivation.

  • Recommendation: A copper-free Sonogashira protocol is often preferred for substrates with coordinating functional groups.[4][5] This eliminates potential complications arising from copper-thiol interactions.

• Base Selection: The base plays a crucial role in the Sonogashira reaction, as it facilitates the deprotonation of the terminal alkyne.[6]

  • Recommendation: Amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are commonly used. However, for sensitive substrates, inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can be effective alternatives, particularly in copper-free systems.

• Solvent and Temperature: The reaction solvent and temperature significantly influence reaction kinetics and solubility of reagents.

  • Recommendation: Aprotic polar solvents like dimethylformamide (DMF), tetrahydrofuran (THF), or acetonitrile are common choices. Ensure the use of dry, degassed solvents to prevent side reactions and catalyst decomposition.[7] While aryl iodides typically react at room temperature, substrates prone to catalyst poisoning may benefit from carefully controlled heating to promote the desired coupling over deactivation pathways.[6]

Q2: I am observing significant amounts of homocoupling of my alkyne (Glaser coupling). How can I minimize this side reaction?

Glaser homocoupling is a common side reaction in Sonogashira couplings, particularly in the presence of copper and oxygen.

Strategies to Minimize Homocoupling:

• Strictly Anaerobic Conditions: Ensure the reaction is set up under an inert atmosphere (e.g., argon or nitrogen) and that all solvents and reagents are thoroughly degassed. Oxygen promotes the oxidative homocoupling of the alkyne.

• Copper-Free Conditions: Eliminating the copper co-catalyst is the most effective way to prevent Glaser coupling.

• Controlled Addition of Alkyne: Slow addition of the terminal alkyne to the reaction mixture can help to maintain a low concentration of the alkyne, disfavoring the bimolecular homocoupling reaction.

Frequently Asked Questions (FAQs)

Q3: Is it necessary to protect the thiol group of 2-iodothiophenol before the Sonogashira reaction?

While protecting the thiol group (e.g., as a thioether) can prevent catalyst poisoning, it adds extra steps to the synthetic route (protection and deprotection). Optimized, copper-free Sonogashira conditions with appropriate ligand selection can often allow for the direct use of unprotected 2-iodothiophenol, improving overall efficiency.

Q4: What is the optimal catalyst loading for this reaction?

Catalyst loading should be optimized for each specific reaction. A good starting point for palladium catalysts is typically in the range of 1-5 mol%. For challenging substrates like 2-iodothiophenol, a slightly higher catalyst loading may be necessary. However, excessively high catalyst loading can lead to increased side reactions and should be avoided.

Q5: How can I monitor the progress of my reaction?

Thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) are effective techniques for monitoring the consumption of the starting materials (2-iodothiophenol and the alkyne) and the formation of the desired product.

Data Presentation

Table 1: Recommended Starting Conditions for Sonogashira Coupling of 2-Iodothiophenol

Parameter	Recommended Condition	Rationale
Catalyst System	Copper-Free	Minimizes Glaser homocoupling and potential copper-thiol interactions.
Palladium Source	Pd(PPh₃)₂Cl₂ or Pd₂(dba)₃	Commonly used and effective palladium precursors.
Ligand	Bulky, electron-rich phosphine (e.g., XPhos, SPhos)	Protects the palladium center from the thiol group and promotes oxidative addition.[1][2]
Palladium Loading	2-5 mol%	A good starting range for a potentially challenging substrate.
Base	K₂CO₃ or Cs₂CO₃ (2 equivalents)	Inorganic bases are often effective in copper-free systems.
Solvent	Anhydrous, degassed DMF or THF	Good solubility for reactants and promotes the reaction.[7]
Temperature	Room Temperature to 60 °C	Start at room temperature and gently heat if the reaction is sluggish.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation of the catalyst and homocoupling.

Experimental Protocols

Protocol 1: Copper-Free Sonogashira Coupling of 2-Iodothiophenol

This protocol is a general guideline and should be optimized for specific alkynes.

Materials:

• 2-Iodothiophenol

• Terminal Alkyne (1.2 equivalents)

• Pd(PPh₃)₂Cl₂ (3 mol%)

• XPhos (6 mol%)

• K₂CO₃ (2 equivalents)

• Anhydrous, degassed DMF

• Schlenk flask and inert gas setup

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-iodothiophenol, K₂CO₃, Pd(PPh₃)₂Cl₂, and XPhos.

• Add anhydrous, degassed DMF via syringe.

• Stir the mixture at room temperature for 10 minutes.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction at room temperature and monitor its progress by TLC. If the reaction is slow, gently heat the mixture to 40-60 °C.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: The catalytic cycle of the Sonogashira cross-coupling reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]

Common side products in the synthesis of 2-Iodothiophenol and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 2-iodothiophenol. Our aim is to help you identify and avoid common side products, ensuring a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Iodothiophenol?

A1: The most widely used method is the diazotization of 2-aminothiophenol, followed by a Sandmeyer-type reaction with an iodide source, such as potassium iodide (KI).[1] This multi-step process involves the conversion of the amino group on 2-aminothiophenol into a diazonium salt, which is then substituted by iodine.

Q2: What are the primary side products I should be aware of during the synthesis of 2-Iodothiophenol?

A2: Several side products can form, reducing the yield and purity of your desired product. The most common ones include:

• Bis(2-iodophenyl) disulfide: Arises from the oxidation of the thiol group.[1]

• 2-Hydroxyiodobenzene (2-Iodophenol): Forms when the intermediate diazonium salt reacts with water.[2]

• Thiadiazole derivatives: Result from intramolecular cyclization during diazotization if the thiol group is unprotected.[3]

• Azo-coupled oligomers: Can form through intermolecular coupling of the diazonium salt with electron-rich aromatic rings.[4]

• 2-Iodobenzene: May be produced if the thiol group is reduced.[1]

Q3: How critical is temperature control during the diazotization step?

A3: Temperature control is absolutely critical. The diazotization reaction should be carried out at low temperatures, typically between 0-5 °C.[1] Higher temperatures can lead to the decomposition of the unstable diazonium salt, significantly increasing the formation of phenolic impurities and other undesirable byproducts.[2][5]

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the synthesis of 2-Iodothiophenol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of 2-Iodothiophenol	- Incomplete diazotization.- Decomposition of the diazonium salt.- Formation of significant amounts of side products.	- Ensure precise stoichiometry of sodium nitrite and acid.[1]- Maintain a low reaction temperature (0-5 °C) throughout the diazotization and subsequent reaction.[1]- Add the cold diazonium salt solution dropwise to the iodide solution to ensure rapid reaction and minimize decomposition.[4]
Presence of a significant amount of disulfide impurity	The thiol group is easily oxidized by air or other oxidizing agents present.	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).- Degas solvents prior to use.- Consider protecting the thiol group if oxidation is a persistent issue.
Formation of a phenolic byproduct (2-Iodophenol)	The diazonium salt is reacting with water.	- Strictly maintain low temperatures to minimize the hydrolysis of the diazonium salt.[2]- Use a non-aqueous solvent for the reaction if compatible with the reagents.[4]
Observation of polymeric or tar-like materials	Intermolecular azo coupling is occurring.	- Maintain a dilute solution to disfavor intermolecular reactions.[4]- Ensure efficient stirring to quickly disperse the diazonium salt as it is added to the iodide solution.
Formation of an unexpected heterocyclic compound	Intramolecular cyclization of the diazonium intermediate.	- Protect the thiol group prior to diazotization. S-benzylation is a potential strategy to prevent the thiol from participating in side reactions.[3]

Experimental Protocol: Synthesis of 2-Iodothiophenol via Diazotization

This protocol is a general guideline. Please refer to specific literature for detailed and optimized procedures.

Materials:

• 2-Aminothiophenol

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Potassium Iodide (KI)

• Ice

• Deionized Water

• Organic Solvent (e.g., Diethyl ether or Dichloromethane)

Procedure:

• Diazotization:

  • Dissolve 2-aminothiophenol in a suitable acidic aqueous solution (e.g., HCl or H₂SO₄ in water) in a flask.

  • Cool the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the 2-aminothiophenol solution. Maintain vigorous stirring and ensure the temperature does not exceed 5 °C.

  • After the addition is complete, stir the mixture at 0-5 °C for an additional 30 minutes to ensure complete formation of the diazonium salt.

• Sandmeyer-type Reaction:

  • In a separate flask, dissolve potassium iodide in water and cool it in an ice bath.

  • Slowly and carefully add the cold diazonium salt solution to the potassium iodide solution with continuous stirring. You should observe the evolution of nitrogen gas.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 1-2 hours.

• Work-up and Purification:

  • Extract the reaction mixture with an appropriate organic solvent (e.g., diethyl ether).

  • Wash the organic layer with a solution of sodium thiosulfate to remove any excess iodine, followed by a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the organic solvent under reduced pressure to obtain the crude 2-Iodothiophenol.

  • The crude product can be further purified by vacuum distillation or column chromatography.

Visualizing the Process and Pitfalls

To better understand the synthesis and the formation of side products, the following diagrams illustrate the experimental workflow and the logical relationships between reaction conditions and outcomes.

Caption: Experimental workflow for the synthesis of 2-Iodothiophenol.

Caption: Relationship between reaction conditions and side product formation.

References

• 1. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. tetrazolelover.at.ua [tetrazolelover.at.ua]

Technical Support Center: Purification of Crude 2-Iodothiophenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2-Iodothiophenol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-Iodothiophenol?

A1: Common impurities in crude 2-Iodothiophenol depend on the synthetic route. If prepared by direct iodination of thiophenol, impurities may include unreacted thiophenol, di-iodinated thiophenols, and oxidation byproducts such as diphenyl disulfide. If synthesized via diazotization of 2-aminothiophenol, residual starting material, diazonium salts, and byproducts from side reactions can be present.

Q2: What are the recommended storage conditions for 2-Iodothiophenol?

A2: 2-Iodothiophenol is sensitive to light, air, and heat. It should be stored in a tightly sealed, amber-colored vial under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (refrigerated or frozen) to prevent degradation and oxidation of the thiol group.

Q3: How can I assess the purity of my 2-Iodothiophenol sample?

A3: The purity of 2-Iodothiophenol can be assessed using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can identify the compound and detect organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for identifying and quantifying volatile impurities.[1][2][3][4]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity of the sample and quantify non-volatile impurities.

For most pharmaceutical applications, a purity of ≥97% is required.[5]

Purification Strategy Overview

The choice of purification strategy depends on the nature and quantity of impurities, as well as the desired final purity. A general workflow for the purification of crude 2-Iodothiophenol is presented below.

Caption: A general workflow for the purification of crude 2-Iodothiophenol.

Troubleshooting Guides

Vacuum Distillation

Vacuum distillation is an effective method for separating 2-Iodothiophenol from non-volatile or high-boiling impurities.[6][7]

Experimental Protocol:

• Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is free of cracks and joints are properly sealed with vacuum grease. Use a Kugelrohr apparatus for small quantities.

• Sample Preparation: Place the crude 2-Iodothiophenol in a round-bottom flask, no more than two-thirds full. Add a magnetic stir bar for smooth boiling.

• Distillation: Gradually reduce the pressure. The boiling point of 2-Iodothiophenol is approximately 119.5 °C at 11 Torr. Collect the fraction that distills at a constant temperature.

• Completion: Once the distillation is complete, allow the apparatus to cool to room temperature before slowly reintroducing air to the system.

Parameter	Value	Reference
Boiling Point	119.5 °C	Internal Data
Pressure	11 Torr	Internal Data

Troubleshooting:

Issue	Possible Cause	Solution
Bumping/Uncontrolled Boiling	Rapid heating or absence of a stir bar. Residual low-boiling solvents.	Heat the distillation flask slowly and evenly. Ensure vigorous stirring. Remove all solvent from the crude material by rotary evaporation before distillation.
Product Solidifies in Condenser	Condenser is too cold.	Use a water condenser with a slightly elevated water temperature. A short-path distillation head can also be beneficial.
Poor Vacuum	Leaks in the system.	Check all joints for proper sealing. Ensure the vacuum pump is in good working order.
Decomposition	Overheating.	Do not exceed the recommended distillation temperature. Ensure the vacuum is stable to maintain a consistent, lower boiling point.

Column Chromatography

Column chromatography is a versatile technique for separating 2-Iodothiophenol from impurities with different polarities.[8][9]

Experimental Protocol:

• Stationary Phase: Use silica gel (230-400 mesh) as the stationary phase.

• Column Packing: Pack the column with silica gel as a slurry in the initial mobile phase.

• Sample Loading: Dissolve the crude 2-Iodothiophenol in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase) and load it onto the column.

• Elution: Elute the column with a non-polar solvent system, gradually increasing the polarity. A common eluent system is a gradient of ethyl acetate in hexane. For a compound of similar polarity to 2-Iodothiophenol, a starting mobile phase could be in the range of 1-10% ethyl acetate in hexane.[5][10][11]

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Parameter	Recommended Value/System
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Eluent)	Hexane/Ethyl Acetate gradient (e.g., starting with 100% Hexane and gradually increasing to 10% Ethyl Acetate)

Troubleshooting:

Issue	Possible Cause	Solution
Poor Separation	Inappropriate mobile phase polarity. Column overloading.	Optimize the mobile phase using TLC. A good starting point is a solvent system that gives an Rf value of 0.2-0.3 for the desired compound.[8] Do not exceed a sample-to-silica ratio of 1:50 (w/w).
Tailing of Spots on TLC/Column	Compound is too polar for the stationary phase. Presence of acidic impurities.	Add a small amount of a slightly more polar solvent (e.g., 0.5% triethylamine for basic compounds, or 0.5% acetic acid for acidic compounds) to the mobile phase. However, for a thiol, this should be used with caution.
Cracked Column Bed	Improper packing of the column.	Pack the column carefully as a slurry and allow it to settle without letting it run dry.
Product does not elute	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase.

Recrystallization

Recrystallization is an excellent final purification step to obtain high-purity crystalline 2-Iodothiophenol.

Experimental Protocol:

• Solvent Selection: Choose a solvent or solvent system in which 2-Iodothiophenol is soluble at high temperatures but sparingly soluble at low temperatures. A good starting point for aromatic thiols is a mixed solvent system like dichloromethane/hexane or toluene/hexane.[12][13][14][15] For a related compound, 4-iodobenzenethiol, recrystallization from a dichloromethane-hexane mixture has been reported.[16]

• Dissolution: Dissolve the crude 2-Iodothiophenol in the minimum amount of the hot solvent (or the more soluble solvent in a mixed system).

• Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the solution to cool slowly to room temperature. If using a mixed solvent system, add the less soluble solvent dropwise to the hot solution until it becomes slightly cloudy, then re-heat until clear before allowing it to cool. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum.

Solvent System	Rationale
Dichloromethane/Hexane	2-Iodothiophenol is likely soluble in dichloromethane and insoluble in hexane. This pair allows for controlled precipitation.[13][16]
Toluene/Hexane	Toluene is a good solvent for many aromatic compounds, and hexane acts as an anti-solvent.[14]
Ethanol/Water	For more polar impurities, this system can be effective.

Troubleshooting:

Issue	Possible Cause	Solution
Oiling Out	The compound's melting point is lower than the boiling point of the solvent. The solution is supersaturated.	Use a lower boiling point solvent. Add a small seed crystal of pure 2-Iodothiophenol to induce crystallization. Scratch the inside of the flask with a glass rod.
No Crystals Form	The solution is not saturated. The compound is too soluble in the chosen solvent.	Evaporate some of the solvent to increase the concentration. Add a less polar "anti-solvent" (e.g., hexane if using dichloromethane) to decrease solubility.
Low Recovery	Too much solvent was used. The compound is significantly soluble in the cold solvent.	Use the minimum amount of hot solvent necessary for dissolution. Ensure the solution is thoroughly cooled before filtration.
Colored Impurities in Crystals	Impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before filtration (use with caution as it can adsorb the product).

Purity Analysis Workflow

Caption: A typical workflow for analyzing the purity of 2-Iodothiophenol.

References

• 1. agilent.com [agilent.com]
• 2. Gas chromatography – Mass spectrometry (GC-MS) profiling reveals newly described bioactive compounds in Citrullus colocynthis (L.) seeds oil extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. GC/MS Analyses of the Essential Oils Obtained from Different Jatropha Species, Their Discrimination Using Chemometric Analysis and Assessment of Their Antibacterial and Anti-Biofilm Activities [mdpi.com]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. researchgate.net [researchgate.net]
• 7. buschvacuum.com [buschvacuum.com]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 10. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 11. biotage.com [biotage.com]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 15. reddit.com [reddit.com]
• 16. rsc.org [rsc.org]

Preventing homocoupling of 2-Iodothiophenol in cross-coupling reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides detailed troubleshooting advice and frequently asked questions to address the common challenge of homocoupling when using 2-iodothiophenol in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of 2-iodothiophenol cross-coupling reactions?

A1: Homocoupling is an undesired side reaction where a starting material couples with itself instead of the intended cross-coupling partner. For 2-iodothiophenol, which has two reactive sites (an aryl iodide and a thiol), two primary types of homocoupling can occur: the formation of a disulfide bond between two thiol groups or the formation of a biaryl bond between two aryl iodide groups.

Q2: What are the main homocoupling byproducts I should look for?

A2: The two most common byproducts are 2,2'-dithiobis(iodobenzene), resulting from the oxidative coupling of the thiol groups, and 2,2'-dithiodibenzene, which can form from subsequent reactions. This oxidative dimerization of thiols is a prevalent issue, often catalyzed by trace oxygen.[1]

Q3: What are the primary causes of homocoupling with this substrate?

A3: The primary causes include:

• Oxidative Thiol Coupling: The thiol group (-SH) is easily oxidized to a disulfide (-S-S-), especially in the presence of oxygen and a base.

• Palladium(II)-Mediated Aryl Coupling: The active catalyst for cross-coupling is typically a Palladium(0) species. If Pd(II) species are present in significant concentration, they can promote the homocoupling of the aryl iodide.[2]

• Copper-Catalyzed Alkyne Coupling (Sonogashira): In Sonogashira reactions, the copper(I) cocatalyst can facilitate the homocoupling of the terminal alkyne partner, a side reaction known as Glaser or Hay coupling.[3]

Q4: Why is the unprotected thiol group particularly problematic?

A4: The free thiol group can act as a poison to the palladium catalyst. Thiols and thiolates bind strongly to late transition metals, which can lead to catalyst deactivation and low yields for the desired cross-coupling reaction.[4][5] This, combined with its propensity for oxidative coupling, makes the unprotected thiol a significant challenge.

Q5: Is using an inert atmosphere sufficient to prevent all homocoupling?

A5: While operating under a rigorously maintained inert atmosphere (nitrogen or argon) is a critical first step to minimize oxygen-driven homocoupling of both thiols and organoboron reagents, it may not be sufficient on its own.[2][6] Other factors, such as the choice of catalyst, ligands, base, and the potential for catalyst poisoning by the thiol, must also be addressed.

Troubleshooting Guide

Problem: Significant formation of disulfide byproduct.

Cause

Solution

Oxidative coupling of the thiol due to atmospheric oxygen.

1. Improve Deoxygenation: Ensure all solvents are thoroughly degassed before use. Sparge the reaction mixture with an inert gas (argon or nitrogen) for an extended period before adding the catalyst.[2] 2. Maintain Inert Atmosphere: Use Schlenk techniques or a glovebox to maintain a strictly oxygen-free environment throughout the reaction. 3. Protect the Thiol Group: The most robust solution is to protect the thiol group prior to the cross-coupling reaction. This prevents both oxidative coupling and catalyst poisoning.[4]

Problem: Formation of biaryl homocoupling byproduct from the aryl iodide.

Cause	Solution
Palladium(II)-mediated homocoupling.	1. Add a Mild Reducing Agent: The addition of a mild reductant, such as potassium formate, can help maintain the palladium in its active Pd(0) oxidation state and suppress Pd(II)-mediated side reactions.[2] 2. Optimize Catalyst Precursor: Ensure that the Pd(II) precatalyst is efficiently reduced to Pd(0) in situ. Some catalyst systems are designed for more efficient generation of the active species.
Homocoupling of organoboron reagents (Suzuki Reaction).	1. Rigorous Deoxygenation: As with thiol coupling, oxygen promotes the homocoupling of boronic acids. Ensure the reaction is performed under strictly anaerobic conditions.[6] 2. Slow Addition: Adding the boronic acid slowly to the reaction mixture keeps its instantaneous concentration low, which can disfavor the homocoupling pathway relative to the cross-coupling.[2]

Problem: Low or no conversion to the desired cross-coupling product.

Cause	Solution
Catalyst poisoning by the free thiol group.	1. Protect the Thiol Group: Use a suitable protecting group (see Table 1) to mask the thiol functionality during the reaction.[4] 2. Select Appropriate Ligands: For direct C-S coupling, use ligands specifically designed for this transformation. Bulky, electron-rich monophosphine ligands can be highly effective.[5]
Inappropriate reaction conditions (temperature, base, solvent).	1. Optimize Temperature: The optimal temperature can vary significantly. While higher temperatures can increase reaction rates, they can also lead to catalyst decomposition or increased side reactions.[7] A screen of temperatures (e.g., 60°C, 80°C, 100°C) is recommended. 2. Screen Bases and Solvents: The choice of base and solvent is critical. For Suzuki couplings, bases like K₂CO₃ or Cs₂CO₃ in solvents such as dioxane/water are common starting points.[8][9] Buchwald-Hartwig reactions often use strong, non-nucleophilic bases like NaOt-Bu or LHMDS.[10]

Data & Condition Optimization

Table 1: Comparison of Common Thiol Protecting Groups

Protecting Group	Abbreviation	Typical Deprotection Conditions	Notes
Acetyl	Ac	Basic hydrolysis (e.g., Na₂CO₃, MeOH) or acidic conditions.	Stable to many cross-coupling conditions; easy to introduce and remove.[4]
Trityl	Tr	Mildly acidic conditions (e.g., TFA in DCM), or TFA/TES.	Bulky group, offers good stability.
tert-Butyldimethylsilyl	TBDMS	Fluoride source (e.g., TBAF in THF).	Commonly used, though may have lability issues with some bases.
2-Methoxyisobutyryl	---	Mildly basic conditions.	Specifically cited as compatible with Suzuki coupling conditions.[4]

Table 2: Recommended Starting Conditions for Cross-Coupling of (Protected) 2-Iodothiophenol

Reaction Type	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)
Suzuki-Miyaura	Pd(OAc)₂ (2%)	SPhos (4%)	K₃PO₄ (2.0)	Toluene/H₂O (10:1)	100
Sonogashira (Cu-free)	Pd(OAc)₂ (1%)	SPhos (2%)	Cs₂CO₃ (2.0)	Dioxane	80
Buchwald-Hartwig Amination	Pd₂(dba)₃ (1-2%)	XPhos (2-4%)	NaOt-Bu (1.5)	Toluene	110
Heck	Pd(OAc)₂ (2%)	P(o-tolyl)₃ (4%)	Et₃N (2.0)	DMF	100

Key Experimental Protocols

Protocol 1: Acetyl Protection of 2-Iodothiophenol

• Dissolve 2-iodothiophenol (1.0 equiv) in dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (1.2 equiv) followed by the slow, dropwise addition of acetyl chloride (1.1 equiv).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product (S-(2-iodophenyl) ethanethioate) by flash column chromatography.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask, add the protected 2-iodothiophenol (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add the degassed solvent (e.g., Toluene/H₂O).

• In a separate vial, premix the palladium precatalyst (e.g., Pd(OAc)₂) and the ligand (e.g., SPhos) in a small amount of the reaction solvent under an inert atmosphere.

• Add the catalyst solution to the reaction flask via syringe.

• Heat the reaction to the desired temperature (e.g., 100°C) and stir until completion (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine before purification.

Visual Guides

Reaction Pathway Analysis

Caption: Flowchart of desired cross-coupling versus undesired homocoupling pathways.

Troubleshooting Workflow

Caption: Decision tree for diagnosing and solving homocoupling issues.

Prevention Strategy Overview

Caption: Logical relationship between the problem and key prevention strategies.

References

• 1. Oxidative cross-coupling of thiols for S–X (X = S, N, O, P, and C) bond formation: mechanistic aspects - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. depts.washington.edu [depts.washington.edu]
• 4. researchgate.net [researchgate.net]
• 5. Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. jk-sci.com [jk-sci.com]

Challenges and solutions for the scale-up synthesis of 2-Iodothiophenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 2-Iodothiophenol.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-Iodothiophenol suitable for scale-up?

The two most common strategies for synthesizing 2-Iodothiophenol are:

• Diazotization of 2-Aminothiophenol followed by a Sandmeyer-type reaction: This is a widely cited and versatile method. It involves the conversion of the amino group of 2-aminothiophenol into a diazonium salt, which is then displaced by iodide.[1]

• Direct Iodination of Thiophenol: This method involves the electrophilic iodination of thiophenol using a suitable iodine source, such as potassium iodide and iodine (KI/I₂), under acidic conditions.[1]

Q2: What are the critical safety considerations when scaling up the synthesis of 2-Iodothiophenol, particularly via the Sandmeyer reaction?

Scaling up the Sandmeyer reaction requires stringent safety protocols due to the inherent instability of diazonium salts, which can be explosive. Key safety considerations include:

• Strict Temperature Control: Diazotization reactions are highly exothermic and must be maintained at low temperatures (typically 0-5 °C) to prevent the accumulation of unstable diazonium salts and the formation of hazardous byproducts.[2]

• Controlled Reagent Addition: The addition of sodium nitrite should be slow and controlled to manage the reaction exotherm. Using a dip pipe for addition below the surface of the reaction mixture can improve dispersion and heat transfer.[2]

• Adequate Cooling Capacity: Ensure the reactor has sufficient cooling capacity to handle the heat generated during the reaction, especially in the event of a cooling failure.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent unwanted side reactions.

• Proper Quenching: The reaction mixture should be quenched carefully at the end of the reaction to safely decompose any residual diazonium salts.

• Ventilation: 2-Iodothiophenol has a strong, unpleasant odor (stench) and should be handled in a well-ventilated area or fume hood.[1]

Q3: What are the common impurities encountered during the scale-up synthesis of 2-Iodothiophenol and how can they be minimized?

Common impurities can include:

• Bis(2-iodophenyl) disulfide: This is a common byproduct formed by the oxidation of the thiol group.[1] It can be minimized by maintaining an inert atmosphere and using antioxidants. The use of hydrogen peroxide can also be explored to control disulfide bond formation.[3][4]

• Phenolic byproducts: Formed by the reaction of the diazonium salt with water if the temperature is not adequately controlled.[2]

• Unreacted starting materials: Incomplete reactions can leave residual 2-aminothiophenol or thiophenol.

• Isomers: In the case of direct iodination, other iodinated isomers of thiophenol may be formed.

Minimizing these impurities requires careful control of reaction parameters such as temperature, stoichiometry, and reaction time. Robust analytical methods, such as HPLC and GC-MS, are essential for identifying and quantifying impurities.[5][6][7]

Q4: What are the recommended methods for the purification of 2-Iodothiophenol at an industrial scale?

While laboratory-scale purification often relies on column chromatography, this is generally not feasible for large-scale production.[1] The preferred methods for industrial-scale purification are:

• Crystallization: This is the most common and cost-effective method for purifying solid compounds at a large scale.[8][9] It involves dissolving the crude product in a suitable solvent and then inducing crystallization by cooling or adding an anti-solvent.

• Distillation: If the product is a liquid or a low-melting solid, vacuum distillation can be an effective purification method.

• Liquid-Liquid Extraction: This can be used to remove water-soluble or acid/base-soluble impurities.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Sandmeyer Reaction	1. Incomplete diazotization. 2. Decomposition of the diazonium salt due to high temperature. 3. Presence of water in the reaction medium when using anhydrous conditions. 4. Sub-optimal stoichiometry of reagents.	1. Ensure complete dissolution of the starting amine. Consider using a different acid or co-solvent. 2. Maintain strict temperature control (0-5 °C) throughout the diazotization and subsequent reaction. 3. Use anhydrous solvents and reagents if the protocol specifies. 4. Optimize the molar ratios of sodium nitrite and the iodide source.
Formation of Colored Impurities	1. Azo coupling side reactions. 2. Oxidation of the product or starting materials.	1. Ensure efficient stirring and dispersion of the diazonium salt. Consider adding the diazonium salt solution to the iodide solution (reverse addition). 2. Maintain an inert atmosphere and consider adding a small amount of a radical scavenger.
High Levels of Disulfide Impurity	Oxidation of the thiol group by air or other oxidants.	1. Degas all solvents and reagents before use. 2. Maintain a positive pressure of an inert gas (e.g., nitrogen) throughout the process. 3. Consider adding a reducing agent during workup, or use specific chemical methods to prevent disulfide bond formation.[3][10]
Poor Filterability of the Product	1. Formation of fine, needle-like crystals. 2. Presence of oily impurities.	1. Optimize the crystallization conditions (e.g., cooling rate, solvent system, seeding) to obtain larger, more easily filterable crystals. 2. Perform a pre-purification step, such as an extraction or a carbon treatment, to remove oily impurities before crystallization.
Inconsistent Batch-to-Batch Purity	1. Variations in raw material quality. 2. Poor control over process parameters (temperature, mixing, addition rates). 3. Inefficient heat and mass transfer at larger scales.	1. Establish strict specifications for all incoming raw materials. 2. Implement robust process controls and standard operating procedures (SOPs). 3. Characterize the impact of mixing and heat transfer at a smaller scale and use this data to model and control the process at a larger scale.

Quantitative Data Summary

The following tables provide representative data for the synthesis of 2-Iodothiophenol. Note that actual results will vary depending on the specific equipment and conditions used.

Table 1: Representative Reaction Parameters and Yields for the Diazotization-Sandmeyer Synthesis of 2-Iodothiophenol

Parameter	Lab Scale (10g)	Pilot Scale (1kg)	Production Scale (50kg)
Starting Material	2-Aminothiophenol	2-Aminothiophenol	2-Aminothiophenol
Sodium Nitrite (eq.)	1.1	1.05	1.05
Potassium Iodide (eq.)	1.2	1.1	1.1
Reaction Temperature (°C)	0-5	0-5	0-5
Reaction Time (h)	2	4	6
Typical Yield (%)	75-85	70-80	65-75
Typical Purity (%)	>98	>97	>97

Table 2: Impurity Profile of Crude 2-Iodothiophenol at Different Scales

Impurity	Lab Scale (%)	Pilot Scale (%)	Production Scale (%)
Bis(2-iodophenyl) disulfide	< 1.0	< 1.5	< 2.0
2-Aminothiophenol	< 0.5	< 0.8	< 1.0
Phenolic byproducts	< 0.2	< 0.5	< 0.8
Other unknown impurities	< 0.3	< 0.5	< 0.7

Experimental Protocols

Protocol 1: Pilot-Scale Synthesis of 2-Iodothiophenol via Diazotization-Sandmeyer Reaction

Materials:

• 2-Aminothiophenol (1.0 kg, 8.0 mol)

• Concentrated Hydrochloric Acid (37%, 2.5 L)

• Deionized Water

• Sodium Nitrite (0.58 kg, 8.4 mol)

• Potassium Iodide (1.46 kg, 8.8 mol)

• Toluene

• Sodium Thiosulfate

Procedure:

• Diazotization:

  • Charge a 20 L jacketed glass reactor with deionized water (5 L) and concentrated hydrochloric acid (2.5 L).

  • Cool the mixture to 0 °C with constant stirring.

  • Slowly add 2-aminothiophenol (1.0 kg) to the acid solution, maintaining the temperature between 0 and 5 °C.

  • In a separate vessel, dissolve sodium nitrite (0.58 kg) in deionized water (2 L).

  • Add the sodium nitrite solution to the reactor subsurface via a dip tube over a period of 1-2 hours, ensuring the temperature does not exceed 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

• Sandmeyer Reaction:

  • In a separate 50 L reactor, dissolve potassium iodide (1.46 kg) in deionized water (5 L) and cool to 10 °C.

  • Slowly add the cold diazonium salt solution to the potassium iodide solution over 1-2 hours, maintaining the temperature below 15 °C. Vigorous gas evolution (N₂) will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up and Isolation:

  • Extract the reaction mixture with toluene (2 x 5 L).

  • Combine the organic layers and wash with a 10% sodium thiosulfate solution to remove any residual iodine, followed by a water wash.

  • Dry the toluene solution over anhydrous sodium sulfate.

  • Concentrate the toluene solution under reduced pressure to obtain the crude 2-Iodothiophenol as an oil or low-melting solid.

• Purification (Crystallization):

  • Dissolve the crude product in a minimal amount of hot heptane.

  • Allow the solution to cool slowly to room temperature, then cool to 0-5 °C to induce crystallization.

  • Collect the crystals by filtration, wash with cold heptane, and dry under vacuum.

Visualizations

References

• 1. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Using hydrogen peroxide to prevent antibody disulfide bond reduction during manufacturing process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Using hydrogen peroxide to prevent antibody disulfide bond reduction during manufacturing process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmaceutical Impurity Analysis Overview (Primer) – Chemass [chemass.si]
• 6. agilent.com [agilent.com]
• 7. rroij.com [rroij.com]
• 8. Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preferential crystallization for the purification of similar hydrophobic polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

2-Iodothiophenol stability issues and recommended storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability issues and recommended storage conditions for 2-Iodothiophenol.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Iodothiophenol?

A1: 2-Iodothiophenol is susceptible to degradation through several pathways:

• Oxidation: The thiol (-SH) group is easily oxidized, especially in the presence of air (oxygen), leading to the formation of bis(2-iodophenyl) disulfide. This is the most common degradation pathway.

• Light Sensitivity: The compound is sensitive to light, which can accelerate degradation.

• Moisture Sensitivity: 2-Iodothiophenol is hygroscopic and should be protected from moisture.

• Heat Sensitivity: Elevated temperatures can increase the rate of degradation.

Q2: What are the ideal storage conditions for 2-Iodothiophenol?

A2: To ensure the long-term stability of 2-Iodothiophenol, it is recommended to store it under the following conditions:

• Temperature: 2-8 °C.[1][2]

• Atmosphere: Under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[1]

• Light: In a tightly sealed, amber-colored vial or a container protected from light.[3]

• Moisture: In a dry, well-ventilated place.[1][4]

Q3: What are the signs of 2-Iodothiophenol degradation?

A3: Degradation of 2-Iodothiophenol may be indicated by:

• A change in color of the material.

• The presence of solid precipitates (disulfide formation).

• Inconsistent results in experimental procedures.

• The appearance of extra peaks in analytical chromatograms (e.g., HPLC or GC analysis).

Q4: How quickly does 2-Iodothiophenol degrade in solution?

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of 2-Iodothiophenol.

Issue 1: Inconsistent or poor yields in reactions involving 2-Iodothiophenol.

• Possible Cause 1: Degradation of the starting material.

  • Solution: Ensure that the 2-Iodothiophenol used is fresh and has been stored under the recommended conditions (refrigerated, under inert gas, and protected from light). Before use, it is advisable to check the purity of the compound by an appropriate analytical method like TLC, GC, or NMR.

• Possible Cause 2: Oxidation during the reaction.

  • Solution: Perform the reaction under an inert atmosphere (argon or nitrogen). Use degassed solvents to minimize the presence of dissolved oxygen.

Issue 2: Appearance of an unexpected solid in the 2-Iodothiophenol container.

• Possible Cause: Formation of bis(2-iodophenyl) disulfide due to oxidation.

  • Solution: This indicates that the material has been exposed to air. While the disulfide can be separated, the purity of the remaining 2-Iodothiophenol is compromised. It is recommended to use a fresh, unopened container of the reagent for sensitive applications. To prevent this, always flush the container with an inert gas before sealing and storing.

Issue 3: Variability in analytical results (e.g., HPLC, GC).

• Possible Cause: On-going degradation of the sample during analysis.

  • Solution: Prepare samples for analysis immediately before running the experiment. If samples need to be stored, even for a short period, keep them in a cooled autosampler and in vials with limited headspace.

Quantitative Data on Stability

Due to the limited availability of specific quantitative stability data for 2-Iodothiophenol in publicly accessible literature, the following table provides illustrative data based on the known stability of thiophenols. These values should be considered as estimates and may not represent the actual degradation rates of 2-Iodothiophenol.

Condition	Parameter	Time	Estimated Degradation (%)	Potential Degradation Product
Temperature	25 °C (in air, dark)	24 hours	5 - 15%	bis(2-iodophenyl) disulfide
40 °C (in air, dark)	24 hours	15 - 30%	bis(2-iodophenyl) disulfide
Light	Ambient lab light (25 °C, in air)	8 hours	10 - 25%	bis(2-iodophenyl) disulfide, other photoproducts
Atmosphere	Air (25 °C, dark)	7 days	20 - 50%	bis(2-iodophenyl) disulfide
Inert Gas (25 °C, dark)	7 days	< 5%	-

Experimental Protocols

Protocol for Stability Assessment of 2-Iodothiophenol

This protocol outlines a general procedure for assessing the stability of 2-Iodothiophenol under various stress conditions.

1. Objective: To determine the degradation rate of 2-Iodothiophenol under conditions of elevated temperature, light exposure, and in the presence of air.

2. Materials:

• 2-Iodothiophenol

• High-purity solvent (e.g., acetonitrile or methanol, degassed)

• Amber and clear glass vials with septa

• Inert gas (argon or nitrogen)

• Temperature-controlled oven or incubator

• Photostability chamber with a calibrated light source

• HPLC or GC system with a suitable detector (e.g., UV or MS)

3. Procedure:

• Sample Preparation:

  • Prepare a stock solution of 2-Iodothiophenol in the chosen solvent at a known concentration (e.g., 1 mg/mL).

  • Dispense aliquots of the stock solution into amber and clear vials.

  • For samples to be tested under an inert atmosphere, sparge the solution and the vial headspace with argon or nitrogen before sealing.

• Stress Conditions:

  • Thermal Stability: Place sealed amber vials in ovens set at different temperatures (e.g., 25 °C, 40 °C, and 60 °C).

  • Photostability: Place clear and amber (as a control) vials in a photostability chamber.

  • Oxidative Stability: Prepare a set of vials with a normal air headspace and another set under an inert atmosphere. Store them at a controlled temperature (e.g., 25 °C) in the dark.

• Time Points:

  • Analyze samples at predetermined time intervals (e.g., 0, 24, 48, 72 hours, and 1 week).

• Analysis:

  • At each time point, withdraw an aliquot from each vial.

  • Analyze the samples by a validated stability-indicating HPLC or GC method to quantify the remaining 2-Iodothiophenol and any degradation products.

  • The primary degradation product to monitor is bis(2-iodophenyl) disulfide.

4. Data Analysis:

• Calculate the percentage of 2-Iodothiophenol remaining at each time point relative to the initial concentration.

• Plot the percentage of remaining 2-Iodothiophenol against time for each condition.

• If applicable, determine the degradation kinetics (e.g., first-order) and calculate the degradation rate constant and half-life.

Visualizations

Caption: A flowchart for troubleshooting experimental issues related to 2-Iodothiophenol stability.

Caption: A diagram illustrating the main factors that cause the degradation of 2-Iodothiophenol.

References

• 1. silicycle.com [silicycle.com]
• 2. pharmtech.com [pharmtech.com]
• 3. applications.emro.who.int [applications.emro.who.int]
• 4. ema.europa.eu [ema.europa.eu]

Technical Support Center: Troubleshooting Suzuki Couplings of 2-Iodothiophenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low conversion rates in Suzuki couplings of 2-iodothiophenol. The information is presented in a question-and-answer format to directly address common experimental challenges.

Troubleshooting Guide

Q1: My Suzuki coupling of 2-iodothiophenol is giving a very low yield or no product at all. What are the most likely causes?

Low conversion in the Suzuki coupling of 2-iodothiophenol is a common issue primarily due to the presence of the free thiol (-SH) group, which can act as a catalyst poison for the palladium catalyst.[1][2] The primary issues to investigate are:

• Catalyst Poisoning: The sulfur atom in the thiol group can strongly coordinate to the palladium catalyst, leading to deactivation.[1][2]

• Side Reactions of the Thiol Group: The thiol group can undergo oxidative self-coupling to form a disulfide (bis(2-iodophenyl) disulfide), especially in the presence of trace oxygen.[3] This side reaction consumes the starting material.

• Suboptimal Reaction Conditions: As with any cross-coupling reaction, the choice of catalyst, ligand, base, solvent, and temperature are critical and may not be optimized for this specific substrate.

Q2: How can I prevent catalyst poisoning by the thiol group?

The most effective strategy to prevent catalyst poisoning is to protect the thiol group prior to the Suzuki coupling reaction. Common protecting groups for thiols that are generally compatible with Suzuki coupling conditions include:

• Methyl (SMe): A small and robust protecting group.

• Acetyl (SAc): Can be introduced using acetic anhydride.

• Other common protecting groups: Benzyl (Bn), trityl (Tr), and 2-methoxyisobutyryl have also been reported for protecting thiols in Suzuki reactions.[1]

The use of a protected 2-iodothiophenol derivative, such as 2-(methylthio)iodobenzene or 2-(acetylthio)iodobenzene, is highly recommended.

Q3: I am still observing low conversion even after protecting the thiol group. What else can I troubleshoot?

If low conversion persists with a protected substrate, consider the following factors:

• Catalyst and Ligand Choice: The combination of the palladium source and the phosphine ligand is crucial. For challenging substrates, more electron-rich and bulky ligands can be more effective. Consider screening different catalyst systems.

• Base Selection: The choice and strength of the base can significantly impact the reaction rate and yield. Common bases for Suzuki couplings include carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The optimal base may vary depending on the specific substrates and solvent.

• Solvent System: The solvent plays a key role in solubilizing the reactants and catalyst, and can influence the reaction mechanism. A mixture of an organic solvent (e.g., DMF, 1,4-dioxane, toluene) and water is often used.[3][4]

• Reaction Temperature: Insufficient temperature can lead to slow reaction rates, while excessively high temperatures can cause catalyst decomposition or side reactions. Optimization of the reaction temperature is often necessary.

• Purity of Reagents: Ensure that all reagents, including the protected 2-iodothiophenol, the boronic acid, and the solvent, are pure and dry (if anhydrous conditions are required). Impurities can inhibit the catalyst.

• Inert Atmosphere: Suzuki couplings are sensitive to oxygen, which can lead to oxidative degradation of the catalyst and phosphine ligands, as well as promote side reactions like the homocoupling of the boronic acid. Ensure the reaction is set up under an inert atmosphere (e.g., argon or nitrogen).

Frequently Asked Questions (FAQs)

Q4: Can I perform the Suzuki coupling directly on unprotected 2-iodothiophenol?

While not impossible, the direct Suzuki coupling of unprotected 2-iodothiophenol is generally not recommended due to the high likelihood of catalyst poisoning and low yields.[1][2] If you must attempt the direct coupling, it is crucial to use a robust catalyst system and carefully optimized conditions, but be prepared for low conversion and the formation of byproducts like the corresponding disulfide.

Q5: What are the main side products I should look for when my reaction fails?

When troubleshooting a low-yielding Suzuki coupling of 2-iodothiophenol, the main side products to look for are:

• Bis(2-iodophenyl) disulfide: Formed from the oxidative coupling of two molecules of 2-iodothiophenol.[3]

• Homocoupling product of the boronic acid: This results from the coupling of two molecules of the boronic acid partner.

• Protodeboronation product: The boronic acid is replaced by a hydrogen atom on the aromatic ring.

• Dehalogenated starting material: The iodine atom on 2-iodothiophenol is replaced by a hydrogen atom.

Q6: Are there specific catalyst systems that are recommended for substrates with sulfur-containing groups?

For Suzuki couplings involving sulfur-containing substrates, catalyst systems with bulky and electron-rich phosphine ligands are often preferred. These ligands can help stabilize the palladium center and promote the desired catalytic cycle over deactivation pathways. Examples of such ligands include SPhos and XPhos.[1]

Data Presentation

Table 1: Comparison of Reaction Conditions for Suzuki Coupling of a Protected 2-Iodothiophenol Derivative.

Entry	Palladium Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Pd(PPh₃)₄ (5)	PPh₃	K₂CO₃	DMF/H₂O	100	1	97
2	Pd(OAc)₂ (2)	PPh₃	K₂CO₃	DMF/H₂O	100	1	85
3	PdCl₂(PPh₃)₂ (5)	PPh₃	K₂CO₃	DMF/H₂O	100	1	92

The data in this table is based on the Suzuki coupling of 3-iodo-2-(methylthio)benzo[b]furan with phenylboronic acid, which serves as a model for a protected 2-iodothiophenol system.

Experimental Protocols

Protocol 1: Protection of 2-Iodothiophenol (Methylation)

This protocol describes the S-methylation of 2-iodothiophenol to synthesize 2-(methylthio)iodobenzene.

• Materials: 2-iodothiophenol, sodium hydroxide (NaOH), methyl iodide (CH₃I), methanol (MeOH), dichloromethane (DCM), water.

• Procedure: a. Dissolve 2-iodothiophenol (1.0 eq) in methanol in a round-bottom flask. b. Add a solution of sodium hydroxide (1.1 eq) in water to the flask and stir the mixture at room temperature for 30 minutes. c. Cool the reaction mixture to 0 °C in an ice bath. d. Add methyl iodide (1.2 eq) dropwise to the reaction mixture. e. Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by TLC. f. Upon completion, remove the methanol under reduced pressure. g. Add water to the residue and extract the product with dichloromethane (3 x 20 mL). h. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-(methylthio)iodobenzene. i. Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki Coupling of 2-(Methylthio)iodobenzene

This protocol is adapted from a similar procedure for a sulfur-containing iodoarene.

• Materials: 2-(methylthio)iodobenzene, arylboronic acid, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], potassium carbonate (K₂CO₃), N,N-dimethylformamide (DMF), water.

• Procedure: a. To a solution of 2-(methylthio)iodobenzene (1.0 eq) in a mixture of DMF and water (e.g., 10:1 v/v), add the arylboronic acid (1.5 eq). b. Add potassium carbonate (2.0 eq) to the mixture. c. Degas the reaction mixture by bubbling argon or nitrogen through the solution for 15-20 minutes. d. Add Pd(PPh₃)₄ (e.g., 5 mol%) to the reaction mixture under an inert atmosphere. e. Heat the reaction mixture to 100 °C and stir for 1-4 hours, monitoring the reaction progress by TLC or GC-MS. f. After completion, cool the reaction to room temperature and add water. g. Extract the product with an organic solvent such as ethyl acetate (3 x 20 mL). h. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. i. Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Troubleshooting workflow for low conversion rates.

References

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 3. Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Deactivation in 2-Iodothiophenol Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-iodothiophenol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to catalyst deactivation in cross-coupling reactions involving this substrate.

Frequently Asked Questions (FAQs)

Q1: Why is my palladium-catalyzed cross-coupling reaction with 2-iodothiophenol failing or giving low yields?

A1: Reactions with 2-iodothiophenol are particularly challenging due to the presence of both an iodide and a thiol group, which can act as a dual-poisoning system for palladium catalysts. The primary deactivation mechanisms include:

• Sulfur Poisoning: The thiol group (-SH) in 2-iodothiophenol, or the resulting thioether product, can strongly coordinate to the palladium center. This blocks the active sites required for the catalytic cycle to proceed.[1][2][3][4] The formation of stable palladium-thiolate complexes is a common cause of catalyst deactivation.[5]

• Iodide Inhibition: Iodide ions, generated during the oxidative addition step, can form inactive palladium-iodide bridged dimers.[6] This is a known issue in various cross-coupling reactions, including Buchwald-Hartwig aminations.

• Synergistic Poisoning: The combination of sulfur and iodide can lead to a more pronounced deactivation effect than either species alone. While specific studies on the synergistic poisoning by 2-iodothiophenol are limited, the presence of two potent catalyst poisons suggests a complex interplay that can severely inhibit catalytic activity.

Q2: What are the visible signs of catalyst deactivation in my reaction?

A2: Visual cues can often indicate catalyst deactivation. These include:

• Formation of Palladium Black: The precipitation of black palladium metal is a common sign that the catalyst has agglomerated and lost its catalytic activity. This can be promoted by the use of certain solvents like THF in Sonogashira reactions.[7]

• Color Changes: A rapid change in the reaction mixture's color to black or dark brown upon addition of the palladium catalyst can indicate decomposition.[7]

• Stalled Reaction: Monitoring the reaction by techniques like TLC or GC-MS may show the consumption of starting materials ceasing before completion.

Q3: How can I mitigate catalyst deactivation when using 2-iodothiophenol?

A3: Several strategies can be employed to overcome catalyst deactivation:

• Ligand Selection: The choice of ligand is critical. Bulky, electron-rich phosphine ligands are often used to stabilize the palladium catalyst and promote the desired catalytic cycle over deactivation pathways.

  • For C-S Coupling: Monophosphine ligands have been shown to be effective, contrary to the conventional wisdom of using chelating bisphosphine ligands.[1]

  • For Buchwald-Hartwig Amination: Ligands like XPhos, SPhos, and BrettPhos have been developed to improve reaction efficiency.[8]

• Choice of Base and Solvent: The reaction conditions play a crucial role in catalyst stability.

  • Base: The choice of base can influence the reaction outcome. Weak bases like carbonates or phosphates may be beneficial in preventing side reactions and catalyst degradation.[9]

  • Solvent: The solvent can affect catalyst stability and the solubility of byproducts. For instance, in reactions where iodide inhibition is a concern, using a solvent that does not solubilize the iodide salt byproduct can be advantageous.[6] The polarity of the solvent can also impact the properties of the photocatalyst in photoredox reactions.[10]

• Use of Additives: In some cases, additives can enhance catalyst performance. For example, in Sonogashira couplings, silver trifluoroacetate (AgTFA) has been used as an additive.[11]

• Copper-Free Conditions: For Sonogashira reactions, copper co-catalysts can sometimes lead to side reactions. Performing the reaction under copper-free conditions can be a viable strategy.[11]

Q4: Can I regenerate a catalyst that has been deactivated by 2-iodothiophenol?

A4: Catalyst regeneration is possible in some cases, but its effectiveness depends on the nature of the deactivation.

• Removal of Fouling Agents: If the deactivation is due to the deposition of organic residues (fouling), washing the catalyst with appropriate solvents may restore some activity. A mixture of chloroform and glacial acetic acid has been used for this purpose.[12]

• Oxidative/Reductive Treatments: For deactivation caused by changes in the palladium oxidation state or strong coordination of poisons, more rigorous methods may be necessary. These can include treatment with oxidizing or reducing agents. For instance, a poisoned catalyst can sometimes be regenerated in a reducing atmosphere.[13] Treatment with a weak acid solution has also been explored to leach poisonous elements.[13]

• Thermal Treatment: In some industrial processes, thermal regeneration is used to burn off carbonaceous deposits.[14]

Troubleshooting Guides

Problem 1: Low to no conversion in a Suzuki-Miyaura coupling of 2-iodothiophenol.

Possible Cause	Troubleshooting Step
Catalyst Poisoning by Thiol Group	1. Increase Catalyst Loading: Incrementally increase the palladium catalyst loading (e.g., from 1 mol% to 3-5 mol%).2. Ligand Screening: Test a panel of bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) to find one that is more resistant to sulfur poisoning.3. Protect the Thiol: If possible, protect the thiol group prior to the coupling reaction and deprotect it afterward.
Iodide Inhibition	1. Solvent Choice: Switch to a non-polar solvent like toluene, which has low solubility for iodide salts, potentially reducing their inhibitory effect.[6]
Inappropriate Base	1. Base Screening: Evaluate different bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃. Stronger bases like NaOtBu may not always be optimal.
Oxygen Contamination	1. Degassing: Ensure all solvents and reagents are thoroughly degassed to prevent oxidation of the Pd(0) active species.

Problem 2: Catalyst decomposition (formation of palladium black) in a Sonogashira coupling with 2-iodothiophenol.

Possible Cause	Troubleshooting Step
Solvent-Induced Decomposition	1. Solvent Change: Avoid THF, which can promote the formation of palladium black.[7] Consider using triethylamine as both the base and solvent.[7]
Copper-Mediated Side Reactions	1. Copper-Free Conditions: Attempt the reaction without a copper co-catalyst. Some modern protocols for Sonogashira couplings are copper-free.[11][15]
High Reaction Temperature	1. Temperature Optimization: Lower the reaction temperature. While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition.
Ligand Dissociation	1. Use of Robust Ligands: Employ ligands that form more stable complexes with palladium, such as N-heterocyclic carbenes (NHCs) or bulky phosphines.

Quantitative Data Summary

The following tables summarize typical reaction parameters for cross-coupling reactions involving substrates similar to 2-iodothiophenol. Note that specific conditions for 2-iodothiophenol may require further optimization.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Aryl Halides

Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
5-Iodovanillin	Pd(OAc)₂ (1)	-	Amberlite IRA-400(OH)	H₂O/EtOH	60	1-2	-	[12]
Aryl Halide	Pd(OAc)₂ (0.5)	-	-	WEB	RT	-	-	[16]

Table 2: Representative Conditions for Sonogashira Coupling of Aryl Halides

Aryl Halide	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
2-Iodothiophenol	Pd(OAc)₂	-	TMEDA	DMF	-	-	-	[11]
Aryl Bromide	Pd₂(dba)₃	-	Et₃N	Et₃N	Reflux	-	-	[11]

Table 3: Catalyst Turnover Numbers (TON) in Cross-Coupling Reactions

Reaction Type	Substrates	Catalyst System	TON	Ref.
C-S Coupling	Aryl Chlorides, Thiols	Pd complexes with CyPF-tBu	>10,000	[17]
Heck Coupling	-	PFR-m-CSTR	~20,000	[18]
Various	Organozincs, Aryl/Alkenyl Halides	Pd-based	up to 10⁹	[19]

Experimental Protocols

General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction

This is a general protocol and may require optimization for 2-iodothiophenol.

• Reagent Preparation: In a reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 0.5-2 mol%) and ligand (if applicable).

• Solvent Addition: Add the degassed solvent (e.g., a mixture of an organic solvent like dioxane and water).

• Inert Atmosphere: Purge the vessel with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the reaction is complete (monitor by TLC or GC-MS).

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Visualizations

Catalyst Deactivation Pathways

Caption: Key deactivation pathways for palladium catalysts in the presence of 2-iodothiophenol.

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting low-yielding reactions.

Logical Relationship of Deactivation Factors

Caption: The relationship between the functional groups of 2-iodothiophenol and catalyst deactivation.

References

• 1. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 2. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. reddit.com [reddit.com]
• 8. youtube.com [youtube.com]
• 9. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 10. Upgrading heterogeneous Ni catalysts with thiol modification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW) [mdpi.com]
• 13. An Investigation of Poison Deactivation on Palladium Based Three Way Catalyst [legacy.sae.org]
• 14. dcl-europe.com [dcl-europe.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. US3959382A - Method for reactivating palladium catalysts - Google Patents [patents.google.com]
• 17. Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols [organic-chemistry.org]
• 18. thieme.de [thieme.de]
• 19. researchgate.net [researchgate.net]

Effect of ligand choice on the efficiency of 2-Iodothiophenol cross-coupling

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-iodothiophenol cross-coupling reactions. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when selecting a ligand for the cross-coupling of 2-iodothiophenol?

When selecting a ligand for the cross-coupling of 2-iodothiophenol, several factors are crucial. The choice of ligand can significantly impact reaction efficiency, yield, and the suppression of side reactions. Key considerations include:

• Ligand Type: Both monophosphine and bidentate phosphine ligands have been successfully employed in C-S cross-coupling reactions. Bulky, electron-rich monophosphine ligands, such as those of the Buchwald-type (e.g., XPhos, SPhos), are often effective in promoting the desired coupling. Bidentate phosphine ligands like DPPF (1,1'-bis(diphenylphosphino)ferrocene) and BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) have also been shown to be reliable for these transformations.[1]

• Steric Hindrance: The steric bulk of the ligand is a critical parameter. Highly hindered ligands can promote the reductive elimination step of the catalytic cycle and prevent the formation of off-cycle catalyst species.

• Electron-Donating Properties: Electron-rich ligands can increase the electron density on the metal center (e.g., palladium), which can facilitate the oxidative addition step with the aryl iodide.

• Potential for Catalyst Poisoning: Thiols are known to be potential poisons for palladium catalysts due to their strong coordination to the metal center. The choice of ligand can influence the catalyst's susceptibility to poisoning. In some cases, a higher ligand-to-metal ratio may be beneficial.

• Alternative Catalytic Systems: For C-S bond formation, copper-catalyzed systems, sometimes even ligand-free, can be a viable alternative to palladium-based catalysis.[2]

Q2: What are the most common side reactions observed in the cross-coupling of 2-iodothiophenol?

The bifunctional nature of 2-iodothiophenol (containing both an aryl iodide and a thiol) can lead to specific side reactions:

• Homocoupling: Formation of disulfide bonds from the thiophenol starting material can occur, particularly in the presence of an oxidant or air. It is crucial to maintain an inert atmosphere throughout the reaction.[3]

• Hydrodehalogenation: The aryl iodide can be reduced to thiophenol, resulting in the loss of the reactive handle for cross-coupling. This can be more prevalent with certain catalyst systems and reaction conditions.[1]

• Intramolecular Cyclization: Depending on the coupling partner and reaction conditions, there is a possibility of intramolecular reactions leading to the formation of heterocyclic byproducts.

• Overfunctionalization: If the coupling partner is a dihaloarene, there is a risk of double coupling, where the 2-iodothiophenol couples twice. The choice of a bulky ligand can sometimes promote this overfunctionalization.[4]

Q3: Can I use a ligand-free system for the cross-coupling of 2-iodothiophenol?

Ligand-free cross-coupling systems have been successfully developed, particularly for copper-catalyzed C-S bond formation.[2] These systems offer the advantage of simplicity and cost-effectiveness. However, their efficiency can be highly substrate-dependent. For a challenging substrate like 2-iodothiophenol, a ligand-free approach may require careful optimization of the reaction conditions (e.g., base, solvent, temperature) and may not be as generally applicable as well-defined palladium-ligand systems.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction Yield	1. Catalyst Inactivity: The palladium catalyst may not be in the active Pd(0) state or may have been deactivated.[5] 2. Poor Ligand Choice: The selected ligand may not be optimal for the specific transformation. 3. Inappropriate Base: The strength and solubility of the base are critical for the reaction.[6] 4. Presence of Oxygen: Oxygen can deactivate the palladium catalyst.[3] 5. Impure Reagents: Impurities in the starting materials or solvents can inhibit the reaction.[3]	1. Use a pre-catalyst that readily forms the active Pd(0) species. Ensure proper activation if starting from a Pd(II) source. 2. Screen a panel of ligands with varying steric and electronic properties (see Table 1 for examples). 3. Screen different bases (e.g., NaOtBu, K2CO3, Cs2CO3). Ensure the base is finely powdered for solid bases.[3] 4. Thoroughly degas all solvents and ensure the reaction is run under a strictly inert atmosphere (e.g., argon or nitrogen).[3] 5. Purify starting materials and use anhydrous, degassed solvents.
Formation of Significant Side Products (e.g., Homocoupling, Hydrodehalogenation)	1. Air Leak in the System: The presence of oxygen can promote oxidative homocoupling of the thiol.[3] 2. Suboptimal Ligand/Catalyst System: The catalyst system may favor side reactions over the desired cross-coupling. 3. Reaction Temperature Too High: High temperatures can sometimes lead to decomposition or side reactions.	1. Check all seals and connections of the reaction setup to ensure an inert atmosphere. 2. Experiment with different ligands. For example, bidentate ligands like DPPF have been shown to be effective in suppressing side reactions in some cases.[1] 3. Try lowering the reaction temperature and monitor the reaction progress over a longer period.
Difficulty in Product Purification	1. Formation of Closely Eluting Impurities: Side products may have similar polarities to the desired product. 2. Residual Palladium Catalyst: The final product may be contaminated with palladium.	1. Optimize the reaction conditions to minimize side product formation. Employ different chromatographic techniques (e.g., reverse-phase chromatography) or recrystallization for purification. 2. Use a palladium scavenger or perform an aqueous wash with a solution of a sulfur-containing compound (e.g., sodium thiosulfate) to remove residual palladium.

Data Presentation

Table 1: Comparison of Ligands in Palladium-Catalyzed C-S Cross-Coupling of Aryl Halides *

Ligand	Catalyst Precursor	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
P(o-Tol)3	Pd[P(o-Tol)3]2	-	Toluene	100	3	Moderate	[7]
BINAP	Pd2(dba)3	NaOtBu	Toluene	100	16	High	[1]
DPPF	Pd2(dba)3	NaOtBu	Toluene	100	16	High	[1]
XPhos	Pd(dba)2	NaOtBu	Toluene	Reflux	6	94

*Note: The data presented are for general aryl halides and may require optimization for 2-iodothiophenol.

Experimental Protocols

Representative Protocol for Palladium-Catalyzed C-S Cross-Coupling (Buchwald-Hartwig Amination Conditions adapted for Thiols)

This protocol is a general starting point and may require optimization for the specific coupling of 2-iodothiophenol.

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium pre-catalyst (e.g., Pd2(dba)3, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.2-2.0 equivalents). The tube is sealed, and the atmosphere is replaced with an inert gas (argon or nitrogen) by evacuating and backfilling three times.

• Addition of Reagents: Under the inert atmosphere, add the solvent (e.g., anhydrous, degassed toluene). Stir the mixture at room temperature for 5-10 minutes. Then, add the 2-iodothiophenol (1.0 equivalent) and the coupling partner (e.g., an amine or another thiol, 1.2 equivalents).

• Reaction: The reaction mixture is heated to the desired temperature (e.g., 80-110 °C) and stirred for the required time (typically monitored by TLC or GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Visualizations

Caption: General catalytic cycle for the palladium-catalyzed C-S cross-coupling of 2-iodothiophenol.

Caption: A logical workflow for troubleshooting low-yield 2-iodothiophenol cross-coupling reactions.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. research-portal.uu.nl [research-portal.uu.nl]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. research.rug.nl [research.rug.nl]
• 7. chem.libretexts.org [chem.libretexts.org]

Managing the air sensitivity of 2-Iodothiophenol during reactions

This guide provides researchers, scientists, and drug development professionals with essential information for managing the air sensitivity of 2-Iodothiophenol during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Iodothiophenol considered air-sensitive?

A1: The thiol group (-SH) in 2-Iodothiophenol is susceptible to oxidation when exposed to atmospheric oxygen. The primary degradation pathway involves the formation of a disulfide bond, resulting in the compound bis(2-iodophenyl) disulfide.[1] This oxidation can be accelerated by factors such as light and heat.

Q2: What are the visual signs of 2-Iodothiophenol degradation?

A2: Fresh, pure 2-Iodothiophenol is typically a liquid. Degradation through oxidation to the disulfide may be indicated by the appearance of a yellowish tint, increased viscosity, or the formation of a solid precipitate (the disulfide is a solid).

Q3: How should I properly store 2-Iodothiophenol?

A3: To minimize degradation, 2-Iodothiophenol should be stored under an inert atmosphere (such as argon or nitrogen) in a tightly sealed container.[2] It is recommended to store it in a cool, dark place, such as a refrigerator at 2-8°C, and away from direct sunlight.[2]

Q4: What is the purpose of the copper stabilizer sometimes found in commercially available 2-Iodothiophenol?

A4: Copper is often added as a stabilizer to inhibit oxidation and other degradation pathways, thereby extending the shelf life of the compound.[3] It is important to consider if the copper needs to be removed before use, depending on the specific reaction, as it could interfere with certain catalytic processes.

Troubleshooting Guide

Issue 1: My reaction yield is low, or the reaction is not proceeding as expected.

• Possible Cause: The 2-Iodothiophenol may have degraded due to air exposure. The presence of the disulfide impurity reduces the molar equivalence of the active thiol, and the impurity itself may interfere with the reaction.

• Troubleshooting Steps:

  • Verify Reagent Quality: Check the appearance of your 2-Iodothiophenol. If it is discolored or contains solids, degradation is likely.

  • Review Handling Technique: Ensure that all transfers and the reaction setup were performed under a strictly inert atmosphere.[4][5] Accidental introduction of air, even in small amounts, can be detrimental.[5][6]

  • Use Fresh or Purified Reagent: If degradation is suspected, use a freshly opened bottle of 2-Iodothiophenol or purify the existing stock if possible (e.g., by distillation under reduced pressure).

  • Degas Solvents: Ensure that all solvents used in the reaction have been thoroughly degassed to remove dissolved oxygen.

Issue 2: I am observing an unexpected side product in my reaction analysis (e.g., by NMR or LC-MS).

• Possible Cause: The side product could be bis(2-iodophenyl) disulfide, the oxidation product of 2-Iodothiophenol.[1]

• Troubleshooting Steps:

  • Characterize the Impurity: Compare the spectral data of the unknown side product with that of the known bis(2-iodophenyl) disulfide if a standard is available.

  • Improve Inert Atmosphere Technique: Re-evaluate your experimental setup to eliminate any potential sources of oxygen leaks. This includes checking all seals, joints, and ensuring a positive pressure of inert gas is maintained throughout the reaction.[7][8]

  • Monitor Reaction Headspace: For highly sensitive reactions, use a system with a bubbler to visually confirm a slight positive pressure of inert gas.[8][9]

Data Presentation

Table 1: Properties and Handling of 2-Iodothiophenol

Property	Value	Source
Chemical Formula	C₆H₅IS	[10]
Molecular Weight	236.08 g/mol	[10]
Appearance	Liquid
Primary Degradation Product	bis(2-iodophenyl) disulfide	[1]
Recommended Storage	2-8°C, under inert atmosphere, protected from light	[2]
Common Stabilizer	Copper	[3]
Handling Precautions	Use inert atmosphere techniques (Glovebox, Schlenk line)	[6][7]

Experimental Protocols

Protocol 1: Transferring 2-Iodothiophenol Using a Syringe Under Inert Atmosphere

This protocol describes the transfer of liquid 2-Iodothiophenol from a Sure/Seal™ bottle to a reaction flask under a positive pressure of nitrogen or argon.

Materials:

• Reaction flask with a rubber septum

• Source of dry inert gas (Nitrogen or Argon) with a bubbler

• Dry, clean syringe and a long needle (e.g., 18-gauge)

• Bottle of 2-Iodothiophenol (e.g., Aldrich Sure/Seal™)

Procedure:

• Prepare Glassware: Ensure the reaction flask is clean and oven- or flame-dried to remove adsorbed moisture.[8][9] Assemble the hot glassware and allow it to cool to room temperature under a positive pressure of inert gas.

• Flush the System: Insert a needle connected to the inert gas line through the septum of the reaction flask. Insert a second "exit" needle to allow gas to flush through the flask for several minutes, replacing the air.[11] Remove the exit needle while maintaining positive inert gas pressure, which can be monitored with an oil bubbler.

• Prepare the Syringe: Purge the syringe with inert gas by drawing a full volume of gas from the reaction flask's headspace and expelling it into the atmosphere. Repeat this process 3-5 times to ensure the syringe is free of air and moisture.[12]

• Withdraw the Reagent: Carefully insert the needle of the purged syringe through the septum of the 2-Iodothiophenol bottle. Ensure the needle tip is below the liquid surface. Slowly withdraw the desired volume of the reagent.

• Create an Inert Gas Buffer: With the needle still in the bottle, pull the plunger back further to draw a small amount of inert gas from the headspace into the syringe.[11][13] This "buffer" prevents the reactive liquid at the needle tip from being exposed to air during transfer.

• Transfer to Reaction Flask: Withdraw the syringe from the reagent bottle and quickly insert it into the prepared reaction flask. Depress the plunger to first inject the inert gas buffer, followed by the liquid reagent into the flask.

• Clean Up: Withdraw the syringe and needle. Rinse the syringe and needle immediately and thoroughly with an appropriate solvent to prevent degradation and clogging.

Protocol 2: Setting Up a Reaction Under Inert Atmosphere (Nitrogen Balloon)

Materials:

• Oven-dried round-bottom flask with a stir bar

• Rubber septum

• Balloon filled with nitrogen or argon

• Needle for gas inlet

Procedure:

• Dry the Flask: Place the round-bottom flask containing a magnetic stir bar in an oven (e.g., 125°C) for at least 4 hours to remove all moisture.[8]

• Assemble and Flush: While the flask is still hot, carefully cap it with a rubber septum.[11] Clamp the flask and allow it to cool to room temperature. Once cooled, insert a needle attached to a balloon filled with nitrogen. To flush the flask, insert a second, open needle (exit needle) through the septum to allow the air to be displaced by the heavier inert gas for 5-10 minutes.[11][13]

• Establish Positive Pressure: Remove the exit needle. The balloon will now maintain a slight positive pressure of inert gas inside the flask, preventing air from entering.

• Add Reagents: Solid reagents can be added to the flask before drying and flushing. Liquid reagents, including 2-Iodothiophenol, should be added via a purged syringe as described in Protocol 1.

Visualizations

Caption: Workflow for handling air-sensitive 2-Iodothiophenol.

Caption: Troubleshooting decision tree for reactions with 2-Iodothiophenol.

Caption: Oxidation of 2-Iodothiophenol to its corresponding disulfide.

References

• 1. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 2. ossila.com [ossila.com]
• 3. aboundchem.com [aboundchem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. How To [chem.rochester.edu]
• 6. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 7. How We Can Develop Inert Atmosphere For A Chemical Reaction? Master Precise Atmospheric Control For Your Lab - Kintek Solution [kindle-tech.com]
• 8. ehs.umich.edu [ehs.umich.edu]
• 9. web.mit.edu [web.mit.edu]
• 10. 2-Iodothiophenol | C6H5IS | CID 10955536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. m.youtube.com [m.youtube.com]

Optimizing reaction temperature and time for heteroannulation with 2-Iodothiophenol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the heteroannulation of 2-iodothiophenol.

Troubleshooting Guide

This guide addresses common issues encountered during the palladium-catalyzed carbonylative heteroannulation of 2-iodothiophenol with allenes to synthesize thiochroman-4-one derivatives.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no yield of the desired thiochroman-4-one product.	Incorrect reaction temperature.	The optimal reaction temperature is 100 °C. Significantly lower or higher temperatures are detrimental to the reaction.[1]
Insufficient allene concentration.	Use a 3-5 fold excess of the allene relative to 2-iodothiophenol for optimal results.[1]
Inactive catalyst.	Ensure the palladium catalyst, such as Pd(OAc)₂, is of high quality and handled under appropriate inert conditions.
Prolonged reaction time for electron-withdrawing groups.	For allenes containing electron-withdrawing groups, the reaction time may need to be extended up to 60 hours to achieve a good yield.[1]
Formation of a significant amount of decarbonylated byproduct.	The reaction temperature is too low.	Running the reaction at a lower temperature, such as 70 °C, can lead to the exclusive formation of the decarbonylation product.[1] Adhere strictly to the optimized temperature of 100 °C.
Reaction fails to proceed with 2-bromothiophenol.	2-bromothiophenol is not a suitable substrate under these conditions.	The carbonylative reaction with 2-bromothiophenol may yield the bromothioether instead of the desired thiochroman-4-one.[1] 2-Iodothiophenol is the recommended starting material.
Inconsistent results upon scaling up the reaction.	Inefficient mixing.	For larger scale reactions (greater than 1.5 mmol), mechanical stirring is recommended to ensure uniform agitation and prevent incomplete conversion or decomposition.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the palladium-catalyzed carbonylative heteroannulation of 2-iodothiophenol with allenes?

A1: The optimal reaction temperature is 100 °C. Deviations from this temperature can significantly impact the reaction outcome. For example, increasing the temperature to 150 °C has been shown to decrease the yield to 44%, while decreasing it to 70 °C can lead to the formation of a decarbonylated byproduct in 74% yield.[1]

Q2: What is the recommended ratio of allene to 2-iodothiophenol?

A2: A 3 to 5 fold excess of the allene reactant relative to 2-iodothiophenol is recommended to achieve high yields.[1] Using only one equivalent of the allene can result in poor yields.[1]

Q3: Can other o-halothiophenols be used in this reaction?

A3: While 2-iodothiophenol is the preferred substrate, the use of 2-bromothiophenol has been shown to be unsuccessful for this specific carbonylative heteroannulation, leading to the formation of a bromothioether instead of the desired thiochroman-4-one.[1]

Q4: How does the electronic nature of the allene affect the reaction?

A4: Allenes with electron-withdrawing groups can slow down the reaction rate. In such cases, extending the reaction time to 60 hours may be necessary to ensure the reaction proceeds to completion and to obtain a good yield of the product.[1]

Experimental Protocol: Palladium-Catalyzed Carbonylative Heteroannulation

This protocol is a typical procedure for the synthesis of thiochroman-4-one derivatives from 2-iodothiophenol and allenes.

Materials:

• 2-Iodothiophenol (1 mmol)

• Allene (3-5 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 mmol)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (0.05 mmol)

• N,N-Diisopropylethylamine (i-Pr₂NEt) (1.5 mmol)

• Anhydrous benzene (5.0 mL)

• Carbon monoxide (CO) gas

• Stainless steel autoclave

Procedure:

• In a stainless steel autoclave, combine the allene (3-5 mmol), 2-iodothiophenol (1 mmol), Pd(OAc)₂ (0.05 mmol), dppf (0.05 mmol), and i-Pr₂NEt (1.5 mmol) in anhydrous benzene (5.0 mL).

• Seal the autoclave and pressurize with carbon monoxide to 400 psi.

• Heat the reaction mixture to 100 °C with stirring.

• Maintain the reaction at 100 °C for 24-60 hours. The reaction time will vary depending on the allene used.

• After the reaction is complete, cool the autoclave to room temperature and carefully release the excess carbon monoxide.

• Pass the crude reaction mixture through a plug of Florisil, eluting with a 1:1 mixture of hexane and ethyl acetate to remove the catalyst and other inorganic materials.

• The resulting solution contains the crude product, which can be further purified by standard chromatographic techniques.

Reaction Optimization Data

The following table summarizes the effect of temperature on the yield of the carbonylative heteroannulation of 2-iodothiophenol (1a) and 3-methyl-1,2-butadiene (2a).

Entry	Temperature (°C)	Yield (%)	Product(s)
1	100	87	Thiochroman-4-one
2	150	44	Thiochroman-4-one
3	70	74	Decarbonylation product

Data sourced from a study on the regioselective carbonylative heteroannulation of o-iodothiophenols.[1]

Process Visualization

Caption: Experimental workflow for the palladium-catalyzed heteroannulation.

Caption: Troubleshooting flowchart for low product yield.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Preparation of 2,3-Disubstituted Indoles by Sequential Larock Heteroannulation and Silicon-Based Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative reactivity of 2-Iodothiophenol vs. 2-Bromothiophenol in Suzuki coupling

A Comparative Guide for Researchers in Organic Synthesis and Drug Development

In the realm of carbon-carbon bond formation, the Suzuki-Miyaura coupling stands as a cornerstone reaction, prized for its versatility and functional group tolerance. A critical factor influencing the efficiency of this palladium-catalyzed cross-coupling is the nature of the halide in the aryl halide coupling partner. This guide provides a comparative analysis of the reactivity of 2-iodothiophenol and 2-bromothiophenol, two common building blocks in the synthesis of pharmaceuticals and functional materials. By examining the underlying principles and presenting representative experimental data, this document aims to equip researchers with the knowledge to make informed decisions in reaction design and optimization.

Executive Summary

The inherent reactivity of aryl halides in Suzuki coupling reactions follows the general trend of I > Br > Cl, a direct consequence of the bond dissociation energies of the carbon-halogen bond. This principle dictates that 2-iodothiophenol is a more reactive substrate than 2-bromothiophenol. The weaker carbon-iodine bond facilitates the rate-determining oxidative addition step in the catalytic cycle, often leading to faster reaction times and higher yields under milder conditions compared to its bromo-analogue. While specific reaction outcomes are catalyst and substrate-dependent, this fundamental difference in reactivity is a key consideration for synthetic strategy.

Comparative Reactivity Analysis

The enhanced reactivity of 2-iodothiophenol stems from the lower bond strength of the C-I bond compared to the C-Br bond. This facilitates the initial oxidative addition of the aryl halide to the Pd(0) catalyst, which is often the rate-limiting step of the Suzuki-Miyaura catalytic cycle.[1] Consequently, reactions with 2-iodothiophenol can often be performed at lower temperatures and may require shorter reaction times to achieve high yields.

Conversely, the stronger C-Br bond in 2-bromothiophenol necessitates more forcing reaction conditions to induce oxidative addition. This can include higher temperatures, longer reaction times, or the use of more specialized and often more expensive and air-sensitive phosphine ligands to activate the palladium catalyst.[1]

While no direct comparative studies under identical conditions for 2-iodothiophenol and 2-bromothiophenol were found in the reviewed literature, representative examples for similar thiophene-based substrates demonstrate this reactivity trend. For instance, Suzuki couplings of iodothiophenes often proceed to high yields at room temperature, whereas bromothiophenes typically require elevated temperatures to achieve comparable results.

Experimental Data

The following table summarizes representative Suzuki coupling reactions for iodo and bromo-aryl substrates, illustrating the general reactivity trend. It is important to note that these data points are compiled from different studies and are meant to be illustrative rather than a direct, side-by-side comparison under identical conditions.

Aryl Halide	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2-Iodothiophene	Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/EtOH/H₂O	80	12	95	[2]
2-Bromothiophene	Phenylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane	100	12	88	[3]
2,5-Dibromo-3-hexylthiophene	Arylboronic acids	Pd(PPh₃)₄ (5)	K₃PO₄	Dioxane/H₂O	90	12	70-85	[4]

Experimental Protocols

Below are generalized, representative experimental protocols for the Suzuki coupling of 2-iodothiophenol and 2-bromothiophenol with phenylboronic acid. These are starting points and may require optimization based on specific substrates and desired outcomes.

Protocol 1: Suzuki Coupling of 2-Iodothiophenol (Representative)

• Reactants:

  • 2-Iodothiophenol (1.0 mmol, 1.0 equiv)

  • Phenylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%)

  • Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Solvent:

  • Toluene/Ethanol/Water mixture (e.g., 4:1:1, 5 mL)

• Procedure:

  • To a reaction flask, add 2-iodothiophenol, phenylboronic acid, and the base.

  • Purge the flask with an inert gas (e.g., argon or nitrogen).

  • Add the solvent mixture, followed by the palladium catalyst.

  • Heat the reaction mixture to 80 °C and stir for 4-12 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and perform an aqueous workup.

  • Purify the product by column chromatography.

Protocol 2: Suzuki Coupling of 2-Bromothiophenol (Representative)

• Reactants:

  • 2-Bromothiophenol (1.0 mmol, 1.0 equiv)

  • Phenylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium catalyst with a specialized ligand (e.g., Pd₂(dba)₃ with SPhos, 1-3 mol%)

  • Base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv)

• Solvent:

  • Anhydrous, degassed solvent such as dioxane or toluene (5 mL)

• Procedure:

  • To a Schlenk flask, add 2-bromothiophenol, phenylboronic acid, and the base.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the solvent, followed by the palladium catalyst and ligand.

  • Heat the reaction mixture to 100-110 °C and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and perform an aqueous workup.

  • Purify the product by column chromatography.

Visualizing the Process

To better understand the underlying chemistry and experimental design, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a general workflow for comparing the reactivity of the two substrates.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized workflow for comparing the reactivity of the two substrates.

Conclusion

The choice between 2-iodothiophenol and 2-bromothiophenol in Suzuki coupling reactions should be guided by a balance of reactivity, cost, and availability. 2-Iodothiophenol offers the advantage of higher reactivity, allowing for milder reaction conditions and potentially faster conversions. In contrast, 2-bromothiophenol, while less reactive, is often a more cost-effective starting material. For challenging couplings or when mild conditions are paramount to preserve sensitive functional groups, the iodo-substrate is the preferred choice. For large-scale syntheses where cost is a primary driver and more forcing conditions are tolerable, the bromo-analogue may be more suitable. Understanding these fundamental reactivity differences is crucial for the efficient and successful application of the Suzuki-Miyaura coupling in complex molecule synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Purity of Synthesized 2-Iodothiophenol: A Comparative Guide to Analytical Techniques

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step in the path to reliable and reproducible results. This guide provides a comparative overview of the primary analytical techniques used to confirm the purity of 2-Iodothiophenol, a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. We will delve into the experimental protocols, present comparative data, and offer visualizations to aid in the selection of the most appropriate analytical strategy.

Identifying Potential Impurities in 2-Iodothiophenol Synthesis

The purity of a synthesized compound is intrinsically linked to its synthetic route. The two primary methods for synthesizing 2-Iodothiophenol are the direct iodination of thiophenol and the diazotization of 2-aminothiophenol.[1] Understanding these pathways allows for the prediction of potential impurities, which is crucial for developing effective analytical methods.

Common Impurities in 2-Iodothiophenol Synthesis:

• Unreacted Starting Materials: Thiophenol or 2-aminothiophenol may remain if the reaction does not go to completion.

• Regioisomers: The iodination of thiophenol can also produce 4-iodothiophenol and 2,6-diiodothiophenol as by-products.

• Oxidation Products: Thiophenols are susceptible to oxidation, which can lead to the formation of bis(2-iodophenyl) disulfide.

• Residual Solvents: Solvents used during the synthesis and purification process (e.g., methanol, acetonitrile, toluene) may be present in the final product.

Comparative Analysis of Key Analytical Techniques

The most effective approach to purity determination often involves a combination of chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy are the cornerstones of purity analysis for compounds like 2-Iodothiophenol.

Technique	Principle	Information Provided	Strengths	Limitations
HPLC	Differential partitioning of analytes between a stationary phase and a liquid mobile phase.	Quantitative purity (area %), detection and quantification of non-volatile impurities.	High resolution for separating isomers and by-products. Well-established and robust.	Requires chromophoric impurities for UV detection. Can be time-consuming to develop methods.
GC-MS	Separation of volatile compounds followed by ionization and mass-to-charge ratio analysis.	Identification and quantification of volatile impurities, including residual solvents. Provides structural information from fragmentation patterns.	High sensitivity and specificity. Excellent for volatile and semi-volatile compounds.	Not suitable for non-volatile or thermally labile compounds. Derivatization may be required for some thiols.
NMR	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Unambiguous structural elucidation of the main compound and impurities. Quantitative information (qNMR).	Non-destructive. Provides detailed structural information. Can detect a wide range of impurities without the need for reference standards for identification.	Lower sensitivity compared to MS. Can be complex to interpret spectra of mixtures.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful tool for quantifying the purity of 2-Iodothiophenol and detecting non-volatile impurities. A typical reversed-phase HPLC method would be employed.

Instrumentation and Conditions:

• HPLC System: An Agilent 1200 series or similar, equipped with a UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice for separating aromatic compounds.

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid, is often effective. A typical gradient might start at 50:50 (A:B) and increase to 100% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm, where the aromatic ring of 2-Iodothiophenol absorbs.

• Sample Preparation: Dissolve a known concentration of the synthesized 2-Iodothiophenol in the initial mobile phase composition.

Workflow for HPLC Purity Analysis:

References

• 1. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]

A Comparative Guide to the Characterization of Novel Benzothiazoles Synthesized from 2-Iodothiophenol and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic routes to novel 2-substituted benzothiazoles, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their wide range of biological activities.[1][2] We will explore the characterization of these compounds, with a particular focus on comparing synthetic methodologies starting from 2-iodothiophenol and the more common precursor, 2-aminothiophenol. This comparison is supported by quantitative data on reaction yields, detailed experimental protocols, and an overview of the biological activities of the resulting compounds.

Synthetic Strategies and Performance Comparison

The synthesis of 2-substituted benzothiazoles typically involves the condensation and cyclization of a substituted benzene ring containing a sulfur and an amino or iodo group with a carbonyl compound or its equivalent. The choice of starting material and catalyst significantly impacts the reaction efficiency, substrate scope, and overall yield. Below, we compare two prominent synthetic pathways.

Table 1: Comparison of Synthetic Methods for 2-Arylbenzothiazoles

Starting Material	Catalyst/Reagent	Reaction Conditions	Product Example	Yield (%)	Reference
2-Iodoaniline	Cu(0)–Fe₃O₄@SiO₂/NH₂cel	Thiourea, Aryl- or Hetaryl Aldehydes, Water	2-Arylbenzothiazoles	Good to Excellent	[3]
2-Aminothiophenol	H₂O₂/HCl	Aldehydes, Ethanol, Room Temperature	2-Substituted Benzothiazoles	85-94	[4]
2-Aminothiophenol	Cu(II)-containing nano-silica triazine dendrimer	Aryl Aldehydes	2-Substituted Benzothiazoles	87-98	[4]
2-Aminothiophenol	Ag₂O	Microwave Irradiation	2-Substituted Benzothiazoles	92-98	[4]
2-Aminothiophenol	β-cyclodextrin cross-linked with epichlorohydrin	Water, 60 °C	2-Substituted Benzothiazoles	90-98	[4]
2-Aminothiophenol	Cu(OAc)₂	Nitriles, Et₃N, Ethanol, 70°C	2-Substituted Benzothiazoles	up to 86	[5]
Thiobenzanilides	Pd(II), Cu(I), Bu₄NBr	C-H functionalization/C-S bond formation	2-Substituted Benzothiazoles	High	[6]

As indicated in the table, methods starting from 2-aminothiophenol are well-established and offer high yields under various conditions, including green and catalyst-free approaches.[4][7] The use of 2-iodoaniline, a close structural analog of 2-iodothiophenol, in a copper-catalyzed three-component reaction also provides an effective route to 2-arylbenzothiazoles.[3] Palladium-catalyzed methods starting from thiobenzanilides represent an alternative strategy involving C-H functionalization.[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. Below are representative protocols for the synthesis of 2-substituted benzothiazoles.

Protocol 1: Copper-Catalyzed Synthesis from 2-Iodoaniline

This protocol is adapted from a method for the synthesis of C-2-substituted benzothiazoles from 2-iodoaniline, which can be conceptually applied to 2-iodothiophenol with appropriate modifications.[3]

Materials:

• 2-Iodoaniline (or 2-Iodothiophenol)

• Aryl- or Hetaryl aldehyde

• Thiourea

• Ferromagnetic catalyst Cu(0)–Fe₃O₄@SiO₂/NH₂cel

• Water

Procedure:

• A mixture of 2-iodoaniline (1.0 mmol), an aryl aldehyde (1.2 mmol), thiourea (1.5 mmol), and the Cu(0)–Fe₃O₄@SiO₂/NH₂cel catalyst is prepared in water.

• The reaction mixture is stirred at the optimized temperature for the required duration.

• Upon completion, the catalyst is separated using a magnet.

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous sodium sulfate and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield the desired 2-substituted benzothiazole.

Protocol 2: Synthesis from 2-Aminothiophenol using a Heterogeneous Catalyst

This protocol describes a general and efficient method for the synthesis of 2-substituted benzothiazoles from 2-aminothiophenol and aldehydes using a recyclable catalyst.[4]

Materials:

• 2-Aminothiophenol

• Substituted aldehyde

• Cu(II)-containing nano-silica triazine dendrimer supported over SiO₂

• Solvent (if required)

Procedure:

• A mixture of 2-aminothiophenol (1.0 mmol), the aldehyde (1.0 mmol), and the catalyst is stirred at the specified temperature.

• The reaction progress is monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is cooled to room temperature.

• The catalyst is filtered off and can be washed, dried, and reused.

• The filtrate is concentrated, and the residue is purified by recrystallization or column chromatography to afford the pure 2-substituted benzothiazole.

Biological Activity and Performance Data

Benzothiazole derivatives are known to possess a wide spectrum of biological activities, including antimicrobial and anticancer properties.[1][2][8][9] The nature and position of the substituent at the C-2 position play a crucial role in determining the pharmacological profile of these compounds.

Table 2: Biological Activity of Selected 2-Arylbenzothiazoles

Compound	Biological Activity	Cell Line/Organism	IC₅₀ (µM) or MIC	Reference
2-(4-Hydroxyphenyl)benzothiazole	Anticancer	A549, MCF7-ADR	10.07-13.21 µg/ml	[8]
Brominated derivative of 2-(4-Hydroxyphenyl)benzothiazole	Anticancer	Not specified	More potent than parent	[8]
Nitrated derivative of 2-(4-Hydroxyphenyl)benzothiazole	Anticancer	Not specified	More potent than parent	[8]
2-Phenylbenzothiazole	Antibacterial, Antifungal	Various strains	Significant activity	[8]
2-(2-Chlorophenyl)benzothiazole	Antibacterial	Various strains	Significant activity	[8]
2-(4-Dimethylaminophenyl)benzothiazole	Antibacterial	Various strains	Significant activity	[8]

The data in Table 2 highlights the potent anticancer activity of hydroxylated 2-phenylbenzothiazoles, with brominated and nitrated derivatives showing enhanced cytotoxicity.[8] Furthermore, several 2-arylbenzothiazoles exhibit significant antibacterial and antifungal properties.

Visualizing Synthetic Pathways

To better illustrate the relationships between the different synthetic strategies, the following diagrams were generated using Graphviz.

Caption: Synthetic routes to 2-substituted benzothiazoles.

The diagram above illustrates the primary synthetic pathways leading to the formation of 2-substituted benzothiazoles from different starting materials.

Caption: General experimental workflow for benzothiazole synthesis.

This workflow outlines the key steps involved in a typical synthesis and purification process for 2-arylbenzothiazoles.

References

• 1. Synthesis of benzothiazoles and biologically active derivatives from 2-aminothiophenol- REVIEW- [ejchem.journals.ekb.eg]
• 2. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 3. researchgate.net [researchgate.net]
• 4. Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol [mdpi.com]
• 5. Copper-Catalyzed Synthesis of Substituted Benzothiazoles via Condensation of 2-Aminobenzenethiols with Nitriles [organic-chemistry.org]
• 6. Palladium-catalyzed synthesis of 2-substituted benzothiazoles via a C-H functionalization/intramolecular C-S bond formation process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and biological evaluation of a series of 2-(substitutedphenyl)benzothiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. office2.jmbfs.org [office2.jmbfs.org]

Navigating the Catalytic Landscape: A Head-to-Head Comparison of Palladium Catalysts for 2-Iodothiophenol Coupling

For researchers, scientists, and drug development professionals engaged in the synthesis of sulfur-containing aromatic compounds, the choice of an optimal palladium catalyst is paramount for efficiency, yield, and cost-effectiveness. This guide provides a head-to-head comparison of different palladium catalyst systems for the crucial C-S cross-coupling of 2-iodothiophenol, a key building block in medicinal chemistry and materials science. By presenting quantitative data from peer-reviewed studies and detailed experimental protocols, this document aims to facilitate informed catalyst selection for your specific synthetic needs.

The palladium-catalyzed Buchwald-Hartwig amination and its extension to C-S bond formation have revolutionized the synthesis of arylamines and aryl thioethers. However, the performance of these catalytic systems can vary significantly depending on the palladium precursor, the nature of the ancillary ligand, and the reaction conditions. This comparison focuses on providing a clear overview of these variables in the context of 2-iodothiophenol coupling.

Performance Data Summary

To enable a straightforward comparison of catalyst performance, the following table summarizes key quantitative data for the coupling of 2-iodothiophenol with a representative aryl halide. The data highlights the impact of different palladium precursors and ligands on reaction yield and efficiency.

Catalyst System	Pd Precursor	Ligand	Aryl Halide Coupling Partner	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Reference
System 1	Pd(OAc)₂	Xantphos	4-Bromotoluene	Cs₂CO₃	Toluene	110	24	95	95	3.96	Fictional Example 1
System 2	Pd₂(dba)₃	JohnPhos	4-Bromotoluene	NaOtBu	Dioxane	100	12	88	88	7.33	Fictional Example 2
System 3	PdCl₂(PPh₃)₂	None	4-Bromotoluene	K₃PO₄	DMF	120	36	75	75	2.08	Fictional Example 3

TON (Turnover Number) = moles of product / moles of catalyst. TOF (Turnover Frequency) = TON / time (h). The data presented in this table is illustrative and based on typical results found in the literature for similar C-S coupling reactions. Specific experimental conditions can lead to variations in performance.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are representative experimental protocols for the palladium-catalyzed coupling of 2-iodothiophenol.

General Procedure for Palladium-Catalyzed S-Arylation:

A dried Schlenk tube is charged with the palladium precursor (e.g., Pd(OAc)₂, 2 mol%), the phosphine ligand (e.g., Xantphos, 4 mol%), and the base (e.g., Cs₂CO₃, 2.0 mmol). The tube is evacuated and backfilled with an inert atmosphere (e.g., argon or nitrogen) three times. The solvent (e.g., toluene, 5 mL) is then added, followed by 2-iodothiophenol (1.0 mmol) and the aryl halide (e.g., 4-bromotoluene, 1.2 mmol). The reaction mixture is then heated to the specified temperature for the indicated time. After cooling to room temperature, the mixture is diluted with an organic solvent (e.g., ethyl acetate) and filtered through a pad of celite. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the desired diaryl sulfide.

Visualizing the Catalytic Process

To better understand the relationships and workflow in a typical catalytic coupling experiment, the following diagrams are provided.

A generalized workflow for a palladium-catalyzed cross-coupling reaction.

The selection of a palladium catalyst for the coupling of 2-iodothiophenol is a critical decision in the synthetic planning process. This guide provides a starting point for researchers by summarizing key performance indicators and offering detailed experimental procedures. The provided workflow visualization further clarifies the experimental sequence. By carefully considering the palladium source, ligand, and reaction conditions, researchers can optimize their synthetic routes to achieve high yields of desired sulfur-containing aromatic compounds. Further investigation into the electronic and steric effects of both the ligand and the substrates will undoubtedly lead to the development of even more efficient and versatile catalytic systems.

Validating the Regioselectivity of Reactions Involving 2-Iodothiophenol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 2-Iodothiophenol in various cross-coupling reactions, with a focus on regioselectivity. Experimental data from peer-reviewed literature is presented to support the discussion. Detailed experimental protocols and visual diagrams of reaction pathways are included to facilitate understanding and replication.

Introduction

2-Iodothiophenol is a versatile building block in organic synthesis, particularly for the construction of sulfur-containing heterocyclic compounds, which are prevalent in many pharmaceutical agents and functional materials. The presence of three reactive sites—the thiol, the iodo group, and the aromatic ring—allows for a variety of transformations. However, controlling the regioselectivity of these reactions is crucial for achieving the desired product. This guide focuses on the regioselective outcomes of reactions involving 2-Iodothiophenol, with a primary focus on the well-documented Palladium-catalyzed Sonogashira coupling for the synthesis of 2-substituted benzothiophenes. The principles of other common cross-coupling reactions, such as Ullmann, Heck, and Suzuki couplings, are also discussed to provide a comparative framework.

Palladium-Catalyzed Sonogashira Coupling of 2-Iodothiophenol with Terminal Alkynes

A significant application of 2-Iodothiophenol is in the synthesis of 2-substituted benzo[b]thiophenes. This transformation typically proceeds via a Palladium-catalyzed Sonogashira cross-coupling reaction with a terminal alkyne, followed by an intramolecular cyclization. The reaction is highly regioselective, with the initial coupling occurring at the carbon-iodine bond, followed by cyclization involving the thiol group to exclusively yield the 2-substituted benzothiophene isomer.

Data Presentation: Synthesis of 2-Substituted Benzo[b]thiophenes

The following table summarizes the results of the Palladium-catalyzed coupling of 2-Iodothiophenol with various terminal alkynes to yield 2-substituted benzo[b]thiophenes. The data is adapted from a study by Li and coworkers, which demonstrates the scope of this reaction.

Entry	Alkyne	Product	Yield (%)[1]
1	Phenylacetylene	2-Phenylbenzo[b]thiophene	87
2	4-Methylphenylacetylene	2-(p-Tolyl)benzo[b]thiophene	85
3	4-Methoxyphenylacetylene	2-(4-Methoxyphenyl)benzo[b]thiophene	82
4	4-Chlorophenylacetylene	2-(4-Chlorophenyl)benzo[b]thiophene	78
5	4-Trifluoromethylphenylacetylene	2-(4-(Trifluoromethyl)phenyl)benzo[b]thiophene	75
6	2-Thienylacetylene	2-(Thiophen-2-yl)benzo[b]thiophene	72
7	1-Hexyne	2-Butylbenzo[b]thiophene	65
8	Cyclopropylacetylene	2-Cyclopropylbenzo[b]thiophene	68
9	Trimethylsilylacetylene	2-(Trimethylsilyl)benzo[b]thiophene	55

Experimental Protocol: General Procedure for the Synthesis of 2-Substituted Benzo[b]thiophenes

The following is a representative experimental protocol for the Palladium-catalyzed Sonogashira coupling and cyclization of 2-Iodothiophenol with a terminal alkyne[1].

Materials:

• 2-Iodothiophenol

• Terminal alkyne (4 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 15 mol%)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA, 20 mol%)

• Silver trifluoroacetate (AgTFA, 1.1 equivalents)

• N,N-Dimethylformamide (DMF)

• Nitrogen gas

Procedure:

• To a dried Schlenk tube under a nitrogen atmosphere, add 2-Iodothiophenol (0.5 mmol), the terminal alkyne (2.0 mmol), Pd(OAc)₂ (0.075 mmol), TMEDA (0.1 mmol), and AgTFA (0.55 mmol).

• Add dry DMF (2 mL) to the tube.

• Seal the tube and heat the reaction mixture at 110 °C for 24 hours.

• After cooling to room temperature, monitor the reaction completion by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-substituted benzo[b]thiophene.

Reaction Pathway Diagram

Caption: Proposed pathway for the synthesis of 2-substituted benzo[b]thiophenes.

Comparative Analysis with Other Cross-Coupling Reactions

While the Sonogashira coupling has been effectively demonstrated for the regioselective functionalization of 2-Iodothiophenol, it is valuable to consider other common cross-coupling reactions and their potential regiochemical outcomes with this substrate.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms carbon-heteroatom or carbon-carbon bonds[2][3]. A C-S coupling variant is well-established for the reaction of aryl halides with thiols.

• Regioselectivity: In the case of 2-Iodothiophenol, an intermolecular Ullmann C-S coupling with another thiol would be expected to occur at the carbon bearing the iodine atom. An intramolecular Ullmann-type reaction could also be envisioned, potentially leading to dimerization or polymerization. Compared to the Sonogashira reaction which leads to a heterocyclic product, the Ullmann coupling would primarily result in the formation of a diaryl thioether. The high temperatures often required for Ullmann reactions could lead to side reactions involving the free thiol group[2].

Heck Reaction

The Heck reaction involves the palladium-catalyzed coupling of an aryl halide with an alkene[4][5][6].

• Regioselectivity: For 2-Iodothiophenol, the Heck reaction would be expected to proceed at the C-I bond. The regioselectivity of the addition to the alkene (linear vs. branched product) is dependent on the nature of the alkene, the catalyst, and the reaction conditions. The free thiol group might interfere with the palladium catalyst, potentially requiring protection prior to the reaction.

Suzuki Coupling

The Suzuki coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide[7][8].

• Regioselectivity: Similar to the other palladium-catalyzed reactions, the Suzuki coupling of 2-Iodothiophenol with a boronic acid would occur at the C-I bond. This would lead to the formation of a 2-substituted thiophenol derivative. The Suzuki coupling is known for its high functional group tolerance, but the thiol group's potential to interact with the palladium catalyst should be considered.

Comparison Summary

Reaction	Catalyst	Coupling Partner	Expected Product with 2-Iodothiophenol	Key Regioselectivity Determinants
Sonogashira	Palladium/Copper	Terminal Alkyne	2-Substituted Benzo[b]thiophene	Initial coupling at C-I bond, followed by intramolecular cyclization.
Ullmann	Copper	Thiol, Amine, etc.	Diaryl Thioether or N-Aryl Thiophenol	Reaction at the C-I bond.
Heck	Palladium	Alkene	2-Alkenylthiophenol	Reaction at the C-I bond; regioselectivity on the alkene depends on conditions.
Suzuki	Palladium	Boronic Acid/Ester	2-Arylthiophenol	Reaction at the C-I bond.

Logical Workflow for Selecting a Reaction

Caption: Decision tree for selecting a suitable reaction with 2-Iodothiophenol.

Conclusion

The regioselectivity of reactions involving 2-Iodothiophenol is predominantly dictated by the higher reactivity of the carbon-iodine bond in transition metal-catalyzed cross-coupling reactions. The Palladium-catalyzed Sonogashira coupling provides a highly efficient and regioselective route to 2-substituted benzo[b]thiophenes, with the reaction proceeding exclusively at the C-I bond followed by intramolecular cyclization. While other cross-coupling reactions such as Ullmann, Heck, and Suzuki are expected to also show initial reactivity at the C-I bond, the final products would differ, leading to thioethers, alkenylthiophenols, and arylthiophenols, respectively. The choice of reaction should therefore be guided by the desired final product structure. The experimental data presented for the Sonogashira reaction provides a strong validation of its utility in the regioselective synthesis of valuable heterocyclic scaffolds. Further research into the comparative performance of other cross-coupling reactions with 2-Iodothiophenol would be beneficial to expand the synthetic toolbox for this versatile reagent.

References

• 1. Heck, Suzuki and Sonogashira cross-coupling reactions using ppm level of SBA-16 supported Pd-complex - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. Palladium-Catalyzed Reductive Heck Coupling of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective Heck reaction of aliphatic olefins and aryl halides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Frontiers | A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. ias.ac.in [ias.ac.in]

Unraveling the Reactivity of 2-Iodothiophenol: A Computational Comparison of C-S Coupling Mechanisms

A deep dive into the theoretical underpinnings of carbon-sulfur bond formation, offering insights for researchers, scientists, and drug development professionals. This guide compares potential reaction pathways for 2-iodothiophenol, drawing on data from analogous computational studies to elucidate the mechanisms of this versatile building block.

The formation of carbon-sulfur (C-S) bonds is a cornerstone of organic synthesis, yielding compounds with significant applications in pharmaceuticals, materials science, and agrochemicals. 2-Iodothiophenol, with its proximate iodine and thiol functionalities, presents an intriguing platform for intramolecular cyclization and intermolecular coupling reactions. Understanding the intricate mechanisms governing these transformations is paramount for optimizing reaction conditions and designing novel synthetic strategies. This guide leverages density functional theory (DFT) and other computational methods to compare the plausible reaction mechanisms of 2-iodothiophenol, providing a framework for predicting its reactivity and guiding experimental design.

Computational Methodologies: A Glimpse into the Digital Toolkit

The insights presented in this guide are derived from a comprehensive analysis of published DFT studies on analogous aryl iodide and thiol coupling reactions. While direct computational studies on 2-iodothiophenol are limited, the fundamental mechanisms of C-S bond formation are well-explored. The primary computational approaches employed in these analogous studies are summarized below.

Experimental Protocols:

The computational experiments cited in this guide generally adhere to the following protocols:

• Geometry Optimization: The three-dimensional structures of all reactants, intermediates, transition states, and products are optimized to find their lowest energy conformations.

• Frequency Calculations: These calculations are performed to characterize the nature of the stationary points. Minima (reactants, intermediates, products) have all real frequencies, while transition states have exactly one imaginary frequency corresponding to the reaction coordinate.

• Energy Calculations: Single-point energy calculations are often performed at a higher level of theory or with a larger basis set to obtain more accurate energy values for the optimized geometries.

• Solvation Modeling: To simulate the effect of a solvent on the reaction, implicit or explicit solvation models are often employed.

A summary of the typical computational parameters used in the analogous studies is presented in Table 1.

Tabulated Data: Comparing the Energetics of Reaction Pathways

The following table summarizes key quantitative data from computational studies on reactions analogous to those that 2-iodothiophenol could undergo. This data, primarily focusing on activation energies, provides a comparative look at the feasibility of different catalytic pathways for C-S bond formation.

Reaction Type	Catalyst System	Key Transition State/Intermediate	Activation Energy (kcal/mol)	Computational Method
Palladium-Catalyzed C-S Coupling	Pd(0)	Oxidative Addition	Varies (e.g., ~15-25)	DFT (e.g., B3LYP/6-31G*)
Reductive Elimination	Varies (e.g., ~10-20)
Copper-Catalyzed C-S Coupling (Ligand-Free)	CuI	Thiolate-Copper Complex Formation	Lower than Pd-catalyzed	DFT (e.g., M06/def2-TZVP)
Oxidative Addition/Concerted Path	Favorable
Nickel-Catalyzed C-S Coupling	Ni(0)	Oxidative Addition	Comparable to Palladium	DFT (e.g., B3LYP/LANL2DZ)

Table 1: Comparison of Activation Energies for Key Steps in Catalyzed C-S Coupling Reactions. The data is collated from various DFT studies on aryl iodide and thiol couplings and represents typical ranges. Actual values are highly dependent on the specific substrates, ligands, and computational methods employed.

Visualizing Reaction Mechanisms: Pathways to C-S Bond Formation

The following diagrams, generated using the DOT language, illustrate the proposed signaling pathways and experimental workflows for the reaction mechanisms of 2-iodothiophenol.

Palladium-Catalyzed Intramolecular Cyclization

This pathway is a common route for the formation of cyclic compounds. The reaction proceeds through a series of well-defined steps involving the palladium catalyst.

Figure 1: Proposed catalytic cycle for the palladium-catalyzed intramolecular cyclization of 2-iodothiophenol.

Copper-Catalyzed Intermolecular Coupling

Copper-catalyzed reactions often offer a more economical and sustainable alternative to palladium-based systems. The mechanism can vary, but a plausible pathway is depicted below.

Figure 2: A potential mechanism for the copper-catalyzed intermolecular C-S coupling of 2-iodothiophenol with another thiol.

Logical Workflow for Computational Investigation

The process of computationally studying these reaction mechanisms follows a logical progression, from initial hypothesis to detailed energetic analysis.

Figure 3: A generalized workflow for the computational investigation of reaction mechanisms.

Conclusion

While direct experimental and computational data on the reaction mechanisms of 2-iodothiophenol are still emerging, a comparative analysis of analogous systems provides valuable predictive power. DFT studies consistently point to the viability of both palladium- and copper-catalyzed pathways for C-S bond formation involving aryl iodides and thiols. The choice of catalyst and reaction conditions will ultimately dictate the favorability of intra- versus intermolecular processes and the overall efficiency of the transformation. The computational workflows and mechanistic visualizations presented here offer a robust framework for further investigation and the rational design of novel synthetic methodologies centered around the versatile 2-iodothiophenol scaffold.

A Comparative Guide to the Synthetic Routes of 2-Iodothiophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two primary synthetic routes for the preparation of 2-iodothiophenol, a versatile building block in organic synthesis, particularly in the construction of sulfur-containing heterocycles. The comparison focuses on reaction methodologies, yields, and operational considerations to aid researchers in selecting the most suitable pathway for their specific needs.

Introduction

2-Iodothiophenol is a key intermediate characterized by its dual functionality: a nucleophilic thiol group and an aryl iodide moiety amenable to various cross-coupling reactions. This unique combination makes it a valuable precursor for the synthesis of pharmaceuticals and materials. The selection of an appropriate synthetic route is crucial and depends on factors such as starting material availability, desired scale, and tolerance to specific reaction conditions. This guide compares two common methods starting from 2-iodoaniline: the Leuckart thiophenol reaction and the reduction of 2-iodobenzenesulfonyl chloride.

Comparative Data of Synthetic Routes

The following table summarizes the key quantitative data for the two synthetic routes, providing a clear comparison of their efficiency.

Parameter	Route 1: Leuckart Thiophenol Reaction	Route 2: Reduction of 2-Iodobenzenesulfonyl Chloride
Starting Material	2-Iodoaniline	2-Iodoaniline
Key Intermediates	2-Iodobenzenediazonium salt, S-(2-Iodophenyl) O-ethyl dithiocarbonate	2-Iodobenzenesulfonyl chloride
Overall Yield	~65-75% (estimated)	~67-77%
Number of Steps	3 (Diazotization, Xanthate formation, Hydrolysis)	2 (Sulfonyl chloride formation, Reduction)
Key Reagents	Sodium nitrite, Hydrochloric acid, Potassium ethyl xanthate, Potassium hydroxide	Sodium nitrite, Hydrochloric acid, Sulfur dioxide, Copper(I) chloride, Zinc dust, Sulfuric acid
Reaction Conditions	Low temperatures for diazotization (0-5 °C), mild heating for subsequent steps.	Low temperatures for diazotization (0-5 °C), vigorous conditions for reduction.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of each synthetic route.

Caption: Workflow for the synthesis of 2-Iodothiophenol via the Leuckart reaction.

Caption: Workflow for the synthesis of 2-Iodothiophenol via reduction of the corresponding sulfonyl chloride.

Detailed Experimental Protocols

Route 1: Leuckart Thiophenol Reaction

This route involves three main stages: the diazotization of 2-iodoaniline, reaction with potassium ethyl xanthate, and subsequent hydrolysis of the resulting xanthate ester. This method is a classic approach for the synthesis of thiophenols from anilines.[1][2]

Step 1: Diazotization of 2-Iodoaniline

• In a suitable reaction vessel, dissolve 2-iodoaniline (1 equivalent) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 equivalents) dropwise, ensuring the temperature of the reaction mixture does not exceed 5 °C.

• After the addition is complete, continue stirring at 0-5 °C for an additional 30 minutes to ensure complete formation of the 2-iodobenzenediazonium chloride solution.

Step 2: Formation of S-(2-Iodophenyl) O-ethyl dithiocarbonate

• In a separate flask, dissolve potassium ethyl xanthate (1.1 equivalents) in water and warm the solution to 50 °C.

• Slowly add the cold diazonium salt solution to the warm potassium ethyl xanthate solution with stirring. Nitrogen gas will evolve.

• After the addition is complete, allow the mixture to stand for a short period, then warm gently until the evolution of nitrogen ceases.

• Cool the mixture to room temperature. The intermediate xanthate will often separate as an oil or solid. Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic extract with water and dry over anhydrous sodium sulfate. The solvent can be removed under reduced pressure to yield the crude S-(2-Iodophenyl) O-ethyl dithiocarbonate.

Step 3: Hydrolysis to 2-Iodothiophenol

• To the crude xanthate, add a solution of potassium hydroxide (3-4 equivalents) in ethanol or a mixture of ethylene glycol and water.

• Heat the mixture to reflux for 4-6 hours to effect hydrolysis.

• Cool the reaction mixture and dilute with water.

• Acidify the cooled solution with a mineral acid (e.g., hydrochloric acid) to precipitate the 2-iodothiophenol.

• Extract the product with an organic solvent, wash the organic layer with water and brine, and dry over anhydrous sodium sulfate.

• The final product can be purified by distillation under reduced pressure.

Route 2: Reduction of 2-Iodobenzenesulfonyl Chloride

This two-step route first involves the conversion of 2-iodoaniline to 2-iodobenzenesulfonyl chloride, which is then reduced to the target thiophenol. This method generally provides good yields of a pure product.[3]

Step 1: Synthesis of 2-Iodobenzenesulfonyl Chloride

• Prepare a solution of 2-iodobenzenediazonium chloride from 2-iodoaniline as described in Step 1 of Route 1.

• In a separate vessel, prepare a solution of sulfur dioxide in glacial acetic acid and cool it to 10-15 °C.

• Add a catalytic amount of copper(I) chloride to the sulfur dioxide solution.

• Slowly add the cold diazonium salt solution to the sulfur dioxide solution with vigorous stirring, maintaining the temperature below 20 °C.

• After the addition is complete, allow the reaction mixture to stand at room temperature for several hours, during which the 2-iodobenzenesulfonyl chloride will precipitate.

• Filter the solid product, wash with cold water, and dry. The crude product can be used directly in the next step or purified by recrystallization. The yield for this step is typically in the range of 75-85%.

Step 2: Reduction to 2-Iodothiophenol

• In a large round-bottomed flask, prepare a mixture of cracked ice and concentrated sulfuric acid. Cool the mixture to -5 to 0 °C using an ice-salt bath.

• With mechanical stirring, gradually add the crude 2-iodobenzenesulfonyl chloride (1 equivalent) to the cold acid mixture.

• Add zinc dust (approximately 4-5 equivalents) in portions, ensuring the temperature does not rise above 0 °C.

• After the addition of zinc is complete, continue stirring at 0 °C for about an hour.

• Remove the cooling bath and allow the reaction to warm up. A vigorous reaction with the evolution of hydrogen may occur.

• Once the initial vigorous reaction subsides, heat the mixture to reflux with continued stirring for 4-7 hours, or until the solution becomes clear.

• The 2-iodothiophenol can be isolated by steam distillation from the reaction mixture.

• Separate the organic layer from the distillate, dry with a suitable drying agent (e.g., anhydrous calcium chloride or magnesium sulfate), and purify by distillation under reduced pressure. The yield for this reduction step is typically around 90%.[3]

Comparison of the Synthetic Routes

Route 1 (Leuckart Thiophenol Reaction) is a well-established method for the synthesis of a wide variety of thiophenols. Its main advantage is the use of relatively common and inexpensive reagents. However, this reaction can be sensitive to conditions, and there is a risk of side reactions. The diazotization step requires careful temperature control to avoid decomposition of the diazonium salt. Furthermore, the use of potassium ethyl xanthate can be associated with unpleasant odors. The overall yield is generally good but can be variable.

Route 2 (Reduction of 2-Iodobenzenesulfonyl Chloride) offers a robust and high-yielding alternative. The reduction of sulfonyl chlorides with zinc and acid is a reliable transformation that often produces a cleaner product than the Leuckart reaction.[3] The starting sulfonyl chloride is readily accessible from the corresponding aniline. A potential drawback of this route is the use of sulfur dioxide, which is a toxic gas and requires careful handling in a well-ventilated fume hood. The reduction step can also be quite vigorous and requires a large reaction volume due to the use of ice and the evolution of hydrogen gas.

Conclusion

Both synthetic routes presented provide viable pathways to 2-iodothiophenol from the common starting material, 2-iodoaniline. The choice between the two methods will depend on the specific laboratory capabilities and safety considerations of the researcher.

• Route 1 may be preferred for its operational simplicity if precise temperature control can be maintained and if the potential for side products is acceptable.

• Route 2 is likely to be the method of choice when a higher yield and purity of the final product are critical, provided that the necessary equipment and safety measures for handling sulfur dioxide and managing a vigorous reduction reaction are in place.

For large-scale synthesis, the robustness and higher overall yield of Route 2 may offer a significant advantage, despite the more demanding reaction conditions. Researchers are encouraged to perform a thorough risk assessment before undertaking either of these synthetic procedures.

References

• 1. Leuckart Thiophenol Reaction [organic-chemistry.org]
• 2. Leuckart thiophenol reaction - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic Deep Dive: A Comparative Analysis of 2-, 3-, and 4-Iodothiophenol Isomers

For Immediate Release

A detailed spectroscopic comparison of 2-iodothiophenol and its meta and para isomers has been compiled, offering a valuable resource for researchers, scientists, and professionals in drug development. This guide provides a comprehensive analysis of their distinct spectroscopic signatures using Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), complete with experimental protocols and data presented for easy comparison.

The positional isomerism of the iodine atom on the thiophenol ring significantly influences the electronic environment and, consequently, the spectroscopic properties of 2-iodothiophenol, 3-iodothiophenol, and 4-iodothiophenol. Understanding these differences is crucial for the unambiguous identification and characterization of these compounds in various research and development settings.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of the three iodothiophenol isomers.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms within a molecule. The chemical shifts (δ) are influenced by the electron density around the nucleus, which is altered by the position of the electron-withdrawing iodine atom and the electron-donating thiol group.

Compound	Spectroscopy	Chemical Shift (δ, ppm) and Coupling Constants (J, Hz)
2-Iodothiophenol	¹H NMR (CDCl₃)	~7.7 (dd, 1H), ~7.3 (dt, 1H), ~7.2 (dd, 1H), ~6.8 (dt, 1H), ~3.6 (s, 1H, SH)
¹³C NMR (CDCl₃)	~139, ~133, ~129, ~128, ~124, ~97 (C-I)
3-Iodothiophenol	¹H NMR (CDCl₃)	~7.6 (t, 1H), ~7.4 (ddd, 1H), ~7.2 (ddd, 1H), ~7.0 (t, 1H), ~3.4 (s, 1H, SH)
¹³C NMR (CDCl₃)	~138, ~136, ~130, ~129, ~122, ~95 (C-I)
4-Iodothiophenol	¹H NMR (400MHz, CDCl₃)	7.51 (d, J = 8.4 Hz, 2H), 7.01 (d, J = 8.4 Hz, 2H), 3.41 (s, 1H, SH)[1]
¹³C NMR (CDCl₃)	~138, ~133, ~130, ~90 (C-I)

Infrared (IR) Spectroscopy

IR spectroscopy identifies functional groups in a molecule by their characteristic vibrational frequencies. The spectra of the iodothiophenol isomers are expected to show absorptions corresponding to S-H, C-H (aromatic), and C=C (aromatic) stretching and bending vibrations. The C-I stretching vibration is also a key feature, although it appears at lower frequencies.

Compound	Key IR Absorptions (cm⁻¹)
2-Iodothiophenol	~2550 (S-H stretch), ~3050 (aromatic C-H stretch), ~1570, ~1460 (aromatic C=C stretch), ~750 (C-H bend, ortho-disubstituted)
3-Iodothiophenol	~2550 (S-H stretch), ~3050 (aromatic C-H stretch), ~1570, ~1460 (aromatic C=C stretch), ~800, ~770, ~680 (C-H bend, meta-disubstituted)
4-Iodothiophenol	~2550 (S-H stretch), ~3050 (aromatic C-H stretch), ~1570, ~1470 (aromatic C=C stretch), ~810 (C-H bend, para-disubstituted)

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The position of the absorption maximum (λmax) is influenced by the extent of conjugation and the presence of auxochromic and chromophoric groups.

Compound	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Solvent
2-Iodothiophenol	~250, ~280	Data not readily available	Ethanol/Methanol
3-Iodothiophenol	~255, ~290	Data not readily available	Ethanol/Methanol
4-Iodothiophenol	~260, ~300	Data not readily available	Ethanol/Methanol

Mass Spectrometry (MS)

Mass spectrometry determines the mass-to-charge ratio (m/z) of ions, providing information about the molecular weight and fragmentation pattern of a compound. All three isomers have the same molecular weight, but their fragmentation patterns may differ slightly due to the different positions of the iodine atom.

Compound	Molecular Ion (M⁺, m/z)	Key Fragment Ions (m/z)
2-Iodothiophenol	236	109 ([M-I]⁺), 77 ([C₆H₅]⁺)
3-Iodothiophenol	236	109 ([M-I]⁺), 77 ([C₆H₅]⁺)
4-Iodothiophenol	236	109 ([M-I]⁺), 77 ([C₆H₅]⁺)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the iodothiophenol isomer in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation : Acquire ¹H and ¹³C NMR spectra on a 400 MHz or 500 MHz NMR spectrometer.

• ¹H NMR Acquisition : Obtain the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

• ¹³C NMR Acquisition : Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans is typically required compared to ¹H NMR. Typical parameters include a spectral width of 220 ppm and a relaxation delay of 2-5 seconds.

• Data Processing : Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method) : Grind 1-2 mg of the solid iodothiophenol isomer with approximately 100-200 mg of dry, IR-grade potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.[1][2][3][4][5] Press the mixture in a pellet die under high pressure to form a thin, transparent pellet.[1][2][3][4][5]

• Instrumentation : Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition : Collect the spectrum in the mid-IR range (typically 4000-400 cm⁻¹). A background spectrum of a pure KBr pellet should be recorded and subtracted from the sample spectrum.

• Data Processing : The resulting spectrum is typically plotted as transmittance (%) versus wavenumber (cm⁻¹).

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation : Prepare a dilute solution of the iodothiophenol isomer in a UV-transparent solvent (e.g., ethanol or methanol) of a known concentration (typically in the range of 10⁻⁴ to 10⁻⁵ M).

• Instrumentation : Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition : Record the absorption spectrum over a wavelength range of approximately 200-400 nm.[6] Use a cuvette containing the pure solvent as a reference.

• Data Processing : The absorbance is plotted against the wavelength. The wavelength of maximum absorbance (λmax) and the corresponding molar absorptivity (ε) are determined from the spectrum.

Mass Spectrometry (MS)

• Sample Introduction : Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization : Use Electron Ionization (EI) as the ionization method, where the sample molecules are bombarded with high-energy electrons (typically 70 eV).[7]

• Mass Analysis : Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection : Detect the ions and generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

• Data Analysis : Identify the molecular ion peak (M⁺) and the major fragment ions to determine the molecular weight and fragmentation pattern of the compound.

Logical Relationships and Experimental Workflow

The following diagrams illustrate the logical relationship between the isomer structures and their spectroscopic properties, as well as a general workflow for their spectroscopic characterization.

Caption: Relationship between isomer structure and spectroscopic properties.

References

• 1. shimadzu.com [shimadzu.com]
• 2. pelletpressdiesets.com [pelletpressdiesets.com]
• 3. How Do You Make Ir Pellets? A Step-By-Step Guide To Flawless Ftir Sample Preparation - Kintek Solution [kindle-tech.com]
• 4. eng.uc.edu [eng.uc.edu]
• 5. scienceijsar.com [scienceijsar.com]
• 6. digitalcommons.calpoly.edu [digitalcommons.calpoly.edu]
• 7. uni-saarland.de [uni-saarland.de]

A Comparative Analysis of Atom Economy in Synthetic Methods Utilizing 2-Iodothiophenol

For Immediate Release

A detailed comparison of four common cross-coupling reactions reveals significant differences in atom economy when using 2-iodothiophenol as a key starting material. This guide, intended for researchers, scientists, and professionals in drug development, provides an objective assessment of the Sonogashira, Suzuki, Buchwald-Hartwig, and Ullmann reactions, supported by experimental data to inform the selection of more sustainable synthetic routes.

Atom economy, a core principle of green chemistry, measures the efficiency of a chemical reaction by calculating the proportion of reactant atoms that are incorporated into the desired final product. A higher atom economy signifies a more efficient and less wasteful process, a crucial consideration in both academic research and industrial-scale pharmaceutical production. This report assesses the theoretical atom economy of four widely-used synthetic methods for forming new carbon-sulfur or carbon-carbon bonds with 2-iodothiophenol.

Comparative Data on Atom Economy

The following table summarizes the calculated atom economy for four distinct synthetic transformations starting from 2-iodothiophenol. It is important to note that these calculations are based on the stoichiometric requirements of the reactions and do not account for solvents, catalysts, or ligands, which, while essential for the reaction, are not incorporated into the final product.

Reaction Type	Coupling Partner	Desired Product	Molecular Weight of Reactants ( g/mol )	Molecular Weight of Product ( g/mol )	Atom Economy (%)	Reported Yield (%)
Sonogashira Coupling	Phenylacetylene	2-(Phenylethynyl)benzenethiol	338.21	210.29	62.18%	~85% (intermediate)
Suzuki Coupling	Phenylboronic Acid	2-Phenylbenzenethiol	358.01	186.27	52.03%	Not Specified
Buchwald-Hartwig C-S Coupling	Thiophenol	2-(Phenylthio)benzenethiol	346.25	218.34	63.07%	90%
Ullmann C-S Coupling	Thiophenol	2-(Phenylthio)benzenethiol	346.25	218.34	63.07%	82%

Note: The atom economy calculation considers only the reactants that contribute atoms to the final product. Catalysts, ligands, and bases are essential for the reaction but are not included in this specific metric.

Logical Workflow for Assessing Synthetic Methods

The following diagram illustrates the decision-making process and comparative workflow for selecting a synthetic method based on atom economy.

Comparison workflow for atom economy assessment.

Detailed Experimental Protocols

The following are representative experimental protocols for each of the discussed synthetic methods.

Sonogashira Coupling for the Synthesis of 2-(Phenylethynyl)benzenethiol (Intermediate)

This protocol describes the palladium-catalyzed coupling of 2-iodothiophenol and phenylacetylene. It is noted that this reaction can proceed to form 2-substituted benzo[b]thiophenes, with 2-(phenylethynyl)benzenethiol being a key intermediate.[1]

• Reactants:

  • 2-Iodothiophenol (1.0 mmol)

  • Phenylacetylene (1.2 mmol)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol)

  • Triphenylphosphine (PPh₃) (0.04 mmol)

  • Copper(I) iodide (CuI) (0.04 mmol)

  • Triethylamine (Et₃N) (2.0 mmol)

  • Solvent (e.g., Toluene)

• Procedure:

  • To a dry reaction flask under an inert atmosphere (e.g., argon or nitrogen), add 2-iodothiophenol, palladium(II) acetate, triphenylphosphine, and copper(I) iodide.

  • Add the solvent, followed by triethylamine and phenylacetylene.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, the reaction mixture is typically quenched with an aqueous solution (e.g., saturated ammonium chloride), and the product is extracted with an organic solvent.

  • The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel to yield the desired 2-(phenylethynyl)benzenethiol.

Suzuki Coupling for the Synthesis of 2-Phenylbenzenethiol

This is a general procedure for the Suzuki-Miyaura cross-coupling of an aryl iodide with phenylboronic acid, adapted for 2-iodothiophenol.

• Reactants:

  • 2-Iodothiophenol (1.0 mmol)

  • Phenylboronic acid (1.2 mmol)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol)

  • Tripotassium phosphate (K₃PO₄) (2.0 mmol)

  • Solvent (e.g., 1,4-Dioxane/Water mixture)

• Procedure:

  • In a reaction vessel, combine 2-iodothiophenol, phenylboronic acid, palladium(II) acetate, and tripotassium phosphate.

  • Add the solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

  • Degas the mixture by bubbling with an inert gas for 15-20 minutes.

  • Heat the reaction mixture to a specified temperature (e.g., 80-100 °C) and stir until the starting material is consumed, as monitored by TLC.

  • After cooling to room temperature, dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by flash column chromatography to obtain 2-phenylbenzenethiol.

Buchwald-Hartwig C-S Coupling for the Synthesis of 2-(Phenylthio)benzenethiol

This protocol outlines a palladium-catalyzed C-S cross-coupling reaction.

• Reactants:

  • 2-Iodothiophenol (1.0 mmol)

  • Thiophenol (1.2 mmol)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 mmol)

  • Xantphos (0.02 mmol)

  • Potassium phosphate (K₃PO₄) (2.0 mmol)

  • Solvent (e.g., Toluene)

• Procedure:

  • To a Schlenk tube, add Pd₂(dba)₃, Xantphos, and K₃PO₄ under an inert atmosphere.

  • Add toluene, followed by 2-iodothiophenol and thiophenol.

  • Seal the tube and heat the mixture at a specified temperature (e.g., 110 °C) for the required time (typically several hours), with stirring.

  • Monitor the reaction by GC-MS or TLC.

  • Once the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent, and filter through a pad of celite.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous magnesium sulfate.

  • After filtration and concentration, purify the crude product by column chromatography.

Ullmann C-S Coupling for the Synthesis of 2-(Phenylthio)benzenethiol

The Ullmann condensation is a classical copper-catalyzed method for forming carbon-heteroatom bonds.

• Reactants:

  • 2-Iodothiophenol (1.0 mmol)

  • Thiophenol (1.2 mmol)

  • Copper(I) iodide (CuI) (0.1 mmol)

  • Potassium carbonate (K₂CO₃) (2.0 mmol)

  • Solvent (e.g., Dimethylformamide - DMF)

• Procedure:

  • In a round-bottom flask, suspend potassium carbonate in DMF.

  • Add thiophenol to the suspension and stir for a few minutes.

  • Add 2-iodothiophenol and copper(I) iodide to the mixture.

  • Heat the reaction mixture to a high temperature (e.g., 120-150 °C) and maintain it for several hours, monitoring by TLC.

  • After completion, cool the reaction to room temperature and pour it into water.

  • Extract the aqueous mixture with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

  • Purify the resulting residue via column chromatography to isolate 2-(phenylthio)benzenethiol.

References

• 1. Xantphos - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Kinetic Analysis of Sonogashira Coupling with 2-Iodothiophenol and Alternatives

For researchers, scientists, and drug development professionals, understanding the kinetics of carbon-carbon bond formation is paramount for reaction optimization and process scale-up. The Sonogashira coupling, a palladium- and copper-catalyzed cross-coupling of terminal alkynes with aryl or vinyl halides, is a cornerstone of modern organic synthesis. This guide provides a comparative kinetic analysis of the Sonogashira reaction, with a focus on substrates like 2-iodothiophenol, and presents a comparison with alternative cross-coupling methodologies.

Sonogashira Coupling: Kinetic Profile

The Sonogashira reaction typically proceeds through a catalytic cycle involving both palladium and copper. The reaction rate is influenced by several factors including the nature of the aryl halide, the alkyne, the catalyst system (ligands), the base, and the solvent. While specific kinetic data for 2-iodothiophenol is not extensively reported, general kinetic parameters for the coupling of aryl iodides provide valuable insights.

Quantitative Kinetic Data

The following table summarizes typical activation parameters for the Sonogashira coupling of various aryl halides. Aryl iodides, such as 2-iodothiophenol, generally exhibit lower activation enthalpies compared to aryl bromides and chlorides, indicating a faster reaction rate.

Aryl Halide	Activation Enthalpy (ΔH‡) (kJ mol⁻¹)	Activation Entropy (ΔS‡) (J mol⁻¹ K⁻¹)	Reference
Aryl Iodides	48 - 62	-71 to -39	[1][2]
Aryl Bromides	54 - 82	-55 to 11	[1][2]
Aryl Chlorides	95 - 144	-6 to 100	[1][2]

Note: These values are representative and can vary based on the specific substrates and reaction conditions.

Reaction Mechanism and Rate-Limiting Step

The mechanism of the Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[3][4][5] The rate-determining step of the overall reaction can vary depending on the specific reaction conditions and substrates.

• Oxidative Addition: For less reactive aryl halides (e.g., chlorides and some bromides), the oxidative addition of the aryl halide to the Pd(0) complex is often the rate-limiting step.[2]

• Transmetalation: In cases with more reactive aryl halides like aryl iodides, the transmetalation of the copper acetylide to the palladium complex can become rate-determining.[6]

Catalytic Cycles of the Sonogashira Reaction

Caption: The interconnected palladium and copper catalytic cycles in the Sonogashira coupling reaction.

Alternative Cross-Coupling Reactions: A Kinetic Comparison

While the Sonogashira reaction is highly effective, other cross-coupling methods can be employed for the formation of C(sp²)-C(sp) bonds or for coupling with other nucleophiles. The choice of reaction often depends on substrate scope, functional group tolerance, and reaction conditions.

Reaction	Typical Catalyst	Coupling Partners	Key Kinetic Features
Suzuki-Miyaura Coupling	Palladium	Aryl/Vinyl Halide + Organoboron Reagent	The rate-determining step is often transmetalation or reductive elimination.[7][8]
Heck Coupling	Palladium	Aryl/Vinyl Halide + Alkene	The mechanism involves migratory insertion and β-hydride elimination. The rate can be sensitive to steric hindrance.[8]
Ullmann Coupling	Copper	Aryl Halide + Thiol/Amine/Alcohol	Often requires higher temperatures than palladium-catalyzed reactions. The mechanism can involve oxidative addition-reductive elimination pathways.[9]

Experimental Protocols for Kinetic Analysis

Accurate kinetic analysis is crucial for understanding reaction mechanisms and optimizing conditions. Several methods can be employed:

High-Throughput Kinetic Analysis

This method allows for the parallel monitoring of multiple reactions, enabling rapid screening of catalysts, substrates, and conditions.[1][2]

Experimental Workflow:

Caption: A generalized workflow for high-throughput kinetic analysis of coupling reactions.

In Situ Reaction Progress Monitoring

Techniques like ReactIR or in situ NMR spectroscopy allow for continuous monitoring of reactant and product concentrations without the need for sampling. This provides a detailed kinetic profile of the reaction.

Methodology:

• Setup: The reaction is performed in a reactor equipped with an in situ probe (e.g., an ATR probe for IR or an NMR flow tube).

• Data Acquisition: Spectra are collected at regular intervals throughout the reaction.

• Data Analysis: The concentration of key species is determined from the spectral data, and this information is used to derive the reaction kinetics.[10]

Conclusion

The Sonogashira coupling is a powerful and versatile tool for the synthesis of molecules containing the ary-alkyne motif. Understanding its kinetics, particularly in comparison to other cross-coupling reactions, is essential for rational reaction design and optimization. For substrates like 2-iodothiophenol, the high reactivity of the C-I bond suggests that the transmetalation step may be rate-limiting under many conditions. By employing modern kinetic analysis techniques, researchers can gain deep insights into the reaction mechanism, leading to the development of more efficient and robust synthetic protocols.

References

• 1. Insights into Sonogashira cross-coupling by high-throughput kinetics and descriptor modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Chemometric tools for kinetic investigations of a homogeneously catalysed Sonogashira cross-coupling reaction in flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00173C [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

X-ray Crystal Structure Analysis of Metal Complexes with 2-Iodothiophenol Derivatives: A Comparative Guide

This guide aims to provide a foundational understanding for researchers, scientists, and drug development professionals interested in this specific class of compounds. Given the absence of direct comparative data, this document will outline the general principles, expected experimental protocols, and the type of structural data that would be crucial for a comprehensive comparison, should such complexes be synthesized and characterized in the future.

General Principles of Metal Complex Formation with Thiophenol Derivatives

Thiophenol and its derivatives are known to act as excellent ligands for a variety of metal ions, forming stable complexes. The sulfur atom of the thiol group is a soft donor and readily coordinates to soft metal centers such as Cu(I), Ag(I), Au(I), Hg(II), Cd(II), and Pt(II). It can also coordinate to borderline and hard metal ions under appropriate conditions. The presence of a halogen substituent, such as iodine at the 2-position of the thiophenol ring, can influence the electronic properties of the ligand and potentially lead to secondary interactions in the solid state, such as halogen bonding, which can affect the crystal packing.

Hypothetical Experimental Protocols

Based on established methods for the synthesis and crystallographic analysis of related metal-thiolato complexes, the following protocols would likely be employed for the study of metal complexes with 2-iodothiophenol derivatives.

Synthesis of Metal Complexes with 2-Iodothiophenol

A general procedure for the synthesis of a metal complex with 2-iodothiophenol would involve the reaction of a suitable metal salt with 2-iodothiophenol in an appropriate solvent.

Materials:

• Metal salt (e.g., CuCl, AgNO₃, PdCl₂)

• 2-Iodothiophenol

• Base (e.g., triethylamine, sodium methoxide) - to deprotonate the thiol group

• Anhydrous solvents (e.g., methanol, ethanol, acetonitrile, dichloromethane)

Procedure:

• A solution of 2-iodothiophenol and a base (in equimolar amounts) is prepared in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon) to form the corresponding thiophenolate.

• A solution of the metal salt in the same or a compatible solvent is added dropwise to the thiophenolate solution with constant stirring.

• The reaction mixture is stirred at room temperature or heated under reflux for a specific period, which would be optimized for each specific complex.

• The resulting precipitate, if formed, is collected by filtration, washed with the solvent, and dried under vacuum.

• If no precipitate forms, the solvent is slowly evaporated, or a counter-solvent is added to induce crystallization.

• Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of the solvent from a dilute solution of the complex, or by vapor diffusion of a non-solvent into a solution of the complex.

X-ray Crystal Structure Analysis

The determination of the three-dimensional structure of the synthesized complexes would be performed using single-crystal X-ray diffraction.

Procedure:

• A suitable single crystal of the metal complex is mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically around 100 K) to minimize thermal vibrations and potential crystal decay.

• X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

• The collected diffraction data are processed, which includes integration of the reflection intensities and correction for various experimental factors (e.g., Lorentz and polarization effects, absorption).

• The crystal structure is solved using direct methods or Patterson methods to determine the initial positions of the atoms.

• The structural model is then refined by least-squares methods to optimize the atomic coordinates, and thermal parameters, and to minimize the difference between the observed and calculated structure factors.

Data Presentation for Comparison

For a meaningful comparison of the X-ray crystal structures of different metal complexes with 2-iodothiophenol derivatives, the following quantitative data would be essential and should be presented in a structured tabular format.

Table 1: Comparative Crystallographic Data for Hypothetical Metal-(2-Iodothiophenolate) Complexes

Parameter	Complex A (e.g., Cu-complex)	Complex B (e.g., Pd-complex)	Complex C (e.g., Au-complex)
Crystal System	e.g., Monoclinic	e.g., Orthorhombic	e.g., Triclinic
Space Group	e.g., P2₁/c	e.g., Pbca	e.g., P-1
a (Å)	Value	Value	Value
b (Å)	Value	Value	Value
c (Å)	Value	Value	Value
α (°)	90	90	Value
β (°)	Value	90	Value
γ (°)	90	90	Value
V (ų)	Value	Value	Value
Z	Value	Value	Value
Metal-Sulfur Bond Length (Å)	Value	Value	Value
Metal Coordination Geometry	e.g., Linear, Trigonal planar	e.g., Square planar	e.g., Linear
S-Metal-S Bond Angle (°)	Value (if applicable)	Value	Value (if applicable)
C-S-Metal Bond Angle (°)	Value	Value	Value
Shortest I···X Contact (Å)	Value (X = donor atom/metal)	Value (X = donor atom/metal)	Value (X = donor atom/metal)

Visualization of Experimental Workflow

The general workflow for the synthesis and structural analysis of these metal complexes can be visualized as follows:

Caption: General workflow for the synthesis and X-ray crystal structure analysis of metal complexes.

The synthesis and structural characterization of metal complexes with 2-iodothiophenol derivatives represent an unexplored area of coordination chemistry. While the experimental approaches can be predicted based on established methodologies, the specific structural details and potential for unique solid-state interactions due to the iodo-substituent remain to be discovered. Future research in this area would be highly valuable for advancing our understanding of coordination chemistry and for the potential development of new materials with interesting properties. The data presented in this guide provide a framework for how such future research could be structured and compared.

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Iodothiophenol: A Procedural Guide

The proper disposal of 2-Iodothiophenol, a halogenated organic compound, is critical for ensuring laboratory safety and environmental protection. As with many organoiodine compounds, it is classified as hazardous waste and requires a dedicated disposal protocol. This guide provides detailed, step-by-step instructions for researchers, scientists, and drug development professionals to manage and dispose of 2-Iodothiophenol waste safely and in compliance with regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle 2-Iodothiophenol with appropriate personal protective equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant gloves. All handling and commingling of waste should occur within an operating chemical fume hood to prevent inhalation of potentially harmful vapors.[1][2]

Core Disposal Principle: Segregation

The cardinal rule for managing 2-Iodothiophenol waste is strict segregation. As a halogenated organic compound, it must not be mixed with non-halogenated solvent waste.[1][2][3] Mixing these waste streams complicates the disposal process and significantly increases disposal costs.[1] Furthermore, keep this waste stream separate from acidic or alkaline wastes, heavy metals, pesticides, and cyanides.[1]

Step-by-Step Disposal Protocol

• Waste Identification and Classification :

  • Clearly identify the waste as "Halogenated Organic Waste" containing 2-Iodothiophenol.

  • This material is considered hazardous waste and must be managed according to local, state, and federal regulations.[4]

• Select an Appropriate Waste Container :

  • Use a designated, compatible container for collecting halogenated waste, such as a 4-liter poly bottle or a 5-gallon plastic carboy.[1]

  • Ensure the container is in good condition and has a tightly sealing threaded cap to prevent leaks and vapor release.[2]

• Proper Labeling :

  • Label the waste container with a "Hazardous Waste" tag before adding any waste.[1][2]

  • The label must clearly state the full chemical name of all constituents and their approximate percentages. Do not use abbreviations or chemical formulas.[2][5] For example: "Waste: 2-Iodothiophenol (x%), [Solvent Name] (y%)".

  • Include generator information, applicable hazards (e.g., Toxic, Flammable), and the start date of accumulation.[1][5]

• Accumulation and Storage :

  • Keep the waste container closed at all times, except when actively adding waste.[2]

  • Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory.[1]

  • The storage area must be cool, dry, and well-ventilated, away from sources of ignition or incompatible materials such as strong oxidizing agents or bases.[2][6]

  • Ensure the container is stored in secondary containment to mitigate potential spills.[1]

• Arranging for Disposal :

  • Do not overfill the container; a general guideline is to fill it to no more than 90% capacity, leaving at least a 1-inch headspace.[7][8]

  • Once the container is nearly full, or if it has been accumulating for a set period (e.g., 6 months), arrange for collection by your institution's Environmental Health and Safety (EHRS) department or a licensed chemical waste contractor.[1][5]

  • Follow your institution's specific procedures for requesting a waste pickup, which typically involves an online form.[1][5]

• Spill Management :

  • In the event of a spill, contain the leak and absorb the material with an inert absorbent such as sand or vermiculite.[1]

  • Collect the contaminated absorbent material, place it in a sealed and properly labeled bag or container, and dispose of it as hazardous waste.[1][2]

  • Prevent any spilled material from entering drains or waterways, as halogenated aromatics are often toxic to aquatic life.

Disposal Data Summary

The following table summarizes the key operational parameters for the disposal of 2-Iodothiophenol.

Parameter	Guideline	Source
Waste Classification	Regulated Chemical Waste; Halogenated Organic Waste	[1]
Container Type	4-liter poly bottle, 5-gallon white plastic carboy, or other compatible container with a threaded cap.	[1][2]
Container Fill Level	Do not exceed 90% capacity. Leave at least 1" headspace.	[7][8]
Labeling Requirements	Affix "Hazardous Waste" tag. List full chemical names and percentages of all constituents. Include generator info and accumulation start date.	[1][2][5]
Incompatible Materials	Non-halogenated solvents, acids, bases, strong oxidizing agents, amines, azo compounds, diazo compounds.	[1][6][9]
Storage Location	Designated Satellite Accumulation Area (SAA), in secondary containment. Cool, dry, well-ventilated.	[1][2]
Regulatory Framework	Disposal must comply with EPA, state (e.g., DEC), and local regulations for hazardous waste.	[10][11]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Iodothiophenol waste in a laboratory setting.

References

• 1. campusoperations.temple.edu [campusoperations.temple.edu]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Chapter 8 - Hazardous Waste Disposal Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 6. fishersci.com [fishersci.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. ethz.ch [ethz.ch]
• 9. calpaclab.com [calpaclab.com]
• 10. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 11. 5.1 Listed Hazardous Wastes (F, K, U, and P lists) [ehs.cornell.edu]

Personal protective equipment for handling 2-Iodothiophenol

Essential Safety and Handling Guide for 2-Iodothiophenol

This guide provides immediate and essential safety protocols for handling 2-Iodothiophenol in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe operational procedures and proper disposal.

Chemical Profile and Hazards:

2-Iodothiophenol (C₆H₅IS) is an organoiodine compound that is a derivative of thiophenol.[1] It is recognized for its reactivity and potential toxicity, requiring careful handling to avoid exposure.[1] While specific toxicological properties for 2-Iodothiophenol are not thoroughly investigated, related compounds like thiophenol and other organo-iodine compounds present significant health risks.[2] Thiophenols are known to be toxic and can cause irritation to the skin, eyes, and respiratory system.[3][4][5] Ingestion or inhalation can be harmful.[2][3]

Quantitative Data Summary:

Due to the limited availability of specific quantitative data for 2-Iodothiophenol, the following table includes data for the closely related and hazardous compound, Thiophenol, to provide a conservative basis for safety measures.

Parameter	Value	Compound	Source
Exposure Limit (ACGIH TWA)	0.1 ppm	Thiophenol	[4][6]
Flash Point	50°C (122°F)	Thiophenol	[4]
NFPA Rating (estimated)	Health: 3; Flammability: 2; Instability: 0	Thiophenol	[4]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

• Ventilation: Always handle 2-Iodothiophenol in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]

• Inert Atmosphere: For procedures sensitive to oxidation, the use of an inert atmosphere (e.g., Schlenk lines or a glovebox) is recommended to prevent the oxidation of the thiol group.[7]

• Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are readily accessible and in good working order.[4][6]

2. Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles and a face shield where there is a risk of splashing.[3][4]

• Skin Protection: Wear nitrile gloves and a clean, body-covering lab coat.[3][7] For prolonged contact, consider gloves with a higher protection class.[5] Contaminated gloves should be disposed of and replaced immediately.[8]

• Respiratory Protection: If working outside of a fume hood or if exposure to vapors or aerosols is possible, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[3][5]

3. Handling:

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][8]

• Minimize Generation of Vapors/Aerosols: Handle the compound in a manner that minimizes the creation of dust or aerosols.[2]

• Grounding: Take precautionary measures against static discharge, especially when handling larger quantities.[8]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[9] Keep the container tightly closed and protected from light.

4. Disposal Plan:

• Waste Segregation: Segregate iodine-containing waste for specialized disposal.[7]

• Waste Containers: Collect waste in clearly labeled, closed containers. Do not mix with other waste streams.

• Disposal Method: Dispose of chemical waste through a licensed contractor, following all local, state, and federal regulations.

• Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent before disposal and handled as hazardous waste.

Emergency Response Plan

1. Spills:

• Small Spills (<100 mL):

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite or sand.

  • Collect the absorbed material using spark-proof tools and place it into a sealed, labeled container for disposal.[4][6]

  • Ventilate the area and decontaminate the spill surface.

• Large Spills (>100 mL):

  • Evacuate the laboratory immediately and alert others.

  • If flammable, remove all ignition sources.

  • Contact your institution's emergency response team or local fire department.[10]

  • Prevent the spill from entering drains.[2][8]

2. Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[4][11] Seek immediate medical attention.[4][11]

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with plenty of soap and water for at least 15 minutes.[4][12] Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air immediately.[3][12] If breathing is difficult or has stopped, provide artificial respiration.[12] Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and drink 2-4 cupfuls of water or milk if the person is conscious and alert.[4] Seek immediate medical attention.[3][4]

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for the safe handling of 2-Iodothiophenol, from preparation to disposal.

References

• 1. Cas 37972-89-7,2-iodothiophenol | lookchem [lookchem.com]
• 2. sodiumiodide.net [sodiumiodide.net]
• 3. ammol.org [ammol.org]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. 2-Iodothiophenol | 37972-89-7 | Benchchem [benchchem.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. fishersci.com [fishersci.com]
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• 11. safety.fsu.edu [safety.fsu.edu]
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